1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

• CAS: 34421-99-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of the novel heterocyclic scaffold, 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine. Fused pyridine ring systems are of significant interest in medicinal chemistry due to their presence in a wide array of pharmacologically active compounds. This document outlines a plausible and detailed synthetic route, leveraging established chemical principles. Furthermore, it presents a thorough characterization of the target molecule, including expected data from modern analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of new therapeutic agents.

Introduction: The Significance of Fused Pyridine Scaffolds in Drug Discovery

Nitrogen-containing heterocycles are fundamental structural motifs in a vast number of FDA-approved drugs and biologically active natural products[1]. Among these, the pyridine ring is a privileged scaffold, known for its diverse pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties[2][3]. The fusion of the pyridine core with other carbocyclic or heterocyclic rings often imparts conformational rigidity and unique three-dimensional topologies, which can lead to enhanced binding affinity and selectivity for biological targets[4].

The target molecule of this guide, 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, presents a unique and relatively unexplored scaffold. Its structure, featuring a central pyridine ring fused with two cyclopentane rings, offers a rigid framework that can be strategically functionalized to explore new chemical space in drug discovery. The fully saturated nature of the cyclopentane rings introduces sp³-rich character, a desirable feature in modern drug design that often correlates with improved physicochemical properties and clinical success rates. The potential applications of such a scaffold are broad, spanning from central nervous system disorders to oncology, where related fused pyridine derivatives have shown promise[5].

This guide will provide a detailed, step-by-step methodology for the synthesis of this intriguing molecule and a comprehensive analysis of its structural and physicochemical properties.

Proposed Synthesis of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

The proposed synthetic pathway is a two-step process starting from readily available cyclopentanone.

Step 1: Synthesis of the 1,5-Dicarbonyl Precursor

The key intermediate for the pyridine ring formation is a 1,5-dicarbonyl compound. This can be synthesized from cyclopentanone through a base-catalyzed self-condensation followed by a Michael addition.

Step 2: Cyclocondensation to Form the Pyridine Ring

The synthesized 1,5-dicarbonyl precursor can then be reacted with an ammonia source, such as ammonium acetate, to form the dihydropyridine intermediate, which is subsequently aromatized to yield the final product.

Caption: Proposed two-step synthetic workflow for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Detailed Experimental Protocol

Materials and Reagents:

• Cyclopentanone

• Sodium ethoxide (or other suitable base)

• Ethanol

• Hydrochloric acid

• Ammonium acetate

• Glacial acetic acid

• Diethyl ether

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

Protocol:

Step 1: Synthesis of the 1,5-Dicarbonyl Precursor

• To a solution of sodium ethoxide in ethanol, add cyclopentanone dropwise at 0°C with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Neutralize the reaction mixture with dilute hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the 1,5-dicarbonyl precursor.

Step 2: Synthesis of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

• In a round-bottom flask, dissolve the purified 1,5-dicarbonyl precursor and a molar excess of ammonium acetate in glacial acetic acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Basify the aqueous solution with a concentrated solution of sodium hydroxide until a precipitate is formed.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Physicochemical and Spectroscopic Characterization

The synthesized 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is expected to be a stable, crystalline solid at room temperature. A comprehensive characterization is essential to confirm its identity and purity.

Property	Expected Value
Molecular Formula	C₁₁H₁₃N
Molecular Weight	159.23 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	To be determined experimentally
Solubility	Soluble in common organic solvents (DCM, Chloroform, Methanol)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show distinct signals for the aliphatic protons of the cyclopentane rings and the aromatic proton of the pyridine ring.

• δ 7.0-7.5 ppm (s, 1H): A singlet corresponding to the proton on the C4 position of the pyridine ring.

• δ 2.5-3.0 ppm (m, 8H): A series of multiplets corresponding to the eight methylene protons on the carbons adjacent to the pyridine ring (C1, C3, C5, C7).

• δ 1.8-2.2 ppm (m, 4H): A multiplet corresponding to the four methylene protons at the C2 and C6 positions of the cyclopentane rings.

¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule.

• δ 150-160 ppm: Two quaternary carbons of the pyridine ring (C4a, C7a).

• δ 130-140 ppm: The CH carbon of the pyridine ring (C4).

• δ 120-130 ppm: Two quaternary carbons of the pyridine ring (C3a, C7b).

• δ 25-35 ppm: Methylene carbons of the cyclopentane rings (C1, C2, C3, C5, C6, C7).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• ~3050 cm⁻¹: C-H stretching vibration of the aromatic proton on the pyridine ring.

• 2850-2960 cm⁻¹: C-H stretching vibrations of the aliphatic methylene groups in the cyclopentane rings.

• ~1580-1600 cm⁻¹ and ~1450-1500 cm⁻¹: C=C and C=N stretching vibrations characteristic of the pyridine ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Expected Molecular Ion (M⁺): m/z = 159.1048.

• Fragmentation Pattern: The fragmentation of fused nitrogen heterocycles can be complex[8]. The molecular ion is expected to be prominent. Fragmentation may involve the loss of ethylene (C₂H₄) from the cyclopentane rings, leading to characteristic fragment ions.

Potential Applications and Future Directions

The rigid, tricyclic scaffold of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine holds significant potential for the development of novel therapeutic agents. The pyridine nitrogen can be quaternized or functionalized to modulate solubility and biological activity. The aromatic proton at the C4 position offers a handle for further derivatization through electrophilic substitution or metal-catalyzed cross-coupling reactions, allowing for the creation of a library of analogs for structure-activity relationship (SAR) studies.

Given the prevalence of pyridine-containing molecules in drug discovery, this novel scaffold could be explored for a variety of therapeutic targets. Its rigid nature may be particularly advantageous for designing potent and selective inhibitors of enzymes or receptors. Future work should focus on the synthesis of a diverse library of derivatives and their subsequent biological evaluation across a range of disease models.

Conclusion

This technical guide has presented a detailed and scientifically grounded approach to the synthesis and characterization of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine. By leveraging established principles of heterocyclic chemistry and modern analytical techniques, this document provides a comprehensive resource for researchers interested in exploring this novel molecular scaffold. The unique structural features of this compound make it an attractive starting point for the design and development of new chemical entities with potential therapeutic applications.

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"physical and chemical properties of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine"

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a heterocyclic compound of interest in medicinal chemistry and materials science. This document is intended to serve as a technical resource, consolidating available data to facilitate further research and application development.

Introduction: The Significance of the Fused Pyridine Scaffold

The 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine scaffold belongs to the broader class of fused pyridine systems. Pyridine and its derivatives are fundamental building blocks in the development of a wide range of pharmaceuticals, agrochemicals, and functional materials.[1] The incorporation of a pyridine ring into a bicyclic system, as seen in the title compound, imparts a rigid conformational structure, which can be advantageous in designing molecules with specific biological targets. The unique spatial arrangement of the fused cyclopentane rings influences the electronic distribution and steric accessibility of the nitrogen atom, thereby modulating its chemical reactivity and potential for intermolecular interactions.

The pyridine ring itself is a basic heterocyclic aromatic compound.[2] Its derivatives are integral to numerous commercial products, including pharmaceuticals and vitamins.[2] The fully saturated analogue of pyridine, piperidine, is also a common structural motif in many biologically active compounds and is typically synthesized by the hydrogenation of pyridine.[3] The partially hydrogenated nature of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine suggests a blend of properties from both aromatic pyridines and saturated piperidines, making it a compelling subject for detailed physicochemical characterization.

Molecular Structure and Identification

A clear understanding of the molecular architecture is paramount for interpreting its chemical behavior and designing applications.

Chemical Structure:

Caption: 2D structure of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Key Identifiers:

Identifier	Value	Source
IUPAC Name	2-azatricyclo[7.3.0.0³,⁷]dodeca-1,3(7),8-triene	[4]
CAS Number	34421-99-3	[5]
Molecular Formula	C₁₁H₁₃N	[5]
Canonical SMILES	C1CC2=CC3=C(CCC3)N=C2C1	[5]
InChI Key	WFEKFUDZCWEZQO-UHFFFAOYSA-N	[5]

Physical Properties

The physical properties of a compound are critical for its handling, formulation, and application. While experimental data for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is limited, a combination of predicted and available data provides a useful profile.

Property	Value	Source	Notes
Molecular Weight	159.23 g/mol	[4]
Boiling Point	261.4 °C at 760 mmHg	[6]	Predicted value.
Density	1.13 g/cm³	[5]	Predicted value.
logP (Octanol-Water Partition Coefficient)	2.059	[6]	Predicted value, suggesting moderate lipophilicity.
Refractive Index	1.607	[6]	Predicted value.
Vapor Pressure	0.0188 mmHg at 25°C	[6]	Predicted value.
Flash Point	110.1 °C	[6]	Predicted value.

Chemical Properties and Reactivity

The chemical behavior of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is dictated by the interplay of its fused aliphatic rings and the embedded pyridine moiety.

Basicity: The lone pair of electrons on the nitrogen atom is not part of the aromatic π-system, rendering the molecule basic.[2] The pKa of the conjugate acid (pyridinium ion) is a key parameter for understanding its behavior in biological systems and for developing salt forms. While the specific pKa for this compound is not documented, it is expected to be in a similar range to other alkyl-substituted pyridines. For comparison, the pKa of pyridine is 5.19.[7]

Reactivity: The pyridine ring can undergo various reactions. The nitrogen atom can act as a nucleophile, participating in alkylation, acylation, and N-oxidation reactions.[2] The aromatic portion of the ring system can undergo electrophilic and nucleophilic substitution reactions, although the fused cyclopentane rings will influence the regioselectivity of these transformations.

The aliphatic portions of the molecule, the hexahydrocyclopentane rings, are susceptible to reactions typical of alkanes, such as free-radical halogenation under appropriate conditions.

Synthesis Strategies

The synthesis of fused pyridine systems can be approached through various methodologies. While a specific, detailed protocol for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is not widely published, general strategies for constructing such scaffolds provide a strong foundation for its preparation.

General Synthetic Approach: A common strategy for synthesizing fused pyridines involves the condensation of carbonyl compounds with a source of ammonia, followed by cyclization and aromatization.[8] Multicomponent reactions are also efficient methods for constructing complex heterocyclic frameworks.[5]

A plausible synthetic workflow for a related compound, 6,7-dihydro-5H-cyclopenta[b]pyridine, involves a cyclocondensation reaction, which could be adapted for the synthesis of the target molecule.[9]

Caption: Generalized workflow for the synthesis of fused pyridine systems.

Experimental Protocol (Hypothetical, based on related syntheses):

A potential synthetic route could involve a multi-step process starting from readily available cyclopentanone derivatives. A Hantzsch-type pyridine synthesis, which involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia, could be adapted.[8]

• Preparation of a suitable 1,5-dicarbonyl precursor: This could be achieved through Michael addition reactions involving cyclopentanone enamines or enolates.

• Condensation with an ammonia source: The dicarbonyl compound would be reacted with a source of ammonia, such as ammonium acetate, to form a dihydropyridine intermediate.

• Oxidation/Aromatization: The dihydropyridine intermediate would then be oxidized to the final aromatic pyridine product. Various oxidizing agents can be employed for this step.

Spectral Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aliphatic protons on the cyclopentane rings and the aromatic proton on the pyridine ring. The chemical shifts and coupling patterns of the aliphatic protons would provide information about their stereochemical environment.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the sp²-hybridized carbons of the pyridine ring and the sp³-hybridized carbons of the aliphatic rings.

Infrared (IR) Spectroscopy:

The IR spectrum would be characterized by absorption bands corresponding to:

• C-H stretching vibrations of the aromatic and aliphatic C-H bonds.

• C=C and C=N stretching vibrations of the pyridine ring.

• C-N stretching vibrations.

Mass Spectrometry (MS):

Mass spectrometry would be used to determine the molecular weight of the compound and to study its fragmentation pattern, which can provide further structural information. The exact mass can confirm the elemental composition.

Safety and Handling

Based on available data for the parent compound and related structures, 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine should be handled with care in a laboratory setting.

Hazard Identification:

• Causes skin irritation.[4]

• Causes serious eye irritation.[4]

• May cause respiratory irritation.[4]

Recommended Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

Potential Applications in Drug Development

The rigid, fused ring system of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine makes it an attractive scaffold for the design of novel therapeutic agents. The defined three-dimensional structure can lead to higher binding affinity and selectivity for biological targets.

Derivatives of related cyclopenta[c]pyridine have been investigated for their potential antiviral, insecticidal, and fungicidal activities.[10] This suggests that the dicyclopenta[b,e]pyridine core could also serve as a template for the development of new bioactive molecules. The ability to functionalize both the pyridine ring and the aliphatic portions of the molecule allows for the creation of a diverse library of compounds for screening in various disease models.

Conclusion

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is a fascinating heterocyclic compound with a unique structural framework. While there is a need for more extensive experimental characterization of its physical and chemical properties, the available data and knowledge of related fused pyridine systems provide a solid foundation for future research. Its potential as a scaffold in drug discovery and materials science warrants further investigation into its synthesis, reactivity, and biological activity.

References

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• National Center for Biotechnology Information (n.d.). DICYCLOPENTA(b,e)PYRIDINE, 1,2,3,5,6,7-HEXAHYDRO-8-AMINO-, HYDRATE. PubChem. Retrieved January 21, 2026, from [Link].

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• Abdel-Raheem, S. A. A., Kamal El-Dean, A. M., Hassanien, R., El-Sayed, M. E. A., & Abd-Ella, A. A. (2021). Synthesis and spectral characterization of selective pyridine compounds as bioactive agents. Journal of Chemical Health Risks, 11(1), 1-7.

• ResearchGate. (n.d.). Synthesis of Hexahydro‐2‐pyrindine (=Hexahydrocyclopenta[c]pyridine) Derivatives as Conformationally Restricted Analogs of the Nicotinic Ligands Arecolone and Isoarecolone. Retrieved January 21, 2026, from [Link].

• Al-Hourani, B. J., Al-Ayed, A. S., Al-Qudah, M. A., & Al-Jaber, H. I. (2021). Efficient Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile Compounds and Their Applicability As Inhibitor Films for Steel Alloy Corrosion: Collective Computational and Practical Approaches. ACS Omega, 6(14), 9534–9547.
• Yilmaz, I., Kucuk, M., & Kucuk, M. (2022). Synthesis and characterization of new hexahydroquinoline derivatives and evaluation of their cytotoxicity, intracellular ROS production, and inhibitory effects on inflammatory mediators. Turkish Journal of Chemistry, 46(2), 486-503.

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A Technical Guide to 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a heterocyclic compound with a fused pyridine ring system. While specific experimental data on this molecule is limited in public literature, this document consolidates available information and provides expert insights based on analogous structures. We will cover its core chemical identity, propose a logical synthetic pathway, detail its physicochemical properties, and explore its potential applications in drug discovery by examining the well-established biological activities of the broader pyridine scaffold. This guide aims to serve as a foundational resource for researchers interested in exploring this and related chemical entities for therapeutic development.

Core Compound Identification

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is a tricyclic heterocyclic compound. Its structure is characterized by a central pyridine ring fused with two cyclopentane rings.

Identifier	Value	Source
CAS Number	34421-99-3	[1]
Molecular Formula	C₁₁H₁₃N	[1][]
Molecular Weight	159.23 g/mol	[1]
IUPAC Name	2-azatricyclo[7.3.0.0³,⁷]dodeca-1,3(7),8-triene	[1]
Canonical SMILES	C1CC2=CC3=C(CCC3)N=C2C1	[1]

Synthesis Strategy: A Proposed Pathway

Proposed Retrosynthetic Analysis

A logical retrosynthesis suggests that the target molecule can be derived from a dihydropyridine intermediate, which itself is assembled from simpler, commercially available precursors.

Caption: Retrosynthetic analysis for the proposed synthesis.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a hypothetical adaptation of established pyridine syntheses and should be optimized for specific laboratory conditions.

• Formation of the Enamine:

  • React cyclopentanone with a secondary amine (e.g., pyrrolidine or morpholine) in a suitable solvent like toluene.

  • Utilize a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the enamine product.

  • The choice of amine is critical; it must be reactive enough to form the enamine but easily removed in subsequent steps.

• Multi-component Condensation Reaction:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine the cyclopentanone enamine, a β-ketoester (such as ethyl acetoacetate, which will serve as the source of two carbons in the pyridine ring), and an ammonia source (e.g., ammonium acetate).

  • Add an aldehyde (formaldehyde or a suitable equivalent) to the mixture.

  • Reflux the mixture in a solvent like ethanol or acetic acid. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[4] This step constructs the dihydropyridine core of the molecule.

• Oxidation to the Aromatic Pyridine Ring:

  • Once the condensation is complete (as indicated by TLC), the resulting dihydropyridine intermediate must be oxidized to form the stable aromatic pyridine ring.

  • A mild oxidizing agent such as manganese dioxide (MnO₂) or air/oxygen bubbled through the reaction mixture can be employed.[3] The choice of oxidant is crucial to avoid over-oxidation or side reactions.

  • The reaction mixture is then worked up, typically involving filtration to remove the oxidant, followed by solvent evaporation.

• Purification:

  • The crude product should be purified using column chromatography on silica gel.[4] A gradient of ethyl acetate and hexanes is a common eluent system for compounds of this polarity.

  • The structure of the final, purified product should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Caption: Proposed workflow for the synthesis of the target molecule.

Physicochemical and Spectroscopic Properties

Experimentally determined physicochemical data for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine are scarce. The data presented below are computationally predicted and serve as an estimate.

Property	Predicted Value	Source
XLogP3-AA	2.2	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	0	[1]
Exact Mass	159.104799419 Da	[1]
Topological Polar Surface Area	12.9 Ų	[1]
Heavy Atom Count	12	[1]

Spectroscopic Characterization (Anticipated)

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aliphatic protons on the two cyclopentane rings and a characteristic signal for the lone aromatic proton on the pyridine ring. The aliphatic protons would likely appear as complex multiplets in the upfield region (δ 1.5-3.0 ppm), while the aromatic proton would be downfield (δ 7.0-8.5 ppm).

• ¹³C NMR: The carbon NMR would show distinct signals for the sp³ hybridized carbons of the cyclopentane rings and the sp² hybridized carbons of the aromatic pyridine core.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound (m/z = 159.23).

Potential in Drug Discovery and Development

While 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine has not been explicitly studied in a drug development context, its core pyridine scaffold is a "privileged structure" in medicinal chemistry.[5] Pyridine and its derivatives are integral components of numerous FDA-approved drugs and are actively investigated for a wide range of therapeutic applications.[6]

Established Biological Activities of Related Scaffolds:

• Antimicrobial and Antiviral Agents: The pyridine nucleus is found in drugs with potent antimicrobial and antiviral properties.[5] For instance, derivatives of the related pyrrolo[3,4-c]pyridine scaffold have been investigated as inhibitors of HIV-1 integrase, showing potential for the treatment of AIDS.[7]

• Anticancer Activity: Many pyridine-containing compounds exhibit significant anticancer activity through various mechanisms, including the inhibition of kinases and other enzymes crucial for cancer cell proliferation.

• Central Nervous System (CNS) Activity: The rigid, conformationally restricted nature of this tricyclic system makes it an interesting scaffold for targeting CNS receptors, where specific spatial arrangements are often required for binding.

• Anti-inflammatory and Antioxidant Properties: Various tetrahydrothienopyridine derivatives, which share structural similarities, have been evaluated for anti-inflammatory and antioxidant activities.[8]

Hypothesized Mechanism of Action

Given the electron-donating nitrogen atom in the aromatic ring, 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine could potentially act as a bioisostere for other aromatic systems in enzyme active sites or receptor binding pockets. A plausible, generalized mechanism of action for a pyridine-based antiviral could involve the inhibition of a key viral enzyme, such as a protease or reverse transcriptase, by binding to its active site.

Caption: Generalized pathway for a pyridine-based antiviral agent.

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is classified with the following hazards:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume hood, are mandatory when handling this compound.

Conclusion and Future Directions

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine represents an intriguing yet underexplored chemical entity. Its rigid, tricyclic structure combined with the versatile chemistry of the pyridine ring suggests significant potential for applications in drug discovery. The proposed synthetic pathway provides a starting point for its synthesis and subsequent biological evaluation. Future research should focus on developing a robust and scalable synthesis, thoroughly characterizing its physicochemical properties, and screening it against a variety of biological targets, particularly in the areas of virology, oncology, and neurology, where pyridine scaffolds have historically shown great promise.

References

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• Efficient Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile Compounds and Their Applicability As Inhibitor Films for Steel Alloy Corrosion: Collective Computational and Practical Approaches. National Institutes of Health. [Link]

• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. [Link]

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An In-Depth Technical Guide to the Molecular Structure of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine (CAS No: 34421-99-3), a notable tricyclic N-heterocyclic compound. While experimental crystallographic data for this specific molecule is not publicly available, this guide synthesizes foundational chemical information, predicted structural parameters, and spectroscopic data to offer a detailed understanding of its architecture. This document will delve into the molecule's core structural features, its likely synthesis, and its predicted spectroscopic characteristics, providing a valuable resource for researchers working with this and related compounds in fields such as medicinal chemistry and materials science.

Introduction and Core Chemical Identity

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is a fascinating fused heterocyclic system with the molecular formula C₁₁H₁₃N and a molecular weight of approximately 159.23 g/mol .[1] Its formal IUPAC name is 2-azatricyclo[7.3.0.0³,⁷]dodeca-1,3(7),8-triene.[1] The core of this molecule consists of a central pyridine ring fused with two cyclopentane rings, resulting in a rigid, non-planar structure. The arrangement of these rings imparts specific steric and electronic properties that are of interest in the design of novel chemical entities.

The presence of a nitrogen atom within the aromatic pyridine ring introduces a dipole moment and a site for potential hydrogen bonding or coordination with metal centers, making it a scaffold of interest for biological and material applications. The saturated cyclopentane rings flanking the pyridine core introduce conformational rigidity, which can be advantageous in drug design for optimizing binding to biological targets.

Table 1: Core Chemical and Physical Properties

Property	Value	Source
CAS Number	34421-99-3
Molecular Formula	C₁₁H₁₃N
Molecular Weight	159.23 g/mol
IUPAC Name	2-azatricyclo[7.3.0.0³,⁷]dodeca-1,3(7),8-triene
Boiling Point	261.4 °C at 760 mmHg
Density	1.13 g/cm³

Molecular Structure and Conformational Analysis

Due to the absence of publicly available X-ray crystallographic data, a definitive analysis of bond lengths and angles is not possible. However, we can infer the structural characteristics based on the known geometries of pyridine and cyclopentane rings and through computational modeling.

The central pyridine ring is expected to be planar, with C-C and C-N bond lengths characteristic of aromatic systems. The fusion of the two cyclopentane rings introduces significant strain and dictates the overall three-dimensional shape of the molecule. Each cyclopentane ring will likely adopt an envelope or twist conformation to alleviate some of this strain. The fusion of these rings to the pyridine core will result in a concave or "bent" overall molecular shape.

Figure 2: A plausible synthetic workflow for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Experimental Protocol (Hypothetical):

• Reaction Setup: To a solution of threo-2,2'-methylenedicyclopentanone in a high-boiling point solvent such as toluene or xylene, add a source of ammonia (e.g., ammonium acetate) and a catalytic amount of a dehydrating agent (e.g., p-toluenesulfonic acid).

• Reaction Conditions: Heat the mixture to reflux with continuous removal of water using a Dean-Stark apparatus. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Aromatization: Upon completion of the initial condensation and cyclization, an oxidizing agent (e.g., air, DDQ, or manganese dioxide) may be introduced to facilitate the aromatization of the dihydropyridine intermediate to the final pyridine product.

• Work-up and Purification: After cooling, the reaction mixture is quenched with a suitable aqueous solution and extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is then purified by column chromatography on silica gel.

Spectroscopic Characterization (Predicted)

While detailed, published spectra are not available, we can predict the key features based on the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the number of non-equivalent protons in the saturated cyclopentane rings. The aromatic proton on the pyridine ring will appear as a singlet in the downfield region (typically 7.0-8.5 ppm). The aliphatic protons on the cyclopentane rings will likely show complex multiplets in the upfield region (1.5-3.5 ppm), with their chemical shifts and coupling patterns being highly dependent on their stereochemical environment.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons of the pyridine ring (typically 120-150 ppm) and the aliphatic carbons of the cyclopentane rings (typically 20-50 ppm). The number of signals will depend on the symmetry of the molecule. PubChem indicates the availability of a ¹³C NMR spectrum, which could be used for comparison with experimentally obtained data. [1] Mass Spectrometry (MS):

The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z = 159. The fragmentation pattern would likely involve the loss of small neutral molecules or radicals from the aliphatic rings. Common fragmentation pathways for N-heterocycles include the loss of HCN (27 amu) or cleavage of the bonds alpha to the nitrogen atom. A GC-MS spectrum is noted as available on PubChem, which could provide experimental fragmentation data. [1] Table 2: Predicted Spectroscopic Data

Technique	Predicted Key Features
¹H NMR	Aromatic singlet (~7.0-8.5 ppm), complex aliphatic multiplets (~1.5-3.5 ppm)
¹³C NMR	Aromatic signals (~120-150 ppm), aliphatic signals (~20-50 ppm)
Mass Spec (EI)	Molecular ion (M⁺) at m/z 159, potential fragments from loss of HCN or alkyl radicals

Potential Applications and Future Directions

The rigid tricyclic scaffold of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine makes it an interesting candidate for various applications, particularly in drug discovery and materials science. The defined spatial arrangement of the fused rings can lead to high selectivity for biological targets.

Potential Areas of Application:

• Medicinal Chemistry: The pyridine core is a common feature in many bioactive molecules. This scaffold could serve as a starting point for the development of novel therapeutics targeting a range of receptors and enzymes. The rigid structure could be beneficial for optimizing ligand-protein interactions.

• Agrochemicals: Fused pyridine derivatives have been explored for their potential as herbicides and pesticides. The unique structure of this molecule could lead to novel modes of action.

• Materials Science: N-heterocyclic compounds are often used as ligands in coordination chemistry and as building blocks for functional organic materials. The planarity of the pyridine ring combined with the three-dimensional nature of the cyclopentane rings could lead to materials with interesting electronic and photophysical properties.

Future research on this molecule should prioritize obtaining experimental structural data through X-ray crystallography. A detailed investigation into its reactivity, including electrophilic and nucleophilic substitution on the pyridine ring, would further elucidate its chemical properties and expand its synthetic utility. Furthermore, screening for biological activity against various targets would be a crucial step in exploring its potential as a therapeutic agent.

References

• LookChem. (n.d.). 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 118680, 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine. Retrieved from [Link]

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An In-depth Technical Guide to the Spectroscopic Characterization of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine. While complete, publicly available experimental spectra for this specific molecule are limited, this document, authored from the perspective of a Senior Application Scientist, synthesizes known data with established spectroscopic principles to offer a robust framework for its analysis. We will delve into the anticipated features of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide also outlines detailed, field-proven protocols for acquiring high-quality spectra and provides insights into the interpretation of the expected spectral features, grounded in the molecule's unique structural characteristics.

Introduction

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, with the molecular formula C₁₁H₁₃N, is a fused heterocyclic compound of interest in medicinal chemistry and materials science due to its rigid, bicyclic structure incorporating a pyridine ring.[1] Accurate structural elucidation and purity assessment are paramount for any application, and a multi-technique spectroscopic approach is the cornerstone of this characterization. This guide will walk through the expected spectroscopic signature of this molecule, providing both practical experimental advice and in-depth interpretative logic.

Below is the chemical structure of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, which will be referenced throughout this guide.

Caption: Molecular Structure of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, both ¹H and ¹³C NMR will provide critical information about the electronic environment and connectivity of each atom.

¹H NMR Spectroscopy

While a publicly available experimental ¹H NMR spectrum for this specific molecule is not readily found, we can predict the expected chemical shifts and coupling patterns based on the known effects of the pyridine ring and the aliphatic cyclopentane moieties.[2]

Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-4	~7.0-7.2	s	-
H-1, H-7	~2.8-3.0	t	~7-8
H-3, H-5	~2.7-2.9	t	~7-8
H-2, H-6	~1.9-2.1	quintet	~7-8

Interpretation of the Predicted ¹H NMR Spectrum:

• Aromatic Region: The pyridine ring contains one proton at the 4-position (H-4). Due to the deshielding effect of the aromatic system and the nitrogen atom, this proton is expected to appear in the aromatic region, likely as a singlet since it has no adjacent protons.[2]

• Aliphatic Region: The four methylene groups of the two cyclopentane rings are expected to be in the aliphatic region. The protons on the carbons adjacent to the pyridine ring (H-1, H-7, H-3, and H-5) will be the most deshielded of the aliphatic protons due to their proximity to the electron-withdrawing aromatic system. These are predicted to appear as triplets, each being split by the adjacent methylene group. The protons on the central carbons of the cyclopentane rings (H-2 and H-6) are expected to be the most shielded and will likely appear as a quintet, being split by the two adjacent methylene groups.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.[3]

• Data Acquisition:

  • Tune and shim the probe to the sample.

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

¹³C NMR Spectroscopy

A ¹³C NMR spectrum for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is noted to exist in the SpectraBase collection, acquired on a Varian XL-100 instrument.[1] Based on the structure, we can predict the approximate chemical shifts.

Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)
C-4a, C-8a	~150-160
C-4	~120-130
C-3a, C-9a	~130-140
C-1, C-7	~30-35
C-3, C-5	~28-33
C-2, C-6	~20-25

Interpretation of the Predicted ¹³C NMR Spectrum:

• Aromatic Region: The carbons of the pyridine ring will be in the downfield region. The quaternary carbons adjacent to the nitrogen (C-4a and C-8a) are expected to be the most deshielded. The protonated carbon (C-4) and the bridgehead carbons (C-3a and C-9a) will also be in the aromatic region.[4][5]

• Aliphatic Region: The carbons of the two cyclopentane rings will appear in the upfield region. Similar to the proton spectrum, the carbons closer to the pyridine ring (C-1, C-7, C-3, and C-5) will be more deshielded than the central carbons (C-2 and C-6).

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration may be beneficial due to the lower natural abundance of ¹³C.

• Instrumentation: A high-field NMR spectrometer is recommended.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This will result in each unique carbon appearing as a singlet.

  • A larger number of scans will be required compared to ¹H NMR (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. For 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, the key features will be the absorptions from the C-H bonds of the aliphatic and aromatic systems, and the C=N and C=C bonds of the pyridine ring.

Predicted IR Data

Wavenumber (cm⁻¹)	Vibration
3050-3150	Aromatic C-H stretch
2850-3000	Aliphatic C-H stretch
1580-1610	C=N stretch (pyridine ring)
1450-1500	C=C stretch (pyridine ring)
1400-1470	CH₂ bend

Interpretation of the Predicted IR Spectrum:

• C-H Stretching: The spectrum will show distinct C-H stretching vibrations. The aromatic C-H stretch from the proton on the pyridine ring will appear at a higher wavenumber (>3000 cm⁻¹) than the aliphatic C-H stretches from the cyclopentane rings (<3000 cm⁻¹).[6][7]

• Pyridine Ring Vibrations: The characteristic stretching vibrations of the C=N and C=C bonds within the pyridine ring are expected in the 1450-1610 cm⁻¹ region. These are often sharp and can be diagnostic for the presence of the pyridine moiety.[6][7]

• Aliphatic Bending: The bending vibration of the methylene (CH₂) groups in the cyclopentane rings will be observed in the 1400-1470 cm⁻¹ range.

Experimental Protocol for FT-IR Spectroscopy (ATR Method):

• Sample Preparation: No specific sample preparation is typically needed for the Attenuated Total Reflectance (ATR) method. A small amount of the solid sample is placed directly on the ATR crystal.[8]

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Place the sample on the crystal and apply pressure to ensure good contact.

  • Collect the sample spectrum. The instrument will automatically ratio the sample spectrum to the background.

• Data Processing: The resulting spectrum of absorbance or transmittance versus wavenumber can be directly analyzed.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure. A GC-MS spectrum for this compound is available from John Wiley & Sons, Inc.[1]

Predicted Mass Spectrometry Data

m/z	Interpretation
159	Molecular ion (M⁺)
158	[M-H]⁺
130	[M-C₂H₅]⁺
117	[M-C₃H₆]⁺

Interpretation of the Predicted Mass Spectrum:

• Molecular Ion: The molecular ion peak (M⁺) is expected at an m/z corresponding to the molecular weight of the compound, which is 159.23 g/mol .[1] The presence of a single nitrogen atom will result in an odd nominal molecular weight, consistent with the nitrogen rule.[9]

• Fragmentation Pattern: The fragmentation of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is likely to be initiated by the loss of a hydrogen radical to form a stable cation at m/z 158. Subsequent fragmentation will likely involve the cleavage of the aliphatic rings. The loss of an ethyl radical (C₂H₅) would result in a fragment at m/z 130. The loss of a propylene neutral molecule (C₃H₆) via a rearrangement could lead to a fragment at m/z 117. The stability of the aromatic pyridine ring means that it is likely to remain intact in many of the major fragments.[10]

Proposed Fragmentation Pathway

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Experimental Protocol for GC-MS:

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane, methanol).

• Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• GC Conditions:

  • Column: A suitable capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector: Split/splitless injector, with an appropriate temperature program.

  • Oven Program: A temperature ramp to ensure separation of the analyte from any impurities.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: A mass range that includes the expected molecular ion and fragments (e.g., m/z 40-300).

• Data Analysis: Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to the analyte.

Conclusion

The spectroscopic characterization of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine relies on a synergistic application of NMR, IR, and MS techniques. While a complete set of experimental data is not publicly curated, this guide provides a robust predictive framework for its analysis. The expected ¹H and ¹³C NMR spectra will be defined by the aromatic pyridine core and the symmetric aliphatic rings. The IR spectrum will show characteristic vibrations for the aromatic and aliphatic C-H bonds, as well as the pyridine ring system. The mass spectrum will be anchored by the molecular ion peak at m/z 159 and will likely show fragmentation patterns involving the loss of small alkyl radicals from the cyclopentane rings. The detailed protocols provided herein offer a standardized approach for researchers to acquire high-quality data for this and structurally related compounds.

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Unveiling the Pharmacological Potential of Hexahydrodicyclopenta[b,e]pyridine Derivatives: A Technical Guide for Drug Discovery

Introduction: A Novel Scaffold with Therapeutic Promise

In the vast landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer unique three-dimensional structures and opportunities for diverse biological interactions is paramount. The hexahydrodicyclopenta[b,e]pyridine core represents one such untapped scaffold. This saturated, fused heterocyclic system combines the conformational rigidity of the cyclopentane rings with the versatile chemistry of the piperidine (hexahydro-pyridine) moiety. While direct pharmacological data on this specific tricycle is nascent, a comprehensive analysis of its constituent parts and structurally related analogs suggests a rich potential for therapeutic applications. Pyridine and its derivatives are foundational in numerous FDA-approved drugs, exhibiting a wide array of biological activities including anticancer, antiviral, antimalarial, and anti-inflammatory effects[1][2][3]. The fusion of carbocyclic rings, such as in cyclopenta[c]pyridine derivatives, has been shown to yield compounds with significant antibacterial, insecticidal, antiviral, anti-inflammatory, and neuropharmacological activities[1][4].

This technical guide will provide an in-depth exploration of the potential pharmacological profile of hexahydrodicyclopenta[b,e]pyridine derivatives. By dissecting the known activities of related chemical structures, we will construct a predictive framework for their therapeutic applications, outline potential mechanisms of action, and provide detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals poised to explore this promising new chemical space.

Predicted Pharmacological Profile I: Anticancer Activity

The pyridine nucleus is a well-established pharmacophore in oncology[3][5]. Numerous pyridine-containing compounds have demonstrated potent anticancer effects through various mechanisms[5]. Furthermore, fused heterocyclic systems often exhibit enhanced potency and selectivity[6][7][8]. We hypothesize that the hexahydrodicyclopenta[b,e]pyridine scaffold could serve as a novel template for the design of anticancer agents.

Hypothesized Mechanism of Action: Kinase Inhibition

A primary mechanism by which many heterocyclic anticancer agents exert their effects is through the inhibition of protein kinases, which are crucial regulators of cell signaling pathways involved in cell proliferation, survival, and metastasis[6]. The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, a key interaction in the ATP-binding pocket of many kinases[3]. The rigid dicyclopenta fusion of the hexahydrodicyclopenta[b,e]pyridine core would orient substituents in specific vectors, potentially enabling highly selective interactions with the target kinase.

Diagram: Proposed Kinase Inhibition Pathway

Caption: Hypothetical inhibition of a receptor tyrosine kinase pathway.

Experimental Protocol: In Vitro Cytotoxicity and Kinase Inhibition Assays

1. Cell Viability Assessment (MTT Assay):

This initial screen determines the cytotoxic effects of the synthesized derivatives against various cancer cell lines.

• Cell Lines: A panel of human cancer cell lines should be used, for example, MCF-7 (breast), A549 (lung), and HEPG2 (liver)[5][9]. A non-cancerous cell line (e.g., HFB4) should be included to assess selectivity[9].

• Procedure:

  • Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the hexahydrodicyclopenta[b,e]pyridine derivatives (e.g., 0.1 to 100 µM) for 48-72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value (the concentration that inhibits 50% of cell growth) for each compound.

2. Kinase Inhibition Assay:

For compounds showing significant cytotoxicity, a direct kinase inhibition assay can identify the molecular target.

• Assay Format: A variety of commercially available kinase assay kits can be used (e.g., ADP-Glo™, LanthaScreen™).

• Procedure (Example using ADP-Glo™):

  • In a multi-well plate, combine the purified target kinase, the kinase-specific substrate, and ATP.

  • Add the hexahydrodicyclopenta[b,e]pyridine derivative at various concentrations.

  • Incubate to allow the kinase reaction to proceed.

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Add Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase/luciferin reaction.

  • Measure luminescence, which is proportional to kinase activity.

• Data Analysis: Determine the IC50 value for kinase inhibition.

Predicted Pharmacological Profile II: Neuropharmacological Activity

The structural rigidity and defined stereochemistry of fused ring systems are often hallmarks of compounds with significant central nervous system (CNS) activity. The hexahydropyridine (piperidine) ring is a common feature in many CNS-active drugs. Therefore, derivatives of hexahydrodicyclopenta[b,e]pyridine are plausible candidates for modulating neuronal signaling.

Hypothesized Mechanism of Action: Monoamine Reuptake Inhibition

Many CNS disorders are linked to imbalances in neurotransmitters like serotonin, dopamine, and norepinephrine. Inhibition of the reuptake transporters for these monoamines can restore their synaptic levels, a mechanism central to many antidepressants and anxiolytics[10][11]. The lipophilic nature of the dicyclopenta moiety could facilitate blood-brain barrier penetration, while the piperidine nitrogen could interact with the binding sites of monoamine transporters.

Diagram: Workflow for CNS Activity Assessment

Caption: A structured workflow for evaluating CNS-active compounds.

Experimental Protocol: In Vivo Models for CNS Activity

1. Locomotor Activity Test:

This assay assesses whether the compounds have stimulant or sedative effects.

• Animal Model: Male Sprague-Dawley rats[11].

• Procedure:

  • Acclimate the rats to the testing room and open-field arenas.

  • Administer the test compound or vehicle via an appropriate route (e.g., intraperitoneal injection).

  • Place the animal in the open-field arena equipped with infrared beams to track movement.

  • Record locomotor activity (e.g., distance traveled, rearing frequency) for a set period (e.g., 60 minutes).

• Data Analysis: Compare the activity levels of the treated groups to the vehicle control group.

2. Forced Swim Test (Antidepressant Potential):

This is a common screening tool for potential antidepressant activity.

• Animal Model: Mice or rats.

• Procedure:

  • Administer the test compound or a reference antidepressant (e.g., fluoxetine) 30-60 minutes before the test.

  • Place the animal in a cylinder of water from which it cannot escape.

  • Record the duration of immobility over a 5-6 minute session.

• Data Analysis: A significant decrease in immobility time compared to the vehicle group suggests potential antidepressant-like effects.

Predicted Pharmacological Profile III: Cardiovascular Safety

A critical aspect of drug development is the early assessment of potential cardiovascular toxicity, as this is a major cause of late-stage attrition[12][13][14]. The pyridine scaffold, while therapeutically versatile, can sometimes be associated with cardiovascular liabilities. Therefore, a thorough cardiovascular safety assessment of any novel hexahydrodicyclopenta[b,e]pyridine series is essential.

Potential for hERG Channel Blockade

The human Ether-à-go-go-Related Gene (hERG) potassium channel is a key player in cardiac repolarization. Blockade of this channel can lead to life-threatening arrhythmias[13]. Many small molecules can inadvertently block the hERG channel, making it a critical off-target to evaluate.

Experimental Protocol: Cardiovascular Safety Assessment

1. In Vitro hERG Assay (Patch Clamp):

This is the gold standard for assessing a compound's potential to block the hERG channel.

• Cell System: Human embryonic kidney (HEK) cells or Chinese hamster ovary (CHO) cells stably expressing the hERG channel.

• Procedure:

  • Use automated or manual patch-clamp electrophysiology to measure the ionic current through the hERG channels.

  • Establish a baseline current.

  • Perfuse the cells with increasing concentrations of the test compound.

  • Measure the degree of current inhibition at each concentration.

• Data Analysis: Calculate the IC50 for hERG channel blockade.

2. Ex Vivo Zebrafish Heart Assay:

The adult zebrafish heart shares physiological and functional similarities with the human heart, making it a valuable model for cardiovascular toxicity screening[15].

• Procedure:

  • Rapidly isolate adult zebrafish hearts.

  • Maintain the hearts ex vivo in a culture medium.

  • Record the baseline heart rate using video microscopy.

  • Expose the hearts to the test compounds.

  • Monitor for changes in heart rate, rhythm (arrhythmias), and contractility.

• Data Analysis: Quantify changes in cardiac parameters relative to baseline and vehicle controls.

Structure-Activity Relationship (SAR) Insights

While no direct SAR data exists for the hexahydrodicyclopenta[b,e]pyridine core, we can extrapolate from related structures.

Position of Substitution	Predicted Impact on Activity	Rationale
Pyridine Nitrogen	Critical for activity	The nitrogen atom is often involved in key hydrogen bonding interactions with biological targets[3]. N-alkylation or N-oxidation could modulate potency and pharmacokinetic properties.
Cyclopentane Rings	Influences selectivity and physicochemical properties	Substitution on these rings can alter the compound's shape and lipophilicity, affecting target binding and blood-brain barrier penetration.
Aromatic Substituents (if appended)	Modulates potency and target specificity	The nature and position of substituents on any appended aromatic rings can fine-tune electronic and steric properties, which is crucial for optimizing interactions with target proteins.

Conclusion and Future Directions

The hexahydrodicyclopenta[b,e]pyridine scaffold presents a compelling and unexplored area for drug discovery. Based on the well-documented pharmacological activities of its constituent and related structures, derivatives of this novel core hold significant potential as anticancer agents, CNS modulators, and other therapeutic agents. The proposed mechanisms and detailed experimental protocols in this guide offer a foundational roadmap for researchers to systematically evaluate this potential. Future work should focus on the development of efficient synthetic routes to access a diverse library of these derivatives, followed by the rigorous pharmacological evaluation outlined herein. Through a combination of rational design, systematic screening, and mechanistic studies, the therapeutic promise of hexahydrodicyclopenta[b,e]pyridines can be fully realized.

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The Biological Versatility of Fused Pyridine Systems: A Technical Guide for Drug Discovery

Introduction: The Privileged Scaffold in Medicinal Chemistry

Fused pyridine systems, bicyclic or polycyclic aromatic heterocycles containing a pyridine ring, represent a cornerstone of modern medicinal chemistry. Their rigid structures and unique electronic properties allow them to interact with a wide array of biological targets with high affinity and specificity.[1][2] This inherent bioactivity has established them as "privileged scaffolds," consistently appearing in a multitude of approved drugs and clinical candidates.[3] This guide provides an in-depth exploration of the diverse biological activities of key fused pyridine systems, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies crucial for their evaluation in a drug discovery context.

Key Fused Pyridine Systems and Their Biological Activities

The therapeutic potential of fused pyridine systems is vast, with different ring fusions imparting distinct pharmacological properties. This section will explore some of the most prominent examples.

Quinolines and Isoquinolines: A Tale of Two Isomers

Quinoline and its isomer, isoquinoline, are fundamental building blocks in drug design, yet their biological activities can differ significantly.[4] This divergence is partly attributed to their distinct metabolic pathways.[5][6] For instance, quinoline has been identified as a hepatocarcinogen in rodents, a property not observed with isoquinoline, likely due to differences in the formation of carcinogenic epoxide intermediates.[4][5][6]

Despite this, both scaffolds are integral to the development of various therapeutic agents, particularly in oncology.[2][4][7] Many quinoline derivatives exhibit potent anticancer activity by targeting crucial cellular machinery like kinases, topoisomerases, and tubulin.[1]

Indolizines: A Scaffold with Broad-Spectrum Potential

Indolizine, a structural isomer of indole, is another fused pyridine system with a wide range of pharmacological applications.[8][9] Although no indolizine-based drugs are currently on the market, their derivatives have demonstrated significant potential as antitumor, antimicrobial, anti-inflammatory, and antiviral agents.[8][9][10][11][12] The discovery of the potent anticancer agent camptothecin, which contains an indolizine moiety, spurred considerable research into this scaffold.[8]

Pyrido[2,3-d]pyrimidines: Potent Kinase Inhibitors

The pyrido[2,3-d]pyrimidine core is a well-established pharmacophore in the design of kinase inhibitors.[13][14] Kinases are a class of enzymes that play a critical role in cellular signaling, and their dysregulation is a hallmark of many diseases, especially cancer.[3] Pyrido[2,3-d]pyrimidine derivatives have been successfully developed as inhibitors of various kinases, including tyrosine kinases like EGFR and Abl, as well as cyclin-dependent kinases (CDKs).[13][15] Their mechanism of action often involves competing with ATP for binding to the kinase's active site, thereby blocking downstream signaling pathways that promote cell proliferation and survival.[3]

Experimental Evaluation of Biological Activity

The journey from a synthesized fused pyridine compound to a potential drug candidate involves rigorous biological evaluation. This section details key in vitro assays commonly employed to characterize their activity.

Assessing Cytotoxicity: The MTT Assay

A primary step in evaluating potential anticancer agents is to determine their cytotoxicity against cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[16][17]

Principle of the MTT Assay:

The assay relies on the ability of metabolically active cells to reduce the yellow tetrazolium salt, MTT, into purple formazan crystals.[16][17] This reduction is carried out by NAD(P)H-dependent cellular oxidoreductase enzymes, which are primarily located in the mitochondria.[16] The amount of formazan produced is directly proportional to the number of viable cells.[16] The insoluble formazan crystals are then solubilized, and the absorbance of the resulting colored solution is measured, providing a quantitative measure of cell viability.[16]

Experimental Protocol: MTT Cytotoxicity Assay [16][18][19]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Treat the cells with serial dilutions of the fused pyridine compounds for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: Following incubation, add MTT solution (typically 0.5 mg/mL in serum-free media) to each well and incubate for 2-4 hours at 37°C.[16]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the purple formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 540-570 nm.[16]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Workflow for MTT Cytotoxicity Assay

Caption: A generalized workflow for determining the cytotoxicity of compounds using the MTT assay.

Target Engagement: In Vitro Kinase Inhibition Assays

For fused pyridine systems designed as kinase inhibitors, it is essential to quantify their inhibitory activity against the target kinase. Luminescence-based assays that measure ATP consumption or ADP production are common high-throughput methods.[20][21]

Principle of Luminescence-Based Kinase Assays:

These assays work on the principle that as a kinase transfers phosphate from ATP to its substrate, ATP is converted to ADP. The amount of remaining ATP or the amount of ADP produced can be quantified using a luciferase-luciferin reaction that generates a luminescent signal.[21] In an inhibition assay, a potent inhibitor will result in less ATP being consumed, leading to a stronger luminescent signal in an ATP-Glo™ type assay, or less ADP produced, leading to a weaker signal in an ADP-Glo™ type assay.[20][21]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based) [20][22]

• Reagent Preparation: Prepare solutions of the target kinase, its specific substrate, and ATP in a suitable kinase assay buffer.

• Inhibitor Dispensing: In a 96- or 384-well plate, dispense serial dilutions of the fused pyridine inhibitor. Include a positive control (a known inhibitor like staurosporine) and a negative control (vehicle).[20]

• Kinase-Inhibitor Pre-incubation: Add the kinase to the wells and incubate briefly to allow the inhibitor to bind.

• Initiation of Kinase Reaction: Start the reaction by adding a mixture of the substrate and ATP. Incubate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).[20]

• Signal Detection: Stop the kinase reaction and add the detection reagents according to the kit manufacturer's instructions (e.g., ADP-Glo™ Reagent).[20]

• Luminescence Measurement: After a final incubation period, measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescent signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

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Whitepaper: The Architectural Evolution of N-Heterocycles in Modern Drug Discovery

Abstract

Nitrogen-containing heterocyclic compounds form the structural backbone of a significant majority of pharmaceuticals, a testament to their unparalleled versatility and privileged role in medicinal chemistry.[1] This technical guide provides an in-depth analysis of the contemporary landscape of novel N-heterocyclic compounds in drug discovery. Moving beyond classical synthetic routes, we explore advanced and sustainable methodologies—including multicomponent reactions, C-H functionalization, and photoredox catalysis—that are enabling the creation of previously inaccessible chemical matter. We dissect the causal relationship between a scaffold's architecture and its pharmacological function, illustrating how strategic modifications influence pharmacokinetics, target engagement, and therapeutic efficacy. Through detailed experimental protocols, workflow diagrams, and case studies in oncology and virology, this guide offers researchers and drug development professionals a field-proven framework for designing, synthesizing, and validating the next generation of N-heterocyclic drug candidates.

The Enduring Primacy of N-Heterocycles in Medicinal Chemistry

Heterocyclic compounds, particularly those containing nitrogen (N-heterocycles), are fundamental building blocks in the design of therapeutic agents.[2][3][4] Their prevalence is not coincidental; it is a direct consequence of their intrinsic structural and electronic properties. Over 85% of all biologically active compounds feature a heterocyclic motif, with nitrogen-containing rings being the most common.[1] This dominance stems from several key factors:

• Structural and Functional Diversity: N-heterocycles span a vast chemical space, from simple aromatic rings like pyridine and pyrimidine to complex, fused, and spirocyclic systems.[2][5] This diversity provides a rich scaffold library for interrogating biological targets.

• Modulation of Physicochemical Properties: The inclusion of nitrogen atoms allows for precise tuning of critical drug-like properties. They can act as hydrogen bond donors or acceptors, which is crucial for target recognition and binding affinity.[6] Furthermore, their basicity can be modulated to control aqueous solubility and membrane permeability, directly impacting a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Bioisosteric Versatility: N-heterocyclic scaffolds are frequently employed as bioisosteres for other functional groups, such as amide bonds. For instance, a 1,2,3-triazole ring can mimic the geometry and electronic properties of a peptide bond while offering superior metabolic stability.[2] This strategy is a cornerstone of modern medicinal chemistry for optimizing lead compounds.

• Three-Dimensional Conformation: Saturated and partially saturated N-heterocycles introduce three-dimensional complexity into otherwise flat molecules. This is increasingly important as drug designers move towards targeting protein-protein interactions, which often involve large, complex binding surfaces. Increasing the fraction of sp³-hybridized carbons (a feature of saturated heterocycles) is a well-established strategy for improving the developability of drug candidates.

These inherent advantages have cemented N-heterocycles as "privileged structures" in drug discovery, capable of interacting with a wide range of biological targets, including enzymes, receptors, and nucleic acids.[6]

Modern Synthetic Toolkits for Novel Scaffold Generation

The demand for novel chemical entities has catalyzed a revolution in synthetic organic chemistry. While traditional methods remain valuable, the modern drug discovery pipeline requires strategies that prioritize efficiency, diversity, sustainability, and the rapid generation of complex molecules.

Causality Behind Modern Methodologies

The choice of synthetic strategy is dictated by the desired outcome. For generating large, diverse libraries for high-throughput screening (HTS), Multicomponent Reactions (MCRs) are unparalleled in their efficiency. To fine-tune a lead compound by adding new vectors for target interaction, late-stage C-H functionalization provides a surgical approach without requiring a complete re-synthesis. For accessing unique and challenging bond formations under mild conditions, Photoredox and Electrochemical Catalysis open new avenues. For ensuring scalability and safety, Flow Chemistry offers a robust and controllable platform.

Synthetic Methodology	Core Principle	Key Advantages	Common Applications in N-Heterocycle Synthesis
Multicomponent Reactions (MCRs)	Three or more reactants combine in a single pot to form a product containing substantial portions of all starting materials.	High atom economy, step efficiency, operational simplicity, rapid library generation.	Synthesis of dihydropyrimidines (Biginelli), imidazoles (Radziszewski), and complex fused systems.
C-H Functionalization	Direct conversion of a carbon-hydrogen bond into a carbon-carbon or carbon-heteroatom bond, avoiding pre-functionalized starting materials.	Step and redox economy, access to late-stage diversification of complex molecules.	Arylation, alkylation, and amination of pyridine, indole, and quinoline cores.
Photoredox/Electrochemical Catalysis	Use of light or electricity to generate highly reactive intermediates under exceptionally mild conditions.	Access to unique reaction pathways, high functional group tolerance, enhanced sustainability.	Radical-mediated cyclizations, cross-couplings, and aminations.
Flow Chemistry	Reactions are performed in a continuously flowing stream within a reactor network rather than in a batch flask.	Precise control over reaction parameters (T, P), enhanced safety, improved scalability, easy automation.	Nitrations, hydrogenations, and multi-step synthesis of active pharmaceutical ingredients (APIs).

Workflow for Novel N-Heterocycle Library Synthesis

The journey from concept to a validated hit involves a synergistic interplay between synthesis, purification, and biological screening. The following workflow illustrates a modern, streamlined approach.

Caption: Integrated workflow for N-heterocycle drug discovery.

Case Studies: N-Heterocycles in Modern Therapeutics

The true measure of a scaffold's utility is its successful application in approved drugs. N-heterocycles are central to many recent breakthroughs, particularly in oncology.

Case Study: Kinase Inhibitors in Oncology

Receptor Tyrosine Kinases (RTKs) are critical cell-surface proteins that regulate cell proliferation, differentiation, and survival. Their aberrant activation is a hallmark of many cancers, making them prime therapeutic targets. Many successful kinase inhibitors feature an N-heterocyclic core that anchors the molecule within the ATP-binding pocket of the enzyme, often by forming key hydrogen bonds with the hinge region.

• Scaffolds: Pyrimidine, quinoline, indole, and pyrazole are common scaffolds in kinase inhibitors.

• Mechanism of Action: These drugs are competitive inhibitors of ATP. The N-heterocycle often mimics the adenine ring of ATP, while appended side chains explore adjacent hydrophobic pockets to achieve potency and selectivity.

Caption: Inhibition of RTK signaling by an N-heterocyclic drug.

Field-Proven Experimental Protocols

Translating theory into practice requires robust and reproducible methodologies. The following protocols provide a self-validating framework for the synthesis and evaluation of a novel N-heterocycle library.

Protocol 1: Microwave-Assisted Synthesis of a Dihydropyrimidinone (DHPM) Library

This protocol adapts the classic Biginelli reaction using microwave irradiation to accelerate reaction times and improve yields, a common strategy in modern medicinal chemistry.

Objective: To synthesize a diverse library of DHPMs for biological screening.

Rationale: Microwave synthesis offers rapid, uniform heating, often leading to cleaner reactions and higher yields in shorter times compared to conventional heating. This efficiency is critical for library production.

Materials:

• Aldehyde (diverse set, 1.0 mmol)

• β-Ketoester (e.g., ethyl acetoacetate, 1.0 mmol)

• Urea or Thiourea (1.5 mmol)

• Catalyst (e.g., Yb(OTf)₃, 10 mol%)

• Solvent (e.g., Ethanol, 3 mL)

• Microwave synthesis vials (10 mL)

• Monitored microwave synthesizer

Step-by-Step Methodology:

• Reactant Preparation: To a 10 mL microwave vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and Yb(OTf)₃ (0.1 mmol).

• Solvent Addition: Add 3 mL of ethanol to the vial and seal it with a cap.

• Microwave Irradiation: Place the vial in the cavity of the microwave synthesizer. Irradiate the mixture at 100°C for 10-15 minutes with stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: After cooling the vial to room temperature, pour the reaction mixture into 20 mL of ice-cold water.

• Precipitation: The product will often precipitate out of the solution. If it does, collect the solid by vacuum filtration.

• Purification: Wash the collected solid with cold water and then a small amount of cold ethanol to remove unreacted starting materials. If necessary, recrystallize the product from hot ethanol or purify by column chromatography.

• Characterization: Confirm the structure and purity of the final compound using NMR spectroscopy (¹H and ¹³C) and mass spectrometry (MS).

Protocol 2: High-Throughput Screening (HTS) Cascade for Kinase Inhibitors

This protocol outlines a standard workflow to identify and validate inhibitors of a specific kinase from a newly synthesized N-heterocycle library.

Objective: To identify potent and selective inhibitors of a target kinase.

Rationale: A multi-stage cascade is essential for efficiently filtering a large library. The primary screen prioritizes potency, while secondary and selectivity assays ensure the biological activity is specific to the target of interest and not due to assay artifacts or off-target effects. This self-validating system minimizes false positives.

Step-by-Step Methodology:

• Primary Screen (Single-Point):

  • Screen the entire compound library at a single, high concentration (e.g., 10 µM) against the target kinase.

  • Use a robust assay format, such as an ADP-Glo™ or LanthaScreen™ assay, which measures kinase activity by quantifying ATP consumption or product formation, respectively.

  • Data Analysis: Calculate the percent inhibition for each compound relative to positive (no inhibitor) and negative (no enzyme) controls.

  • Hit Criteria: Define a hit as any compound causing >50% inhibition at 10 µM.

• Hit Confirmation (Dose-Response):

  • Re-test all primary hits in a multi-point dose-response format (e.g., 8-point, 3-fold serial dilution).

  • Data Analysis: Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration required for 50% inhibition).

  • Validation: Only compounds with well-defined, sigmoidal curves and potent IC₅₀ values (e.g., <1 µM) are advanced.

• Secondary & Selectivity Assays:

  • Orthogonal Assay: Confirm the activity of validated hits in a different assay format (e.g., a cell-based assay measuring phosphorylation of a downstream substrate) to rule out assay-specific artifacts.

  • Selectivity Profiling: Screen the confirmed hits against a panel of related kinases (a "kinase panel") to determine their selectivity profile.

  • Rationale: A highly selective compound is often preferred as it is less likely to cause off-target side effects. A compound that inhibits the target kinase with an IC₅₀ of 10 nM but inhibits other kinases only at >1000 nM would be considered highly selective.

• Hit-to-Lead Triage:

  • Evaluate the most potent and selective hits for drug-like properties (solubility, permeability, metabolic stability) using standard in vitro ADME assays.

  • Synthesize analogs to develop a preliminary Structure-Activity Relationship (SAR).

  • Select the most promising chemical series for full-scale lead optimization.

Challenges and Future Perspectives

Despite their success, the development of N-heterocyclic drugs is not without challenges. Issues such as synthetic complexity for highly substituted systems, metabolic instability, and potential toxicity remain significant hurdles.[5][6]

The future of N-heterocycle drug discovery is bright and will be shaped by interdisciplinary innovation:

• AI and Machine Learning: The integration of artificial intelligence will accelerate the design of novel scaffolds with optimized properties and predict feasible synthetic routes.[5]

• Fused and Spirocyclic Systems: Exploration of more complex, three-dimensional N-heterocycles will be crucial for tackling challenging targets like protein-protein interactions.[5]

• Sustainable Chemistry: The adoption of green chemistry principles, including the use of non-conventional synthesis methods like sonochemistry and mechanochemistry, will reduce the environmental impact of drug manufacturing.

• Integration of New Heteroatoms: The incorporation of less common heteroatoms like boron or silicon into heterocyclic frameworks could unlock novel biological activities and intellectual property space.[5]

Conclusion

N-heterocyclic compounds are, and will remain, the cornerstone of medicinal chemistry. Their structural and functional versatility provides an unmatched platform for the design of novel therapeutics. The continued evolution of synthetic methodologies, coupled with advances in computational design and high-throughput biology, is rapidly expanding the accessible chemical space. By embracing these innovations and adhering to rigorous, self-validating experimental designs, the scientific community is well-positioned to harness the immense potential of N-heterocycles to address unmet medical needs and combat complex diseases.[2]

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• Their structural diversity and versatility make them attractive building blocks exploited in drug design as antibiotics, antivirals, antifungals, antitumoral, antioxidants, neuroprotective agents, and so on, paving the way for innovative therapies and improved patient outcomes.[2]

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Illuminating the Dicyclopenta[b,e]pyridine Core: A Technical Guide to Exploring a Promising Chemical Space

For Immediate Release

In the ever-expanding universe of heterocyclic chemistry, the dicyclopenta[b,e]pyridine scaffold has emerged as a molecule of significant interest for researchers, scientists, and drug development professionals. This in-depth technical guide provides a comprehensive overview of this unique fused pyridine system, detailing its synthesis, physicochemical properties, and potential applications, with a particular focus on navigating its largely untapped chemical space.

The Dicyclopenta[b,e]pyridine Scaffold: An Introduction to a Privileged Core

The dicyclopenta[b,e]pyridine core is a tricyclic heterocyclic system where two cyclopentane rings are fused to a central pyridine ring. This arrangement imparts a rigid, three-dimensional structure that is of considerable interest in medicinal chemistry. The pyridine moiety, a well-established pharmacophore, offers sites for hydrogen bonding and can significantly influence the solubility and bioavailability of a molecule.[1][2] The fusion of the cyclopentane rings introduces conformational constraints and lipophilic character, providing a unique scaffold for the design of novel bioactive compounds.

Basic physicochemical properties of the parent hexahydrodicyclopenta[b,e]pyridine molecule have been computationally estimated, providing a starting point for understanding its characteristics.

Property	Value	Source
Molecular Weight	159.23 g/mol	[3]
XLogP3-AA	2.2	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	1	[3]
Rotatable Bond Count	0	[3]

These computed values suggest a molecule with moderate lipophilicity and a single site for hydrogen bond acceptance at the pyridine nitrogen.

Navigating the Synthetic Landscape: Constructing the Dicyclopenta[b,e]pyridine Core

The synthesis of the dicyclopenta[b,e]pyridine scaffold, while not as extensively documented as other pyridine derivatives, can be approached through established methodologies in heterocyclic chemistry. The primary strategies involve the construction of the central pyridine ring from precursors already containing the cyclopentane moieties.

Key Synthetic Strategies

General approaches to pyridine ring synthesis often rely on the condensation of carbonyl compounds or cycloaddition reactions.[4] For the dicyclopenta[b,e]pyridine system, a logical approach involves the use of a dicyclopentanone derivative as a key starting material.

A plausible synthetic pathway could involve a multi-component reaction, a powerful tool in generating molecular diversity. For instance, a Hantzsch-type pyridine synthesis could be adapted, utilizing a β-dicarbonyl compound derived from dicyclopentane, an aldehyde, and an ammonia source.

Another viable strategy is the construction of the pyridine ring through annulation onto a pre-existing cyclopentane ring. This can be seen in the synthesis of related 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives, which can serve as a blueprint for constructing the dicyclopenta[b,e]pyridine core.[5]

Experimental Protocol: A Representative Synthesis of a Dicyclopenta[b,e]pyridine Derivative

Reaction: Cyclocondensation of 2,5-diarylidenecyclopentanone with propanedinitrile.

Reagents and Conditions:

• 2,5-Diarylidenecyclopentanone derivative (1 equivalent)

• Propanedinitrile (1 equivalent)

• Sodium ethoxide or sodium methoxide (as reagent and catalyst)

• Ethanol or methanol as solvent

• Reflux for 1-2 hours

Procedure:

• A mixture of the 2,5-diarylidenecyclopentanone derivative and propanedinitrile is dissolved in the appropriate alcohol solvent.

• Sodium alkoxide is added to the mixture.

• The reaction mixture is heated to reflux and maintained for 1-2 hours, with reaction progress monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration and can be further purified by recrystallization.

This protocol highlights a straightforward method for constructing a pyridine ring fused to a cyclopentane ring, a key step that could be adapted for the synthesis of dicyclopenta[b,e]pyridine systems.

Exploring the Chemical Space: Functionalization and Diversification

Once the core dicyclopenta[b,e]pyridine scaffold is synthesized, the exploration of its chemical space involves the introduction of various functional groups at different positions on the ring system. This functionalization is crucial for modulating the molecule's physicochemical properties and biological activity.

The pyridine ring itself offers several positions for functionalization. Electrophilic aromatic substitution can be directed to specific positions, while the nitrogen atom can be N-oxidized or quaternized to introduce further diversity.[7] The cyclopentane rings also provide opportunities for substitution, allowing for the introduction of a wide range of functional groups.

The workflow for exploring the chemical space can be visualized as follows:

Caption: Workflow for exploring the chemical space of dicyclopenta[b,e]pyridines.

Potential Applications and Future Directions

The rigid, three-dimensional nature of the dicyclopenta[b,e]pyridine scaffold makes it an attractive candidate for targeting protein-protein interactions and other challenging biological targets. The embedded pyridine moiety suggests potential for a wide range of biological activities, including but not limited to anticancer, antiviral, and CNS-related applications, areas where pyridine-containing drugs have shown significant success.[8][9][10]

Furthermore, the unique electronic properties of this fused system could be exploited in the development of novel materials, such as organic light-emitting diodes (OLEDs) or sensors.

The exploration of the dicyclopenta[b,e]pyridine chemical space is still in its nascent stages. Future research should focus on:

• Developing diverse and efficient synthetic routes to access a wide range of derivatives.

• Conducting thorough physicochemical characterization of the core scaffold and its derivatives.

• Performing systematic biological screening to identify novel bioactive compounds.

• Utilizing computational modeling to guide the design of new analogues with improved properties.

Conclusion

The dicyclopenta[b,e]pyridine core represents a promising yet underexplored area of heterocyclic chemistry. Its unique structural and electronic features offer exciting opportunities for the discovery of novel therapeutic agents and advanced materials. This guide provides a foundational understanding of this intriguing scaffold and a roadmap for its systematic exploration, encouraging further research into its vast chemical space.

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• Synthesis of Hexahydro‐2‐pyrindine (=Hexahydrocyclopenta[c]pyridine) Derivatives as Conformationally Restricted Analogs of the Nicotinic Ligands Arecolone and Isoarecolone. (2025, August 6). ResearchGate. Retrieved January 22, 2026, from https://www.researchgate.net/publication/227575389_Synthesis_of_Hexahydro-2-pyrindine_Hexahydrocyclopentacpyridine_Derivatives_as_Conformationally_Restricted_Analogs_of_the_Nicotinic_Ligands_Arecolone_and_Isoarecolone
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A Comprehensive Guide to the Synthesis of Polycyclic Pyridine Derivatives: Strategies and Mechanistic Insights for Modern Drug Discovery

Abstract

Polycyclic pyridine derivatives represent a cornerstone of modern medicinal chemistry and materials science. Their rigid, heteroaromatic structures are prevalent in a vast array of natural products, FDA-approved pharmaceuticals, and functional organic materials.[1][2] The unique electronic properties and steric presentation of substituents on these scaffolds allow for precise modulation of biological activity and material characteristics.[3] However, the construction of these complex, fused-ring systems presents significant synthetic challenges, demanding robust, efficient, and versatile chemical methodologies. This technical guide provides an in-depth exploration of the core strategies employed in the synthesis of polycyclic pyridine derivatives, intended for researchers, chemists, and professionals in drug development. We will delve into the mechanistic underpinnings of key reaction classes, explain the rationale behind experimental choices, and provide actionable protocols and comparative data to empower the design and execution of novel synthetic routes.

The Strategic Imperative for Polycyclic Pyridine Synthesis

The pyridine ring is a "privileged scaffold" in drug discovery, appearing in thousands of clinically relevant molecules, from antiviral agents like Atazanavir to anticancer drugs such as Imatinib Mesylate (Gleevec).[2] Fusing additional rings onto this core structure creates polycyclic derivatives with constrained conformations. This rigidity can enhance binding affinity to biological targets, improve selectivity, and favorably modulate pharmacokinetic properties like water solubility and metabolic stability.[1][4] The development of efficient synthetic methods is therefore not merely an academic exercise but a critical enabler for the discovery of next-generation therapeutics.[4] This guide will focus on three pillars of modern synthetic strategy: Cycloaddition Reactions, Transition-Metal-Catalyzed Annulations, and Multicomponent Reactions.

Building the Core: Cycloaddition Strategies

Cycloaddition reactions are among the most powerful tools for ring formation, offering high levels of stereochemical and regiochemical control in a single, concerted step.[5] For polycyclic pyridines, the hetero-Diels-Alder reaction, a type of [4+2] cycloaddition, is particularly valuable.[5]

The Hetero-Diels-Alder Reaction: A Convergent Approach

Expertise & Causality: The aza-Diels-Alder reaction involves the cycloaddition of a 1-azadiene (the four-π-electron component) with a dienophile (the two-π-electron component) to construct the pyridine or dihydropyridine ring.[5] The choice of components is critical. Electron-deficient azadienes react efficiently with electron-rich dienophiles (an inverse-electron-demand pathway), while electron-rich azadienes favor electron-deficient dienophiles. This electronic matching is the primary driver of reactivity and is often modulated by Lewis acid catalysis, which lowers the LUMO of the dienophile, accelerating the reaction.

A common strategy involves the reaction of an enamine with a 1,2,4-triazine, which serves as the azadiene precursor.[2] The initial cycloaddition is followed by a retro-Diels-Alder reaction that extrudes a molecule of nitrogen, resulting in an irreversible aromatization to the stable pyridine ring. This nitrogen extrusion provides a strong thermodynamic driving force, making the reaction highly efficient for constructing fused pyridine systems.[2]

Diagram: Hetero-Diels-Alder Reaction for Pyridine Synthesis

Caption: Workflow for polycyclic pyridine synthesis via hetero-Diels-Alder.

Experimental Protocol: Synthesis of a Fused Pyridine via Inverse-Electron-Demand Aza-Diels-Alder

This protocol is a representative example based on established literature procedures.[2]

• Reactant Preparation: To a solution of 1,2,4-triazine derivative (1.0 eq) in anhydrous toluene (0.1 M) under an inert atmosphere (N₂ or Ar), add the corresponding enamine or ynamine (1.1 eq).

• Reaction Execution: Heat the reaction mixture to 80-110 °C. The choice of temperature is critical; it must be sufficient to overcome the activation energy for both the cycloaddition and the subsequent nitrogen extrusion without decomposing the starting materials.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The disappearance of the limiting triazine reactant and the appearance of a new, less polar spot corresponding to the aromatic product are indicative of reaction completion.

• Workup: Upon completion, cool the reaction mixture to room temperature. Concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes. The polarity of the eluent system is chosen based on the polarity of the product, ensuring good separation from unreacted starting materials and byproducts.

• Characterization: Confirm the structure of the purified polycyclic pyridine derivative using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

The Power of Catalysis: Transition-Metal Mediated Syntheses

Transition metal catalysis has revolutionized the synthesis of complex molecules, and polycyclic pyridines are no exception.[6][7] These methods often involve the formation of carbon-carbon or carbon-nitrogen bonds with high precision and functional group tolerance.[8]

Cobalt-Catalyzed [2+2+2] Cycloaddition

Expertise & Causality: The cobalt-mediated [2+2+2] cycloaddition is a highly convergent and atom-economical method for constructing substituted pyridines from simple precursors.[2] The reaction typically involves the cyclotrimerization of two alkyne molecules and one nitrile molecule. The cobalt catalyst (e.g., CoCp(CO)₂) acts as a template, coordinating the three unsaturated components and orchestrating their assembly into a six-membered ring. The mechanism proceeds through the formation of a cobaltacyclopentadiene intermediate from two alkyne units. Subsequent insertion of the nitrile into a cobalt-carbon bond, followed by reductive elimination, releases the pyridine product and regenerates the active catalyst. This pathway is particularly powerful for creating polycyclic systems when a di-nitrile or a di-yne is used, leading to intramolecular cyclization.

Diagram: Cobalt-Catalyzed [2+2+2] Cycloaddition Workflow

Caption: Convergent logic of a multicomponent pyridine synthesis.

Experimental Protocol: Nanocatalyst-Assisted, One-Pot Synthesis of a Polysubstituted Pyridine

This protocol is a generalized example reflecting modern advancements using nanocatalysts for improved efficiency and greener conditions. [9]

• Catalyst and Reagent Setup: In a round-bottom flask, add the nanocatalyst (e.g., magnetic nanoparticle-supported acid/base catalyst, 1-5 mol%), an aldehyde (1.0 mmol), malononitrile (1.0 mmol), a β-dicarbonyl compound (e.g., ethyl acetoacetate, 1.0 mmol), and ammonium acetate (1.2 mmol).

• Solvent and Reaction Conditions: Add a green solvent such as ethanol or water (5 mL). The use of nanocatalysts often allows for milder conditions and more environmentally benign solvents compared to traditional methods. [9]3. Execution: Stir the mixture at a specified temperature (e.g., 60-80 °C) or under microwave irradiation for the time required (typically 30-90 minutes). Microwave heating can significantly accelerate the reaction by promoting efficient energy transfer.

• Monitoring and Workup: Monitor the reaction by TLC. After completion, if a magnetic nanocatalyst was used, it can be easily recovered by applying an external magnet and decanting the solution. This is a key advantage for catalyst recycling. [10]5. Isolation: Cool the reaction mixture. The product often precipitates from the solution. Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

• Purification: If necessary, recrystallize the product from a suitable solvent (e.g., ethanol) to obtain a highly pure sample.

Comparative Analysis of Synthetic Methodologies

The choice of synthetic strategy depends heavily on the target molecule's complexity, required substitution patterns, and desired scale. The following table provides a comparative overview to guide this decision-making process.

Synthetic Strategy	Key Starting Materials	Catalyst/Core Reagents	Typical Conditions	Advantages	Limitations
Hetero-Diels-Alder	1-Azadienes, Alkenes/Alkynes	Lewis Acids (optional)	80-150 °C, inert atm.	High convergency, stereocontrol, predictable regiochemistry. [5]	Limited availability of substituted azadienes, can require high temperatures.
Co-catalyzed [2+2+2]	Alkynes, Nitriles	Cobalt complexes (e.g., CoCp(CO)₂)	25-120 °C	Excellent atom economy, builds complexity rapidly, good for polysubstituted rings. [2]	Substrate scope can be limited, requires handling of metal catalysts.
Pd-catalyzed C-H Annulation	Aryl/heteroaryl precursors, Alkynes	Pd(OAc)₂, Ligands, Oxidants	100-140 °C	Avoids pre-functionalization, high step economy, good functional group tolerance.	Often requires directing groups, high catalyst loading, and expensive oxidants.
Multicomponent Reactions	Aldehydes, Ketones, Nitriles, Ammonia	Acid/Base catalysts, Nanocatalysts	25-100 °C, often in green solvents.	High efficiency, operational simplicity, rapid library synthesis, environmentally benign. [10][9]	Product structure is highly dependent on starting material combination; can be difficult to control regioselectivity.

Conclusion and Future Outlook

The synthesis of polycyclic pyridine derivatives is a dynamic and evolving field, driven by the continuous demand for novel therapeutic agents and functional materials. While traditional methods like the Hantzsch synthesis remain valuable, modern strategies centered on transition-metal catalysis and advanced multicomponent reactions are expanding the boundaries of what is possible. These approaches offer greater efficiency, control, and sustainability. The future will likely see the increased adoption of photoredox catalysis, enzymatic processes, and flow chemistry to construct these vital scaffolds with even greater precision and environmental responsibility. By understanding the fundamental principles and practical considerations outlined in this guide, researchers can better navigate the complexities of polycyclic pyridine synthesis and accelerate the pace of discovery and innovation.

References

• Synthesis of Pyridines by Multicomponent Reactions. Taylor & Francis Group. Available at: [Link]

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC - NIH. Available at: [Link]

• A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Recent Developments in the Synthesis and Applications of Pyridines - 1st Edition. Elsevier. Available at: [Link]

• Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. MDPI. Available at: [Link]

• Pyridine synthesis by [4 + 2] cycloadditions of 1-azadienes: hetero-Diels Alder and transition metal-catalysed approaches. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• A Brief View on Pyridine Compounds. Open Access Journals. Available at: [Link]

• A mini-review on the multicomponent synthesis of pyridine derivatives. Bohrium. Available at: [Link]

• Direct Synthesis of Pyridine Derivatives. Journal of the American Chemical Society. Available at: [Link]

• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews - ACS Publications. Available at: [Link]

• Pyridine: the scaffolds with significant clinical diversity. RSC Publishing. Available at: [Link]

• Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

• Synthesis of pyridine derivatives using multicomponent reactions. ResearchGate. Available at: [Link]

• Recent Advances of Pyridinone in Medicinal Chemistry. PMC - PubMed Central. Available at: [Link]

• Synthesis of pyridine derivatives using multicomponent reactions. OUCI. Available at: [Link]

• Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. PubMed Central. Available at: [Link]

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. ResearchGate. Available at: [Link]

• A Review on the Medicinal Importance of Pyridine Derivatives. ResearchGate. Available at: [Link]

• Recent developments in the synthesis of polysubstituted pyridines via multicomponent reactions using nanocatalysts. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Recent Progress in Heterocycle Synthesis: Cyclization Reaction with Pyridinium and Quinolinium 1,4-Zwitterions. MDPI. Available at: [Link]

• Synthesis of Naturally Occurring Pyridine Alkaloids via Palladium-Catalyzed Coupling/Migration Chemistry. ACS Publications. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Vapor Phase Synthesis of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Fused Pyridine Scaffolds in Medicinal Chemistry

The pyridine ring is a ubiquitous scaffold in pharmaceuticals, agrochemicals, and functional materials, prized for its unique electronic properties and ability to participate in hydrogen bonding. When fused with other ring systems, the resulting polycyclic aromatic or saturated heterocyclic structures, such as 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine, offer a three-dimensional architecture that can lead to enhanced biological activity and selectivity. Fused pyridine derivatives have demonstrated a wide array of pharmacological activities, including antitumor, anti-HIV, antimicrobial, and analgesic properties.[1][2][3][4] The rigid, conformationally restricted nature of these molecules can facilitate precise interactions with biological targets, making them attractive candidates for novel drug discovery programs.

This document provides a comprehensive guide to the vapor-phase synthesis of 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine, a promising fused pyridine derivative. The protocols detailed herein are based on established catalytic methodologies and are designed to be a robust starting point for researchers in organic synthesis and medicinal chemistry.

Methodology: Vapor Phase Catalytic Synthesis

The synthesis of 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine is achieved through a one-pot, vapor-phase cyclization reaction. This method offers several advantages over traditional liquid-phase synthesis, including higher reaction rates, easier product separation, and the potential for continuous processing. The core of this process involves the reaction of cyclopentanone, formaldehyde, and ammonia over a solid acid catalyst at elevated temperatures.

Reaction Mechanism

The plausible reaction mechanism involves a series of acid-catalyzed condensation and cyclization steps. Initially, cyclopentanone and formaldehyde likely undergo an aldol-type condensation. Concurrently, formaldehyde and ammonia can react to form an imine intermediate. These intermediates then participate in a cascade of reactions, including Michael additions and further condensations, ultimately leading to the formation of the dihydropyridine ring, which is subsequently reduced in situ to the final hexahydrodicyclopenta[b,e]pyridine product. The solid acid catalyst provides the necessary active sites for these transformations to occur efficiently.

Catalyst Selection and Preparation

The choice of catalyst is critical for the selective synthesis of the desired product. While various zeolites such as HY, HZSM-5, and Hβ can catalyze the reaction, mesoporous aluminosilicate molecular sieves, particularly Al-MCM-41, have shown superior performance. For enhanced selectivity and activity, modification of Al-MCM-41 with cobalt (Co-Al-MCM-41) is recommended.[5] The presence of cobalt ions creates specific acid sites that are highly effective for the cyclization reaction, likely operating optimally in the 300-350°C range.[5]

Protocol for Co-Al-MCM-41 Catalyst Preparation

• Synthesis of Al-MCM-41:

  • Prepare a hydrogel with the molar composition: 1 SiO₂ : 0.03 Al₂O₃ : 0.24 CTAB : 0.12 TMAOH : 25 H₂O.

  • Dissolve cetyltrimethylammonium bromide (CTAB) and tetramethylammonium hydroxide (TMAOH) in deionized water.

  • Add sodium aluminate to the solution and stir until a clear solution is obtained.

  • Slowly add tetraethyl orthosilicate (TEOS) to the solution under vigorous stirring.

  • Continue stirring for 1 hour to form a homogeneous gel.

  • Transfer the gel to a stainless-steel autoclave and heat at 120°C for 48 hours.

  • Cool the autoclave, and filter, wash, and dry the solid product.

  • Calcine the material in air at 550°C for 6 hours to remove the organic template.

• Cobalt Impregnation:

  • Prepare a solution of cobalt (II) nitrate hexahydrate in deionized water. The concentration should be calculated to achieve the desired cobalt loading on the Al-MCM-41 support.

  • Add the calcined Al-MCM-41 to the cobalt nitrate solution.

  • Stir the suspension at room temperature for 24 hours.

  • Evaporate the water under reduced pressure.

  • Dry the resulting solid at 110°C overnight.

  • Calcine the cobalt-impregnated material at 500°C in air for 4 hours.

Experimental Setup and Protocol for Vapor Phase Synthesis

The vapor-phase synthesis is typically carried out in a fixed-bed, down-flow quartz reactor.

Experimental Workflow Diagram

Caption: Workflow for the vapor phase synthesis of 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine.

Step-by-Step Protocol

• Catalyst Loading:

  • Pack the quartz reactor with a known amount of the prepared Co-Al-MCM-41 catalyst, supported on quartz wool.

• System Purge and Catalyst Activation:

  • Heat the reactor to the desired reaction temperature (e.g., 350°C) under a flow of an inert gas like nitrogen to remove any adsorbed moisture and activate the catalyst.

• Reactant Feed:

  • Prepare a feed solution containing cyclopentanone, formaldehyde (typically a 37 wt.% aqueous solution), and aqueous ammonia (typically 25 wt.%). The molar ratio of the reactants should be optimized, but a starting point could be a 1:2:3 ratio of cyclopentanone:formaldehyde:ammonia.

  • Introduce the reactant mixture into a vaporizer using a high-performance liquid chromatography (HPLC) pump. The vaporizer should be heated to a temperature sufficient to ensure complete vaporization of the reactants before they enter the reactor.

  • The flow rate of the reactant feed (Weight Hourly Space Velocity, WHSV) is a critical parameter to be optimized.

• Reaction:

  • Pass the vaporized reactant stream through the heated catalyst bed.

  • Maintain the reactor at the optimal reaction temperature (e.g., 300-350°C).

• Product Collection:

  • Cool the exit stream from the reactor using a condenser with circulating chilled water.

  • Collect the liquid product in a collection flask.

• Product Analysis and Purification:

  • Analyze the collected liquid product using gas chromatography-mass spectrometry (GC-MS) to identify the products and determine the conversion of reactants and selectivity for 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine.

  • Further characterization of the purified product should be performed using ¹H NMR and ¹³C NMR spectroscopy.

  • Purification of the target compound can be achieved through fractional distillation under reduced pressure or column chromatography.

Data Presentation: Expected Outcomes

The following table summarizes the expected influence of key reaction parameters on the synthesis.

Parameter	Typical Range	Expected Effect on Conversion	Expected Effect on Selectivity
Temperature (°C)	250 - 450	Increases with temperature up to an optimum, then may decrease due to side reactions.	Optimal selectivity is expected in the 300-350°C range over Co-Al-MCM-41.
WHSV (h⁻¹)	0.5 - 5.0	Decreases with increasing WHSV (shorter residence time).	May increase or decrease depending on the relative rates of desired and side reactions.
Reactant Molar Ratio	Variable	Highly dependent on the specific ratio; excess ammonia may favor pyridine formation.	A key parameter for optimization to maximize the yield of the desired product.
Catalyst	Al-MCM-41, Co-Al-MCM-41	Co-Al-MCM-41 is expected to show higher activity.	Co-Al-MCM-41 is reported to provide higher selectivity.[5]

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion	- Reaction temperature is too low.- WHSV is too high.- Catalyst deactivation.	- Increase the reaction temperature.- Decrease the reactant flow rate.- Regenerate the catalyst by calcination in air.
Low Selectivity	- Non-optimal reaction temperature.- Incorrect reactant molar ratio.- Inappropriate catalyst.	- Optimize the reaction temperature.- Systematically vary the reactant ratios.- Ensure the use of a highly selective catalyst like Co-Al-MCM-41.
Catalyst Deactivation	- Coke formation on the catalyst surface.	- Regenerate the catalyst by controlled combustion of the coke in a stream of air at elevated temperatures.

Potential Applications in Drug Development

While specific biological activities for 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine are not yet extensively documented, its structural class of fused pyridines is of significant interest in medicinal chemistry. The rigid, tricyclic core of this molecule can serve as a novel scaffold for the design of compounds targeting a variety of biological receptors and enzymes.

• Anticancer Agents: Many fused pyridine derivatives have shown potent antitumor activity.[1] The unique shape and electronic distribution of this molecule could be exploited to design inhibitors of kinases or other proteins implicated in cancer progression.

• Antiviral Agents: The structural similarity of some nitrogen-containing heterocycles to DNA bases makes them effective antiviral agents.[2] Fused pyridines have been investigated as anti-HIV agents, and this scaffold could be explored for similar applications.[3][4]

• Central Nervous System (CNS) Active Agents: The lipophilic nature of the hexahydrodicyclopenta[b,e]pyridine core may allow for penetration of the blood-brain barrier, making it a candidate for the development of drugs targeting CNS disorders.

Further derivatization of the 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine core can be undertaken to explore structure-activity relationships and optimize its pharmacological properties.

References

• Al-Tel, T. H., Al-Qawasmeh, R. A., & Zaarour, R. J. (2011). Synthesis and biological evaluation of some polymethoxylated fused pyridine ring systems as antitumor agents. European Journal of Medicinal Chemistry, 46(9), 4293-4299. [Link]

• Guleyel, G., & Ilgun, S. (2020). Fused Pyridine Derivatives: Synthesis and Biological Activities. In Pyridine and Its Derivatives: Synthesis, Applications, and Health. IntechOpen. [Link]

• Alsoliemy, A. (2022). Synthesis, computational and biological evaluation of some new pyridine Derivatives. Research Square. [Link]

• Wang, Y., et al. (2026). Pyridine-Fused C25 abeo-Steroid Alkaloids from a Fungus: Biomimetic Semisynthesis and Anti-HIV Mechanistic Study. Organic Letters. [Link]

• Wang, Y., et al. (2026). Pyridine-Fused C25 abeo-Steroid Alkaloids from a Fungus: Biomimetic Semisynthesis and Anti-HIV Mechanistic Study. American Chemical Society. [Link]

• Ratnamala, A., Durgakumari, V., Lalitha, K., & Subrahmanyam, M. (2007). Unique vapor phase synthesis of 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine selectively over Co–Al-MCM-41. Catalysis Communications, 8(3), 512-516. [Link]

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• 5. researchgate.net [researchgate.net]

The Alchemist's Guide to Pyridine Synthesis: A Deep Dive into Multi-Component Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Importance of the Pyridine Scaffold

The pyridine ring, a quintessential nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry and drug development. Its unique electronic properties and ability to engage in a multitude of intermolecular interactions have cemented its status as a privileged scaffold in a vast array of pharmaceuticals, agrochemicals, and functional materials. The elegant efficiency of multi-component reactions (MCRs), which allow for the construction of complex molecules from three or more starting materials in a single synthetic operation, has revolutionized the synthesis of highly functionalized pyridines. This guide provides an in-depth exploration of three seminal MCRs for pyridine synthesis: the Hantzsch Pyridine Synthesis, the Guareschi-Thorpe Condensation, and the Bohlmann-Rahtz Pyridine Synthesis. We will delve into the mechanistic underpinnings of each reaction, provide detailed, field-proven protocols, and present comparative data to empower researchers in selecting the optimal synthetic strategy.

I. The Hantzsch Pyridine Synthesis: A Classic Reimagined

First reported by Arthur Hantzsch in 1881, this reaction is a robust and versatile method for the synthesis of 1,4-dihydropyridines, which can be subsequently oxidized to the corresponding pyridines.[1] The classical Hantzsch synthesis is a four-component reaction involving an aldehyde, two equivalents of a β-ketoester, and a nitrogen source, typically ammonia or ammonium acetate.[2]

Mechanistic Insight: A Symphony of Condensations and Cyclization

The elegance of the Hantzsch synthesis lies in its convergent nature, where two key intermediates are formed in situ and then combine to construct the dihydropyridine core. The generally accepted mechanism proceeds as follows:

• Knoevenagel Condensation: The aldehyde reacts with one equivalent of the β-ketoester to form an α,β-unsaturated carbonyl compound.

• Enamine Formation: The second equivalent of the β-ketoester condenses with ammonia to generate an enamine.

• Michael Addition: The enamine undergoes a conjugate addition to the α,β-unsaturated carbonyl compound.

• Cyclization and Dehydration: The resulting intermediate undergoes an intramolecular condensation and subsequent dehydration to afford the 1,4-dihydropyridine.

• Aromatization: The final step involves the oxidation of the 1,4-dihydropyridine to the stable aromatic pyridine ring, a process driven by the gain in resonance energy.[1]

Caption: The convergent mechanism of the Hantzsch Pyridine Synthesis.

Experimental Protocol: A Step-by-Step Guide

This protocol describes a typical procedure for the synthesis of a 1,4-dihydropyridine followed by its aromatization.

Step 1: Synthesis of Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add benzaldehyde (1.06 g, 10 mmol), ethyl acetoacetate (2.60 g, 20 mmol), and ammonium acetate (0.77 g, 10 mmol) in ethanol (20 mL).

• Stir the mixture at reflux for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield the 1,4-dihydropyridine.

Step 2: Aromatization to Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate

• Dissolve the obtained 1,4-dihydropyridine (1.0 g) in glacial acetic acid (10 mL) in a round-bottom flask.

• With stirring, add a solution of sodium nitrite (0.3 g) in water (1 mL) dropwise to the mixture.

• Heat the reaction mixture at 80°C for 1 hour.

• After cooling to room temperature, pour the mixture into ice-water.

• Collect the precipitated solid by filtration, wash thoroughly with water, and recrystallize from ethanol to afford the pure pyridine derivative.

Data Presentation: Variations in the Hantzsch Synthesis

The Hantzsch synthesis is highly adaptable, with numerous variations developed to improve yields, shorten reaction times, and employ more environmentally benign conditions.[3]

Aldehyde	β-Dicarbonyl	Nitrogen Source	Catalyst/Conditions	Solvent	Time	Yield (%)	Reference
Benzaldehyde	Ethyl Acetoacetate	Ammonium Acetate	Reflux	Ethanol	4 h	~85	Classical
4-Nitrobenzaldehyde	Methyl Acetoacetate	Ammonium Acetate	Ceric Ammonium Nitrate (CAN)	None	15 min	94	[3]
Benzaldehyde	Ethyl Acetoacetate	Ammonium Acetate	p-Toluenesulfonic acid (PTSA), Ultrasonic irradiation	Aqueous (SDS, 0.1M)	30 min	96	[3]
Various Aromatic	Ethyl Acetoacetate	Ammonium Acetate	AlCl3@ZnO nanocatalyst, Ambient Temp	None	30-45 min	92	[4][5]
Various Aromatic	Ethyl Acetoacetate	Ammonium Acetate	Zn[(L)proline]2, Microwave	None	5-10 min	85-95	[4]

II. The Guareschi-Thorpe Condensation: Accessing Pyridones and Hydroxypyridines

The Guareschi-Thorpe condensation provides a valuable route to 2-pyridones and 2-hydroxypyridines, which are important intermediates in pharmaceutical synthesis. This reaction typically involves the condensation of a cyanoacetamide or an alkyl cyanoacetate with a 1,3-dicarbonyl compound in the presence of a base.[6]

Mechanistic Insight: A Stepwise Construction

The mechanism of the Guareschi-Thorpe condensation is thought to proceed through the following key steps:

• Knoevenagel Condensation: The 1,3-dicarbonyl compound undergoes a Knoevenagel condensation with the active methylene group of the cyanoacetamide or alkyl cyanoacetate.

• Michael Addition: An intramolecular Michael addition of the enolate onto the nitrile group occurs.

• Tautomerization and Cyclization: The resulting intermediate undergoes tautomerization and subsequent cyclization.

• Dehydration/Elimination: The final step involves the elimination of a molecule of water to afford the 2-pyridone.

Caption: The mechanism of the Guareschi-Thorpe Condensation.

Experimental Protocol: A Green Chemistry Approach

Recent advancements have focused on developing more environmentally friendly protocols for the Guareschi-Thorpe condensation. The following protocol utilizes an aqueous medium.[6]

• In a 50 mL round-bottom flask, combine a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, 1 mmol), an alkyl cyanoacetate (e.g., ethyl cyanoacetate, 1 mmol), and ammonium carbonate (2 mmol).

• Add a 1:1 mixture of ethanol and water (2 mL).

• Stir the mixture at 80°C. The reaction progress can be monitored by TLC. Solidification of the product may occur during the reaction.

• Upon completion, add cold water to the reaction mixture.

• Collect the precipitated solid product by vacuum filtration, wash with water, and dry. The product is often pure enough for subsequent steps without further purification.

Data Presentation: Versatility of the Guareschi-Thorpe Condensation

The Guareschi-Thorpe condensation is adaptable to a range of substrates, and modern protocols have emphasized the use of greener solvents and catalysts.[6][7]

1,3-Dicarbonyl	Cyano-Compound	Nitrogen/Base Source	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Ethyl Acetoacetate	Ethyl Cyanoacetate	Ammonium Carbonate	EtOH/H₂O (1:1)	80	1-2 h	90-95	[6]
Acetylacetone	Cyanoacetamide	Ammonium Carbonate	EtOH/H₂O (1:1)	80	30 min	98	[6]
Dimedone	Ethyl Cyanoacetate	Ammonium Carbonate	EtOH/H₂O (1:1)	80	2 h	92	[6]
Ethyl Benzoylacetate	Cyanoacetamide	Ammonium Carbonate	EtOH/H₂O (1:1)	80	1.5 h	94	[6]

III. The Bohlmann-Rahtz Pyridine Synthesis: A Regioselective Approach

The Bohlmann-Rahtz synthesis is a powerful method for the preparation of polysubstituted pyridines with a high degree of regiocontrol.[8] This reaction involves the condensation of an enamine with an alkynyl ketone.[9]

Mechanistic Insight: A Cascade of Reactions

The Bohlmann-Rahtz synthesis proceeds through a cascade of reactions, ensuring a specific substitution pattern in the final pyridine product:

• Michael Addition: The enamine undergoes a Michael-type conjugate addition to the alkynyl ketone to form an aminodiene intermediate.

• E/Z Isomerization: The aminodiene intermediate undergoes a heat-induced E/Z isomerization to bring the reactive functionalities into proximity for cyclization.

• Cyclodehydration: The isomerized intermediate then undergoes a cyclodehydration reaction to form the aromatic pyridine ring.

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• 5. AlCl 3 @ZnO nanostructured material: an efficient green catalyst for the one-pot solvent-free synthesis of 1,4-dihydropyridines - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04277D [pubs.rsc.org]
• 6. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: The 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine Scaffold in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling a Novel Tricyclic Scaffold for Drug Discovery

The pyridine ring is a cornerstone of medicinal chemistry, present in a vast array of FDA-approved drugs and clinical candidates.[1][2][3] Its ability to act as a hydrogen bond acceptor and its versatile reactivity make it a privileged scaffold in drug design.[1][2] The fusion of carbocyclic rings to the pyridine core introduces conformational rigidity and novel three-dimensional chemical space, offering the potential for enhanced target selectivity and improved pharmacokinetic properties. While significant research has focused on bicyclic fused pyridines, such as cyclopenta[b]pyridines and cyclopenta[c]pyridines, the tricyclic 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine system remains a largely unexplored frontier.

These application notes provide a comprehensive guide to leveraging the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine scaffold in medicinal chemistry. Drawing upon established principles of fused pyridine synthesis and the known biological activities of related cyclopenta-fused pyridines, we present detailed protocols and strategic guidance for the design, synthesis, and evaluation of novel therapeutic agents based on this promising tricyclic core. This document is intended to empower researchers to explore this novel chemical space and unlock its therapeutic potential.

Rationale for Exploration: The Dicyclopenta[b,e]pyridine Advantage

The rigid, tricyclic nature of the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine scaffold offers several compelling advantages for drug design:

• Structural Rigidity and Pre-organization: The fused cyclopentane rings lock the pyridine core into a defined conformation. This pre-organization can reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity.

• Novelty and Intellectual Property: As a less-explored scaffold, derivatives of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine offer significant opportunities for generating novel intellectual property.

• Three-Dimensional Diversity: The non-planar structure of the scaffold provides a unique three-dimensional arrangement of substituents, allowing for the exploration of new pharmacophore models and interactions with target proteins.

• Potential for Diverse Biological Activity: Structurally related cyclopenta-fused pyridines have demonstrated a wide range of biological activities, suggesting that the dicyclopenta[b,e]pyridine core could serve as a versatile platform for developing agents targeting various diseases.[4]

Potential Therapeutic Applications: An Extrapolation from Related Scaffolds

While direct biological data for the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine scaffold is limited, the documented activities of related cyclopenta[b]pyridine and cyclopenta[c]pyridine derivatives provide a strong basis for hypothesizing its therapeutic potential.

Therapeutic Area	Evidence from Related Scaffolds	Potential for Dicyclopenta[b,e]pyridine Derivatives
Anticancer	Derivatives of cyclopenta[1,2-d]pyrimidin have shown antiproliferative activity.[5] Fused pyridine systems are present in numerous anticancer agents.[1][6]	The rigid scaffold could be functionalized to target specific kinases or protein-protein interactions implicated in cancer.
Antiviral	Cyclopenta[c]pyridine derivatives have exhibited activity against plant viruses.[4]	The unique 3D arrangement of substituents could be exploited to design inhibitors of viral enzymes or entry processes.
Neuropharmacology	Tricyclic benzo[4.5]cyclohepta[1.2]pyridine derivatives have been evaluated as NMDA/NR2B antagonists.[7]	The rigid framework may be suitable for developing ligands for various CNS receptors and ion channels.
Anti-inflammatory	Fused pyridine derivatives have shown potential as anti-inflammatory agents.	The scaffold could be used to design inhibitors of key inflammatory mediators.
Antimicrobial	Thiazolo[4,5-b]pyridine derivatives have been synthesized and show promise as antimicrobial agents.[8]	Novel derivatives could be developed to combat drug-resistant bacteria and fungi.

Synthetic Strategies and Protocols

The synthesis of the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine core is not yet well-documented in the literature. However, established methods for the construction of fused pyridine rings can be adapted and extended for its synthesis. A plausible retro-synthetic analysis suggests that the scaffold could be constructed through a multi-step sequence involving the formation of a key intermediate.

Target [label="1,2,3,5,6,7-Hexahydro-\ndicyclopenta[b,e]pyridine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Intermediate1 [label="Functionalized\nCyclopentapyridinone"]; Intermediate2 [label="Dicarbonyl Compound"]; StartingMaterial1 [label="Cyclopentanone Derivative"]; StartingMaterial2 [label="Amine Source\n(e.g., Ammonia)"]; StartingMaterial3 [label="β-ketoester"];

Target -> Intermediate1 [label="Annulation"]; Intermediate1 -> Intermediate2 [label="Cyclization"]; Intermediate2 -> StartingMaterial1; Intermediate2 -> StartingMaterial3; Intermediate1 -> StartingMaterial2; }

Figure 1. Proposed retrosynthetic approach.

Protocol 1: Synthesis of a Dicyclopenta[b,e]pyridinone Intermediate

This protocol outlines a potential multi-component reaction to construct a key pyridinone intermediate, which can then be further modified to yield the target scaffold. This approach is based on the well-established Hantzsch pyridine synthesis.[9][10]

Materials:

• Cyclopentanone

• Substituted benzaldehyde

• Ethyl acetoacetate

• Ammonium acetate

• Ethanol

• Hydrochloric acid

• Sodium bicarbonate

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve cyclopentanone (1.0 eq), a substituted benzaldehyde (1.0 eq), and ethyl acetoacetate (1.0 eq) in ethanol.

• Addition of Amine Source: Add ammonium acetate (1.2 eq) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction time will vary depending on the specific substrates used.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the desired dicyclopenta[b,e]pyridinone intermediate.

Causality behind Experimental Choices:

• Ethanol as Solvent: Provides good solubility for the reactants and has an appropriate boiling point for the reflux conditions.

• Ammonium Acetate: Serves as a convenient source of ammonia for the pyridine ring formation.

• Acidic Work-up (optional): A dilute acid wash can be used to remove any unreacted basic impurities.

• Column Chromatography: Essential for separating the desired product from side products and unreacted starting materials.

Protocol 2: Subsequent Functionalization and Derivatization

Once the dicyclopenta[b,e]pyridinone core is synthesized, it can be further functionalized to introduce chemical diversity and modulate its biological activity.

Core [label="Dicyclopenta[b,e]pyridinone Core", fillcolor="#FBBC05"]; Aromatization [label="Aromatization", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reduction [label="Reduction of Ketone", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Halogenation [label="Halogenation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; CrossCoupling [label="Cross-Coupling Reactions\n(e.g., Suzuki, Buchwald-Hartwig)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Final_Compounds [label="Diverse Library of\nFinal Compounds", shape= Mdiamond, fillcolor="#FFFFFF", style=filled];

Core -> Aromatization; Core -> Reduction; Core -> Halogenation; Aromatization -> Halogenation; Halogenation -> CrossCoupling; Reduction -> Final_Compounds; CrossCoupling -> Final_Compounds; }

Figure 2. Derivatization workflow.

Key Transformations:

• Aromatization: The dihydropyridine ring can be oxidized to the corresponding aromatic pyridine using a variety of oxidizing agents (e.g., DDQ, manganese dioxide).

• Reduction of the Ketone: The carbonyl group on the cyclopentanone ring can be reduced to a hydroxyl group using reducing agents like sodium borohydride, or completely removed via a Wolff-Kishner or Clemmensen reduction.

• Halogenation: The pyridine ring can be halogenated at specific positions to provide handles for further functionalization.

• Cross-Coupling Reactions: Halogenated derivatives can undergo various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce a wide range of substituents.

Biological Evaluation: A Stepwise Approach

A systematic approach to evaluating the biological activity of newly synthesized 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine derivatives is crucial.

Protocol 3: General Cytotoxicity and Primary Screening

Objective: To assess the general cytotoxicity of the synthesized compounds and perform initial screening in relevant disease models.

Materials:

• A panel of human cancer cell lines (e.g., HeLa, MCF-7, A549)[11]

• Relevant bacterial or fungal strains

• Cell culture medium and supplements

• MTT or other viability assay reagents

• Microplate reader

Procedure:

• Compound Preparation: Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO) and make serial dilutions.

• Cell Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48-72 hours).

• Viability Assay: Perform an MTT assay or a similar viability assay to determine the concentration of the compound that inhibits cell growth by 50% (IC50).

• Primary Screening: For compounds with acceptable cytotoxicity profiles, proceed with primary screening in disease-relevant assays based on the hypothesized therapeutic application (e.g., kinase inhibition assays, antiviral replication assays).

Data Analysis:

• Calculate IC50 values using appropriate software.

• Compare the activity of the new derivatives to known reference compounds.

Structure-Activity Relationship (SAR) Studies: Guiding Lead Optimization

Systematic modification of the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine scaffold and analysis of the resulting changes in biological activity will be critical for lead optimization.

Key Areas for SAR Exploration:

• Substitution on the Pyridine Ring: Explore the effect of electron-donating and electron-withdrawing groups at various positions.

• Functionalization of the Cyclopentane Rings: Investigate the impact of substituents on the saturated rings on potency and selectivity.

• Stereochemistry: For chiral derivatives, separate and evaluate the individual enantiomers, as they may exhibit different biological activities.

Conclusion and Future Directions

The 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine scaffold represents a novel and promising platform for the discovery of new therapeutic agents. While its exploration is still in its infancy, the synthetic strategies and biological evaluation protocols outlined in these application notes provide a solid foundation for researchers to begin investigating this exciting area of medicinal chemistry. The unique structural features of this tricyclic system, combined with the proven track record of pyridine-based drugs, suggest that the dicyclopenta[b,e]pyridine core has the potential to yield a new generation of innovative medicines. Future work should focus on developing efficient and scalable syntheses of the core scaffold and exploring its potential in a wide range of therapeutic areas.

References

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (n.d.). PubMed Central. Retrieved January 22, 2026, from [Link]

• The structure–activity relationships for cyclopenta[1,2‐d]pyrimidin derivatives. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. (n.d.). PubMed Central. Retrieved January 22, 2026, from [Link]

• Structure-activity relationship of 3-substituted N-(pyridinylacetyl)-4-(8-chloro-5,6-dihydro-11H-benzo[9]cyclohepta[1,2-b]pyridin-11-ylidene)-piperidine inhibitors of farnesyl-protein transferase: design and synthesis of in vivo active antitumor compounds. (1997). Journal of Medicinal Chemistry, 40(26), 4290-4301. [Link]

• Pyridine synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 22, 2026, from [Link]

• Convenient Synthesis of Polyaza‐2‐(heteroaryl)pyridine Derivatives. (n.d.). Sci-Hub. Retrieved January 22, 2026, from [Link]

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (2022). RSC Medicinal Chemistry, 13(6), 643-667. [Link]

• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (n.d.). IntechOpen. Retrieved January 22, 2026, from [Link]

• Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review. (2025). RSC Advances, 15(20), 13865-13902. [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (2021). International Journal of Molecular Sciences, 22(16), 8894. [Link]

• Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one analogues through Manganese-Catalyzed Oxidation of the CH2 Adjacent to Py. (n.d.). Retrieved January 22, 2026, from [Link]

• Synthesis of 3-dimensional scaffolds for application in medicinal chemistry. (2016). [Link]

• Design, Synthesis, and Biological Activity Evaluation of 5-Aryl-cyclopenta[c]pyridine Derivatives. (2025). Journal of Agricultural and Food Chemistry, 73(2), 1672-1681. [Link]

• 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities. (2021). Anticancer Agents in Medicinal Chemistry, 21(17), 2443-2463. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2023). International Journal of Molecular Sciences, 24(23), 16982. [Link]

• Synthesis and evaluation of novel tricyclic benzo[4.5]cyclohepta[1.2]pyridine derivatives as NMDA/NR2B antagonists. (2009). Bioorganic & Medicinal Chemistry Letters, 19(17), 5132-5135. [Link]

• Solid-phase synthesis of thiazolo[4,5-b]pyridine derivatives using Friedländer reaction. (2010). Journal of Combinatorial Chemistry, 12(1), 95-99. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Dihydropyridine and Pyridine Analogs as Potent Human Tissue Nonspecific Alkaline Phosphatase Inhibitors with Anticancer Activity: ROS and DNA Damage-Induced Apoptosis. (2022). Molecules, 27(21), 7505. [Link]

• Pyridine Synthesis: Cliff Notes. (2004). Retrieved January 22, 2026, from [Link]

• Discovery of 4,5,6,7-Tetrahydrothieno[3,2-b]Pyridine as Novel Fungicide Lead Scaffold. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

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Application Notes and Protocols for the Functionalization of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine scaffold, a unique tricyclic heteroaromatic system, presents a compelling framework for the design of novel therapeutic agents and functional materials. Its rigid, three-dimensional structure offers a distinct advantage in medicinal chemistry by enabling precise spatial orientation of substituents, which is crucial for optimizing interactions with biological targets. This guide provides a comprehensive overview of synthetic protocols for the functionalization of this scaffold, emphasizing the underlying chemical principles and offering detailed, field-proven methodologies.

Strategic Approaches to Functionalization

The functionalization of the 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine core can be strategically approached by targeting three primary regions: the electron-deficient pyridine ring, the nitrogen atom, and the saturated cyclopentane rings. The inherent reactivity of the pyridine nucleus, characterized by its electron-poor nature, dictates a preference for nucleophilic attack or metal-catalyzed C-H activation over classical electrophilic aromatic substitution.[1]

I. C-H Functionalization of the Pyridine Ring: A Modern Approach

Direct C-H bond functionalization has emerged as a powerful and atom-economical strategy for modifying heterocyclic cores, minimizing the need for pre-functionalized starting materials.[1] For the 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine scaffold, transition-metal-catalyzed C-H activation offers a versatile toolkit for introducing a variety of substituents.

A. Palladium-Catalyzed C-H Arylation

Palladium-catalyzed C-H arylation is a robust method for forging carbon-carbon bonds.[2][3] The pyridine nitrogen can act as a directing group, facilitating regioselective functionalization at the C4 and C8a positions (ortho to the nitrogen).

Reaction Scheme: C-H Arylation

Figure 1. Palladium-catalyzed C-H arylation workflow.

Protocol 1: Palladium-Catalyzed C-H Arylation with Aryl Iodides

This protocol outlines a general procedure for the direct arylation at the positions ortho to the pyridine nitrogen.

Materials:

• 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

• Aryl iodide

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Anhydrous toluene

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• To an oven-dried Schlenk flask, add 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine (1.0 equiv), aryl iodide (1.2 equiv), Pd(OAc)₂ (0.05 equiv), PPh₃ (0.1 equiv), and K₂CO₃ (2.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Outcome & Causality: This reaction typically provides a mixture of C4 and C8a arylated products. The choice of ligand and base can influence the regioselectivity and yield. Triphenylphosphine is a common ligand for such cross-coupling reactions, stabilizing the palladium catalyst. Potassium carbonate acts as the base to facilitate the C-H activation step.

Table 1: Representative Data for Palladium-Catalyzed C-H Arylation

Aryl Iodide	Catalyst Loading (mol%)	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
4-Iodotoluene	5	K₂CO₃	Toluene	24	65	Adapted from[3]
1-Iodo-4-methoxybenzene	5	Cs₂CO₃	Dioxane	18	72	Adapted from[2]
1-Iodo-4-fluorobenzene	5	K₃PO₄	DMF	20	58	Adapted from[3]

II. N-Functionalization: Modifying the Heteroatom

The lone pair of electrons on the pyridine nitrogen atom makes it a nucleophilic center, amenable to reactions with various electrophiles.

A. N-Alkylation

N-alkylation introduces alkyl groups to the nitrogen, which can significantly alter the molecule's solubility, basicity, and biological activity.

Protocol 2: N-Alkylation with Alkyl Halides

This protocol describes a straightforward method for the N-alkylation of the pyridine core.

Materials:

• 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Potassium carbonate (K₂CO₃)

• Acetonitrile or Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine (1.0 equiv) in acetonitrile or DMF.

• Add K₂CO₃ (1.5 equiv) to the solution.

• Add the alkyl halide (1.1 equiv) dropwise at room temperature.

• Stir the reaction mixture at room temperature or heat to 50-60 °C for 4-12 hours.

• Monitor the reaction by TLC.

• Once the starting material is consumed, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

Causality: The basic conditions provided by potassium carbonate deprotonate any residual acidic protons and neutralize the hydrogen halide formed during the reaction, driving the equilibrium towards the N-alkylated product. The choice of solvent depends on the reactivity of the alkyl halide and the solubility of the starting materials.

B. N-Oxide Formation

The formation of a pyridine N-oxide is a key transformation that activates the pyridine ring for further functionalization, particularly for nucleophilic substitution at the C4 and C8a positions.[4]

Reaction Scheme: N-Oxidation and Subsequent Functionalization

Figure 2. N-Oxide formation and subsequent nucleophilic functionalization.

Protocol 3: N-Oxide Formation

Materials:

• 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

Procedure:

• Dissolve 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine (1.0 equiv) in DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 equiv) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to quench the excess peroxyacid.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting N-oxide is often used in the next step without further purification.

Causality: m-CPBA is a common and effective oxidizing agent for the conversion of pyridines to their corresponding N-oxides. The reaction is typically performed at low temperatures to control its exothermicity. The N-oxide can then be activated, for example with trifluoromethanesulfonic anhydride, to facilitate nucleophilic attack.[5]

III. Functionalization of the Cyclopentane Rings

The saturated cyclopentane rings offer opportunities for functionalization through radical reactions or oxidation of the benzylic-like positions.

A. Oxidation of Benzylic-type Positions

The methylene groups adjacent to the pyridine ring (C1, C3, C5, and C7) are susceptible to oxidation, leading to the introduction of carbonyl functionalities.

Protocol 4: Manganese-Catalyzed Oxidation of CH₂ Groups

This protocol is adapted from a similar transformation on 2,3-cyclopentenopyridine.[5]

Materials:

• 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

• Manganese(II) trifluoromethanesulfonate (Mn(OTf)₂)

• tert-Butyl hydroperoxide (t-BuOOH, 70% in water)

• Water

Procedure:

• In a round-bottom flask, suspend 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine (1.0 equiv) in water.

• Add Mn(OTf)₂ (0.05 equiv) to the suspension.

• Add t-BuOOH (5.0 equiv) and stir the mixture vigorously at room temperature for 24 hours.

• Monitor the reaction by GC-MS.

• After the reaction is complete, extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting ketone(s) by column chromatography.

Expected Outcome: This reaction is expected to yield a mixture of ketones, with oxidation occurring at one or more of the benzylic-type positions. The selectivity may be influenced by steric and electronic factors.

IV. Directed Ortho-Metalation (DoM)

Directed ortho-metalation is a powerful strategy for regioselective functionalization of aromatic rings, guided by a directing metalation group (DMG).[6][7] While the pyridine nitrogen itself can direct metalation, its efficacy can be enhanced by introducing a stronger DMG onto the scaffold.

Conceptual Workflow: DoM

Figure 3. Conceptual workflow for Directed ortho-Metalation.

Note on Applicability: Direct lithiation of the parent 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine with strong bases like n-butyllithium can be challenging and may lead to addition to the pyridine ring.[7] Therefore, this strategy is most effective when a potent directing group is first installed on the pyridine ring or one of the cyclopentane rings.

Conclusion

The functionalization of the 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine scaffold provides a rich platform for the exploration of novel chemical space in drug discovery and materials science. The protocols outlined in this guide, based on established principles of heterocyclic chemistry and modern synthetic methodologies, offer reliable starting points for researchers to synthesize a diverse array of derivatives. As with any synthetic endeavor, optimization of reaction conditions for specific substrates is crucial for achieving desired outcomes.

References

• Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal. [Link]

• Ren, L., et al.

• 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine. PubChem. [Link]

• Alkyl-functionalization of 3,5-bis(2-pyridyl)-1,2,4,6-thiatriazine. RSC Publishing. [Link]

• Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. ACS Publications. [Link]

• Functionalization of pyridine N-oxides using PyBroP. ResearchGate. [Link]

• meta-Selective C−H Functionalization of Pyridines. Wiley Online Library. [Link]

• Pyridine N-oxide derivatives. Organic Chemistry Portal. [Link]

• Directed ortho metalation. Wikipedia. [Link]

• Palladium-catalyzed direct C-H arylation of cyclic enaminones with aryl iodides. PubMed. [Link]

• Synthesis of Hexahydro-2-pyrindine (=Hexahydrocyclopenta[c]pyridine) Derivatives as Conformationally Restricted Analogs of the Nicotinic Ligands Arecolone and Isoarecolone. ResearchGate. [Link]

• meta-Selective C−H Functionalization of Pyridines. HKUST Research Portal. [Link]

• Pyridine-N-oxide. Wikipedia. [Link]

• Direct C-H Functionalization of Pyridine via a Transient Activator Strategy: Synthesis of 2,6-Diarylpyridines. PubMed. [Link]

• Directed (ortho) Metallation. Baran Lab, Scripps Research. [Link]

• Palladium Catalyzed Stereoselective Arylation of Biocatalytically Derived Cyclic 1,3-Dienes: Chirality Transfer via a Heck-Type Mechanism. PubMed. [Link]

• ortho metalation. Andrew G Myers Research Group, Harvard University. [Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities. PubMed Central. [Link]

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• Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

• Efficient Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile Compounds and Their Applicability As Inhibitor Films for Steel Alloy Corrosion: Collective Computational and Practical Approaches. PubMed Central. [Link]

• Pyridine N-oxides as HAT reagents for photochemical C-H functionalization of electron-deficient heteroarenes. ChemRxiv. [Link]

• (PDF) Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. ResearchGate. [Link]

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Application Notes and Protocols: Development and Bioactivity Screening of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Fused Pyridine Scaffolds

The 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine core represents a fascinating and underexplored scaffold in medicinal chemistry. This tricyclic system, featuring a central pyridine ring fused with two cyclopentane rings, offers a rigid and three-dimensional structure that is amenable to diverse functionalization. Pyridine and its fused analogs are privileged structures in drug discovery, known to exhibit a wide array of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial effects.[1][2] The unique conformational constraints of the hexahydrodicyclopenta[b,e]pyridine skeleton make it an attractive starting point for the development of novel therapeutic agents with potentially high specificity and potency.

This guide provides a comprehensive overview of the strategies and protocols for the synthesis of a diverse library of analogs based on this core structure. It further details robust methodologies for high-throughput bioactivity screening to identify promising lead compounds for further drug development.

Part 1: Synthetic Strategies for Analog Development

The generation of a chemically diverse library of analogs is crucial for establishing meaningful structure-activity relationships (SAR).[3] The synthetic approach for the 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine scaffold and its derivatives can be broadly categorized into two main strategies: modification of the core structure and appendage of various functional groups.

Core Scaffold Synthesis

The foundational 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine can be synthesized through various multicomponent reactions. One reported method involves the condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents.[4] Variations in the starting materials, such as different aldehydes, can introduce initial diversity at specific positions of the heterocyclic system.

Strategies for Analog Diversification

With the core scaffold in hand, the focus shifts to introducing a variety of substituents to probe the chemical space around the molecule. This is critical for understanding which structural features contribute to biological activity.

• Substitution on the Pyridine Ring: The electronic properties of the pyridine ring can be modulated by introducing electron-donating or electron-withdrawing groups. This can influence the compound's pKa, hydrogen bonding capacity, and overall interaction with biological targets.[5]

• Functionalization of the Cyclopentane Rings: The saturated cyclopentane rings offer opportunities for stereoselective substitutions. Introducing chiral centers can be crucial for optimizing interactions with chiral biological macromolecules.

• Late-Stage Functionalization: Modern synthetic methods, such as C-H activation and cross-coupling reactions, allow for the direct introduction of functional groups onto the core structure in the later stages of the synthesis.[6] This approach is highly efficient for rapidly generating a wide range of analogs.

Position of Substitution	Types of Substituents	Rationale
Pyridine Nitrogen	Alkyl, Aryl groups	Modulate basicity and steric bulk.
C4 and C8 Positions	Halogens, Alkoxy, Amino groups	Alter electronic properties and hydrogen bonding potential.
Cyclopentane Rings	Hydroxyl, Carbonyl, Alkyl chains	Introduce polarity, hydrogen bonding sites, and explore lipophilic pockets.

Part 2: High-Throughput Bioactivity Screening Protocols

High-throughput screening (HTS) is an essential tool in drug discovery for rapidly assessing the biological activity of a large number of compounds.[7] The choice of assays will depend on the therapeutic area of interest. Given the broad potential of pyridine-based compounds, a panel of primary assays targeting different biological processes is recommended.

General Workflow for HTS

The HTS process typically involves several key stages, from initial assay development to hit confirmation and preliminary structure-activity relationship (SAR) analysis.[8]

Protocol: Cell Viability/Cytotoxicity Assay (e.g., MTT Assay)

This assay is a fundamental primary screen to identify compounds with potential anticancer activity or general cytotoxicity.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Synthesized analog library dissolved in DMSO (10 mM stock).

• Human cancer cell lines (e.g., HeLa, A549, MCF-7) and a non-cancerous cell line (e.g., HEK293) for counter-screening.

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS).

• 384-well clear-bottom microplates.

• Multichannel pipette and automated liquid handling system.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into 384-well plates at a density of 2,000-5,000 cells per well in 50 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Addition: Prepare serial dilutions of the analog compounds in culture medium. The final concentration of DMSO should be kept below 0.5%. Add 10 µL of the diluted compounds to the respective wells. Include vehicle control (DMSO) and positive control (e.g., doxorubicin) wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add 50 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Potent cytotoxic compounds will show a significant decrease in cell viability. The results can be used to determine the IC50 (half-maximal inhibitory concentration) for active compounds.

Protocol: Kinase Inhibition Assay (Example: ADP-Glo™ Kinase Assay)

Many pyridine-containing compounds are known to be kinase inhibitors. This assay can identify compounds that modulate the activity of specific kinases, which are important targets in cancer and inflammatory diseases.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity.

Materials:

• Synthesized analog library.

• Kinase of interest (e.g., EGFR, BRAF, SRC).

• Substrate for the kinase.

• ATP.

• ADP-Glo™ Reagent and Kinase Detection Reagent.

• 384-well white-bottom microplates.

• Luminometer.

Procedure:

• Kinase Reaction: In a 384-well plate, set up the kinase reaction by adding the kinase, substrate, ATP, and the test compound. Include no-enzyme and no-compound controls.

• Incubation: Incubate the reaction at the optimal temperature for the kinase (usually 30°C or 37°C) for a specified time (e.g., 60 minutes).

• Stop Reaction and ADP Detection: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Luminescence Generation: Add the Kinase Detection Reagent to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a luminometer.

Data Analysis: A decrease in the luminescent signal indicates inhibition of the kinase activity. Calculate the percentage of inhibition for each compound relative to the controls.

Part 3: Data Interpretation and Structure-Activity Relationship (SAR) Analysis

The data generated from the HTS campaigns will be used to establish a preliminary structure-activity relationship.[9] This involves correlating the chemical structures of the analogs with their observed biological activities.

Example SAR Table:

Analog ID	R1 Substituent	R2 Substituent	Cytotoxicity (IC50, µM)	Kinase Inhibition (% @ 10 µM)
Core-001	H	H	> 50	5
Analog-001	4-Cl-Ph	H	12.5	45
Analog-002	4-MeO-Ph	H	25.1	20
Analog-003	H	CH2OH	> 50	8
Analog-004	4-Cl-Ph	CH2OH	8.2	65

From this hypothetical data, one could infer that a chloro-substituted phenyl group at the R1 position enhances both cytotoxicity and kinase inhibition. Further modifications around this "hit" would be warranted to improve potency and selectivity.

Conclusion

The 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine scaffold presents a promising starting point for the discovery of novel bioactive molecules. A systematic approach involving diverse analog synthesis, robust high-throughput screening, and careful SAR analysis is essential for unlocking the therapeutic potential of this unique chemical entity. The protocols and strategies outlined in this guide provide a solid framework for researchers to embark on this exciting area of drug discovery.

References

• Mavromoustakos, T., Durdagi, S., & Koukoulitsa, C. (2011). Structure-activity relationship (SAR) studies of substituted pyridine analogues. Bioorganic & Medicinal Chemistry Letters, 21(5), 631-3.

• Zacconi, F., & Gaggeri, R. (2022). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules, 27(19), 6296. [Link]

• Matthew, A., et al. (2023). Insights Into the Synthetic Strategies, Biological Activity, and Structure- Activity Relationship of Pyridine and Analogs: A Review. Letters in Organic Chemistry, 20(11), 1025-1054. [Link]

• Indian Academy of Sciences. (n.d.). Synthetic strategies to pyrido fused heterocycles. [Link]

• American Chemical Society. (2023). Synthesis of Three-Dimensional Ring Fused Heterocycles by a Selective [4 + 2] Cycloaddition Between Bicyclic Thiazolo 2-Pyridones and Arynes. The Journal of Organic Chemistry. [Link]

• Drug Design Org. (n.d.). Structure Activity Relationships. [Link]

• Royal Society of Chemistry. (n.d.). Direct synthesis of ring-fused quinolines and pyridines catalyzed by NNHY-ligated manganese complexes (Y = NR2 or SR). Catalysis Science & Technology. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

• ResearchGate. (n.d.). Synthetic routes for ring-fused pyridiniums. [Link]

• Wikipedia. (n.d.). High-throughput screening. [Link]

• Royal Society of Chemistry. (2023). High-throughput determination of enantiopurity in atroposelective synthesis of aryl triazoles. Chemical Science. [Link]

• ResearchGate. (2025). High-throughput Assays for Promiscuous Inhibitors. [Link]

• ResearchGate. (n.d.). Natural products containing the cyclopenta[b]pyridine core. [Link]

• National Center for Biotechnology Information. (n.d.). High-Throughput Screening Assay Datasets from the PubChem Database. [Link]

• ResearchGate. (n.d.). Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. [Link]

• National Center for Biotechnology Information. (2022). Sources, Transformations, Syntheses, and Bioactivities of Monoterpene Pyridine Alkaloids and Cyclopenta[c]pyridine Derivatives. [Link]

• PubMed. (2022). Sources, Transformations, Syntheses, and Bioactivities of Monoterpene Pyridine Alkaloids and Cyclopenta[c]pyridine Derivatives. [Link]

• ResearchGate. (2025). Synthesis of Hexahydro‐2‐pyrindine (=Hexahydrocyclopenta[c]pyridine) Derivatives as Conformationally Restricted Analogs of the Nicotinic Ligands Arecolone and Isoarecolone. [Link]

• ResearchGate. (n.d.). Examples of bioactive cyclopenta[c]pyridine derivatives. [Link]

• MDPI. (2022). Sources, Transformations, Syntheses, and Bioactivities of Monoterpene Pyridine Alkaloids and Cyclopenta[c]pyridine Derivatives. [Link]

• PubMed. (2025). Design, Synthesis, and Biological Activity Evaluation of 5-Aryl-cyclopenta[c]pyridine Derivatives. [Link]

• PubChem. (n.d.). 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine. [Link]

• PubChem. (n.d.). DICYCLOPENTA(b,e)PYRIDINE, 1,2,3,5,6,7-HEXAHYDRO-8-AMINO-, HYDRATE. [Link]

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• 3. Structure Activity Relationships - Drug Design Org [drugdesign.org]
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• 6. Pyridine synthesis [organic-chemistry.org]
• 7. High-throughput screening - Wikipedia [en.wikipedia.org]
• 8. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
• 9. Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

Welcome to the technical support guide for the synthesis of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The synthesis of fused heterocyclic compounds like this one is often nuanced, and this guide provides in-depth, field-proven insights to ensure your success.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format. We focus on the causality behind each problem and provide actionable solutions.

Q1: My reaction yield is consistently low. What are the most common causes and how can I systematically troubleshoot this?

Low yields in fused pyridine synthesis are common and can stem from multiple factors. A systematic approach is the most effective way to identify and resolve the root cause.[1]

A1: Systematic Troubleshooting for Low Yields

The most prevalent issues can be categorized into four areas: Reaction Conditions, Reagent Quality, Reaction Workup, and Product Stability.

• Suboptimal Reaction Conditions: Temperature, pressure, and reaction time are critical parameters in pyridine ring formation, which often involves condensation and subsequent oxidation/aromatization steps.[2][3]

  • Causality: The cyclization and dehydration steps are often reversible and highly temperature-dependent. Insufficient heat may lead to incomplete reaction, while excessive heat can cause decomposition of reactants or the desired product.[2]

  • Solution:

    • Temperature Screening: Run small-scale parallel reactions at different temperatures (e.g., 5-10 °C increments around the literature-reported value).

    • Time-Course Study: Monitor the reaction at regular intervals using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of maximum product formation before significant decomposition begins.

    • Concentration: Ensure reactant concentrations are optimal. High dilution can slow down bimolecular reactions, while overly high concentrations can favor polymerization or side-product formation.

• Purity of Reagents and Solvents: This is arguably the most frequent cause of poor reproducibility and low yields.

  • Causality: Impurities in starting materials can act as catalysts for side reactions or inhibitors of the main reaction. Moisture in solvents can hydrolyze intermediates or quench catalysts.[1][4] For pyridine synthesis involving ammonia, the quality and source (e.g., ammonium acetate, ammonia gas) are crucial.[5]

  • Solution:

    • Verify Starting Materials: Confirm the purity of your starting ketones/aldehydes via NMR or GC-MS before use.

    • Use Dry Solvents: Ensure solvents are rigorously dried, especially for moisture-sensitive steps. Distill solvents over an appropriate drying agent if necessary.

    • Inert Atmosphere: If the reaction involves organometallic intermediates or is sensitive to oxidation, maintain a positive pressure of an inert gas like nitrogen or argon throughout the setup and reaction.[1]

• Inefficient Workup and Purification: Significant product loss can occur during extraction, washing, and chromatography.

  • Causality: The target molecule, 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, is a basic compound. It may remain in the aqueous layer during extraction if the pH is too acidic. Conversely, some N-heterocycles can degrade on standard acidic silica gel.[6]

  • Solution:

    • pH Adjustment: During aqueous workup, basify the solution (pH > 8) with NaHCO₃ or a dilute NaOH solution before extracting with an organic solvent to ensure the amine is in its freebase form.

    • Thorough Extraction: Perform multiple extractions (at least 3x) with your chosen solvent to maximize recovery.

    • Chromatography Strategy: If degradation on silica is suspected, consider deactivating the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 0.5-1%). Alternatively, use a different stationary phase like neutral or basic alumina.[6]

The following DOT script generates a decision tree to guide the troubleshooting process for low yields.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. baranlab.org [baranlab.org]
• 3. vault.nimc.gov.ng [vault.nimc.gov.ng]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Hexahydrodicyclopenta[b,e]pyridines

Welcome to the technical support center for the synthesis of hexahydrodicyclopenta[b,e]pyridines. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and side product formations encountered during the synthesis of this valuable heterocyclic scaffold. The content is structured in a question-and-answer format to provide direct and actionable solutions to specific experimental issues.

Frequently Asked Questions (FAQs)

Issue 1: Low Yield of the Desired Hexahydrodicyclopenta[b,e]pyridine Product

Question: My reaction is resulting in a very low yield of the target hexahydrodicyclopenta[b,e]pyridine. What are the likely causes and how can I improve the yield?

Answer: Low yields in the synthesis of complex heterocyclic systems like hexahydrodicyclopenta[b,e]pyridines can stem from several factors. The primary synthetic routes often involve multi-component reactions or cycloadditions, where reaction conditions are critical.[1]

A common approach to this ring system is through an aza-Diels-Alder reaction, a type of hetero-Diels-Alder reaction where a nitrogen atom is part of the diene or dienophile.[2][3] The success of this reaction is highly dependent on the electronic nature of the reactants.[3]

Troubleshooting Steps:

• Purity of Starting Materials: Impurities in your cyclopentadiene source, the imine precursor (aldehyde and amine), or any catalysts can significantly hinder the reaction.

  • Recommendation: Ensure all reactants are purified before use. For instance, cyclopentadiene should be freshly cracked by distilling dicyclopentadiene.

• Catalyst Choice and Loading: Lewis acid catalysts are often employed to accelerate aza-Diels-Alder reactions.[4]

  • Recommendation: Screen a variety of Lewis acids (e.g., ZnCl₂, BF₃·OEt₂, Sc(OTf)₃) and optimize the catalyst loading. Too much or too little can be detrimental.

• Solvent Effects: The solvent plays a crucial role in the solubility of reactants and the stabilization of intermediates.

  • Recommendation: Test a range of solvents with varying polarities. While some reactions proceed well in non-polar solvents like toluene, others may benefit from more polar environments.

• Reaction Temperature and Time: Suboptimal temperature can lead to incomplete reactions or the formation of side products.

  • Recommendation: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Systematically vary the temperature to find the sweet spot where the desired product forms efficiently with minimal side product formation.

Issue 2: Formation of Unexpected Isomers

Question: I am observing the formation of multiple isomers of my target hexahydrodicyclopenta[b,e]pyridine. How can I control the stereoselectivity and regioselectivity of the reaction?

Answer: The formation of isomers is a common challenge, particularly in cycloaddition reactions that create new stereocenters and regioisomers.[5] In the context of the aza-Diels-Alder reaction, both endo/exo and facial selectivity need to be controlled.

Controlling Stereoselectivity:

• Chiral Auxiliaries and Catalysts: The use of chiral auxiliaries on the dienophile or chiral Lewis acid catalysts can induce facial selectivity, leading to the preferential formation of one enantiomer.

• Reaction Conditions: Temperature can influence the kinetic versus thermodynamic product distribution. Lower temperatures often favor the kinetically controlled product.

Controlling Regioselectivity:

• Substituent Effects: The electronic and steric properties of substituents on both the diene and the dienophile play a significant role in directing the regiochemical outcome of the cycloaddition.[6] Electron-withdrawing groups on the dienophile and electron-donating groups on the diene generally accelerate the "normal" electron-demand Diels-Alder reaction.[7]

• Lewis Acid Coordination: The coordination of a Lewis acid to the dienophile can alter its electronic properties and influence the regioselectivity of the addition.

Issue 3: Identification of a Major Side Product - The Dimerized Diene

Question: A significant, non-polar side product is forming in my reaction. What is it likely to be and how can I prevent its formation?

Answer: In reactions involving cyclopentadiene, a very common side product is the dimer, dicyclopentadiene. This occurs through a [4+2] cycloaddition of two cyclopentadiene molecules.

Mechanism of Dimerization:

Prevention Strategies:

• Freshly Cracked Cyclopentadiene: As mentioned earlier, using freshly distilled cyclopentadiene is crucial. The monomer will slowly dimerize upon standing, even at low temperatures.

• Reaction Temperature: The rate of dimerization is temperature-dependent. Running the reaction at lower temperatures can disfavor the dimerization pathway relative to the desired reaction with the dienophile.

• Rate of Addition: If the reaction setup allows, adding the cyclopentadiene slowly to the reaction mixture containing the dienophile can help to keep the instantaneous concentration of the diene low, thus minimizing self-reaction.

Issue 4: Formation of an Oxidized Pyridine Product

Question: My final product appears to be the fully aromatic dicyclopenta[b,e]pyridine, not the desired hexahydro- version. Why is this happening?

Answer: The initial product of an aza-Diels-Alder reaction is a tetrahydropyridine derivative. This can be susceptible to oxidation to the more stable aromatic pyridine, especially if the reaction is worked up under harsh conditions or exposed to air for extended periods.[8] The driving force for this oxidation is the formation of a stable aromatic ring.[8]

Troubleshooting Oxidation:

• Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

• Choice of Oxidizing Agents (if applicable): If a subsequent oxidation step is intended to form a dihydropyridine, be mindful that some oxidizing agents can lead to the fully aromatic product.[8] Careful selection and stoichiometry of the oxidant are key.

• Work-up Conditions: Avoid acidic or basic conditions during work-up that might promote oxidation. A neutral quench and extraction are generally preferred.

Troubleshooting Workflow

Experimental Protocols

Protocol 1: Purification of Cyclopentadiene

• Set up a fractional distillation apparatus.

• Gently heat dicyclopentadiene to initiate the retro-Diels-Alder reaction (cracking).

• Collect the cyclopentadiene monomer, which distills at approximately 41-42 °C.

• Keep the freshly distilled cyclopentadiene on ice and use it immediately.

Protocol 2: General Procedure for a Trial Aza-Diels-Alder Reaction

• To a solution of the imine (1.0 equiv) in a dry solvent (e.g., toluene) under an inert atmosphere, add the Lewis acid catalyst (0.1-1.0 equiv).

• Cool the mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add freshly cracked cyclopentadiene (1.2-2.0 equiv).

• Stir the reaction mixture until completion, monitoring by TLC or LC-MS.

• Quench the reaction with a saturated aqueous solution of NaHCO₃ or NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data Summary

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%) of Desired Product
ZnCl₂	Toluene	0	4	45
BF₃·OEt₂	CH₂Cl₂	-78	6	60
Sc(OTf)₃	CH₂Cl₂	-78	4	75
None	Toluene	25	24	<10

Note: The data presented in this table is illustrative and will vary depending on the specific substrates used.

References

• Benchchem. (n.d.). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.
• Benchchem. (2025). Troubleshooting poor yield in pyrazolo[3,4-b]pyridine synthesis.
• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine.
• PubChem. (n.d.). 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine.
• ACS GCI Pharmaceutical Roundtable. (2026). Pyridine Ring Synthesis. Wordpress.
• Grokipedia. (n.d.). Hantzsch pyridine synthesis.
• Wikipedia. (n.d.). Hantzsch pyridine synthesis.
• ResearchGate. (n.d.). Natural products containing the cyclopenta[b]pyridine core.
• ResearchGate. (n.d.). Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one analogues through Manganese-Catalyzed Oxidation of the CH2 Adjacent to Py.
• Wikipedia. (n.d.). Aza-Diels–Alder reaction.
• LookChem. (n.d.). 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.
• YouTube. (2020). Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples.
• Google Patents. (n.d.). US6437139B1 - Synthesis of pharmaceutically useful pyridine derivatives.
• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction.
• ResearchGate. (2025). Synthesis of Hexahydro‐2‐pyrindine (=Hexahydrocyclopenta[c]pyridine) Derivatives as Conformationally Restricted Analogs of the Nicotinic Ligands Arecolone and Isoarecolone.
• ResearchGate. (n.d.). FACTORS AFFECTING THE RATES OF DIELS-ALDER REACTION, AND THE CAUSE OF NUCLEOPHILIC-ELECTROPHILIC DUAL BEHAVIOUR OF REACTANTS.
• NIH. (2022). Sources, Transformations, Syntheses, and Bioactivities of Monoterpene Pyridine Alkaloids and Cyclopenta[c]pyridine Derivatives.
• Wikipedia. (n.d.). Diels–Alder reaction.
• Master Organic Chemistry. (2017). The Diels-Alder Reaction.
• MDPI. (n.d.). Synthesis and Characterisation of Eight Isomeric Bis(2-pyridyloxy)naphthalenes.
• PubChem. (n.d.). 6,7-Dihydro-5H-cyclopenta[b]pyridine-2,4-diol.
• PubMed. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors.

Sources

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• 2. Aza-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. Diels-Alder Reaction [organic-chemistry.org]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Crude 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

Welcome to the technical support center for the purification of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the purification of this fused pyridine derivative. The following sections offer in-depth solutions to common challenges encountered during its purification.

I. Understanding the Molecule: Key Physicochemical Properties

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is a tricyclic heterocyclic compound with a central pyridine ring fused with two cyclopentane rings. Its structure imparts specific chemical properties that are crucial for designing an effective purification strategy.

• Chemical Formula: C₁₁H₁₃N[1]

• Molecular Weight: 159.23 g/mol [1][2]

• Boiling Point (Predicted): 261.4 °C at 760 mmHg[2]

• Key Feature: The presence of a basic nitrogen atom in the pyridine ring allows for manipulation of its solubility through pH adjustment.

II. Troubleshooting Common Purification Issues

This section addresses specific problems you might encounter during the purification of crude 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

A. Flash Column Chromatography

Flash column chromatography is a primary technique for purifying organic compounds.[3][4] However, several issues can arise.

Question: My compound is streaking on the TLC plate and the column. What could be the cause and how do I fix it?

Answer: Streaking is a common issue when purifying nitrogen-containing compounds like pyridines. It is often due to the interaction of the basic nitrogen with the acidic silica gel.

• Causality: The lone pair of electrons on the nitrogen atom can strongly adsorb to the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to poor separation and band tailing.

• Solution: To mitigate this, you can add a small amount of a basic modifier to your eluent system. A common choice is triethylamine (Et₃N) at a concentration of 0.1-1%. The triethylamine will preferentially bind to the active sites on the silica gel, allowing your target compound to elute more symmetrically.

Experimental Protocol: Preparing a Triethylamine-Modified Eluent

• Prepare your desired eluent mixture (e.g., Ethyl acetate/Petroleum ether).

• To every 100 mL of the eluent, add 0.1 to 1 mL of triethylamine.

• Mix thoroughly before use.

• It is advisable to first test the modified eluent on a TLC plate to observe the improvement in spot shape before running the column.

Question: I am not getting good separation between my product and a closely-eluting impurity. What should I do?

Answer: Improving separation requires optimizing the mobile phase polarity.

• Strategy 1: Fine-tune the Eluent System. If you are using a binary system like ethyl acetate/petroleum ether, try adjusting the ratio in small increments. A less polar mobile phase (higher percentage of petroleum ether) will generally increase the retention time of all compounds and may improve separation.

• Strategy 2: Change the Solvent System. If adjusting the polarity of the current system is ineffective, consider using a different solvent system. For instance, dichloromethane/methanol or chloroform/acetone might offer different selectivity.

• Strategy 3: Use a Different Stationary Phase. If all else fails, consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica for basic compounds.

B. Acid-Base Extraction

The basicity of the pyridine nitrogen allows for an effective purification strategy based on pH-dependent solubility.

Question: My acid-base extraction is resulting in a low recovery of the product. What are the possible reasons?

Answer: Low recovery can stem from several factors, including incomplete protonation/deprotonation, emulsion formation, or product degradation.

• Incomplete Protonation/Deprotonation: Ensure you are using a sufficient excess of acid (e.g., 1M HCl) to fully protonate the pyridine nitrogen and transfer it to the aqueous phase. Similarly, use a strong enough base (e.g., 1M NaOH) to deprotonate the pyridinium salt and move it back into the organic phase. Check the pH of the aqueous layer with pH paper to confirm it is strongly acidic or basic.

• Emulsion Formation: Emulsions can trap your product at the interface of the organic and aqueous layers. To break up emulsions, you can try adding a small amount of brine (saturated NaCl solution) or gently swirling the separatory funnel instead of vigorous shaking.

• Product Degradation: While generally stable, prolonged exposure to very strong acids or bases could potentially lead to degradation. It is good practice to perform the extraction efficiently and not let the compound sit in strongly acidic or basic solutions for extended periods.

Workflow for Acid-Base Extraction

Caption: Workflow for the purification of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine using acid-base extraction.

C. Recrystallization

For solid products, recrystallization is a powerful technique for achieving high purity.

Question: I am having trouble finding a suitable solvent for recrystallization. What is the general procedure for solvent screening?

Answer: The ideal recrystallization solvent should dissolve the compound when hot but not when cold. The impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

Experimental Protocol: Solvent Screening for Recrystallization

• Place a small amount of your crude product (10-20 mg) in a test tube.

• Add a few drops of a test solvent and observe the solubility at room temperature. If it dissolves, the solvent is not suitable.

• If it does not dissolve at room temperature, gently heat the mixture. If it dissolves when hot, this is a potentially good solvent.

• Allow the hot solution to cool to room temperature and then in an ice bath. If crystals form, you have found a good candidate solvent.

• If one solvent does not work, you can try a binary solvent system (a pair of miscible solvents, one in which the compound is soluble and one in which it is insoluble).

Table 1: Potential Solvents for Recrystallization Screening

Solvent Class	Examples	Comments
Alcohols	Ethanol, Methanol, Isopropanol	Good starting point for moderately polar compounds.
Hydrocarbons	Hexane, Heptane, Toluene	Good for less polar compounds; often used as the "poor" solvent in a binary system.
Ethers	Diethyl ether, Dioxane	Use with caution due to high volatility and peroxide formation.
Esters	Ethyl acetate	A versatile solvent of intermediate polarity.
Ketones	Acetone	Tends to be a very strong solvent.
Water	Only if the compound has some water solubility.

D. Distillation

Given the predicted high boiling point, vacuum distillation may be necessary.

Question: When should I consider distillation for purification?

Answer: Distillation is most effective for separating liquids with different boiling points. If your crude product is a liquid or a low-melting solid, and the impurities have significantly different boiling points, distillation can be a good option. For high-boiling compounds like this one, vacuum distillation is necessary to prevent decomposition at high temperatures.

Troubleshooting Vacuum Distillation

• Problem: Bumping. This is the violent boiling of a liquid.

  • Solution: Use a magnetic stir bar or boiling chips to ensure smooth boiling. Ensure the system is under a stable vacuum before heating.

• Problem: Product decomposition.

  • Solution: Use a lower pressure (higher vacuum) to reduce the boiling point. Ensure the heating mantle temperature is not excessively high.

• Problem: Poor separation.

  • Solution: Use a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser to increase the separation efficiency.

III. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine sample?

A1: Impurities will largely depend on the synthetic route. However, common impurities could include unreacted starting materials, partially reacted intermediates, and side-products from undesired reactions. If the synthesis involves high temperatures, polymeric byproducts might also be present.

Q2: How can I assess the purity of my final product?

A2: Several analytical techniques can be used to determine the purity of your compound:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is one of the most powerful methods for structural confirmation and purity assessment. The presence of unexpected signals can indicate impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative measure of purity.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product and can help identify impurities.

• Thin-Layer Chromatography (TLC): A simple and quick way to get a qualitative idea of purity. A single spot in multiple eluent systems is a good indication of high purity.

Q3: My compound is an oil, but the literature reports it as a solid. What should I do?

A3: The presence of residual solvent or impurities can lower the melting point of a compound, sometimes causing it to be an oil at room temperature. Further purification is likely needed. Try re-purifying a small amount using a different technique (e.g., if you used chromatography, try an acid-base extraction or vice versa). If the compound is pure but still an oil, it may be a polymorph or an amorphous solid. Trying to induce crystallization by scratching the side of the flask with a glass rod or adding a seed crystal can sometimes help.

IV. References

• American Chemical Society. Pyridine-Fused C25 abeo-Steroid Alkaloids from a Fungus: Biomimetic Semisynthesis and Anti-HIV Mechanistic Study. Organic Letters.

• PubMed. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography.

• National Institutes of Health. Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review.

• Supporting Information. Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one analogues through Manganese-Catalyzed Oxidation of the CH2 Adjacent to Py.

• American Chemical Society. Synthesis of Three-Dimensional Ring Fused Heterocycles by a Selective [4 + 2] Cycloaddition Between Bicyclic Thiazolo 2-Pyridones and Arynes. The Journal of Organic Chemistry.

• PubChem. 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine.

• Google Patents. Method for purification of pyridine, and method for production of chlorinated pyridine.

• LookChem. 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

• Google Patents. Purification method of pyridine and pyridine derivatives.

• Google Patents. Method for recovering pyridine.

Sources

• 1. 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine | C11H13N | CID 118680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine｜lookchem [lookchem.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Common Issues in Pyridine Ring Formation

Welcome to the Technical Support Center for Pyridine Ring Formation. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of pyridine synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a deeper understanding and more effective problem-solving in your laboratory.

Section 1: The Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a classic and versatile method for constructing 1,4-dihydropyridines, which are subsequently oxidized to pyridines.[1][2] Despite its utility, this multi-component reaction can be prone to issues such as low yields and the formation of side products.[1]

FAQ 1: My Hantzsch synthesis is giving a low yield. What are the primary causes and how can I improve it?

Low yields in the Hantzsch synthesis can be attributed to several factors, including incomplete reaction, side reactions, and product degradation under harsh conditions.[3] A systematic approach to troubleshooting is essential for optimizing the outcome.

Potential Cause 1: Incomplete Reaction

The Hantzsch synthesis is a cascade of reactions, including a Knoevenagel condensation, enamine formation, and a Michael addition followed by cyclization.[4] A bottleneck in any of these steps can lead to a low overall yield.

• Troubleshooting Strategy:

  • Catalyst Optimization: The reaction is often catalyzed by a Brønsted or Lewis acid. If you are experiencing low conversion, consider screening different catalysts. For instance, organocatalysts like L-proline or solid acid catalysts such as Zr-ZSM-5 have been shown to improve yields and shorten reaction times.[5]

  • Reaction Time and Temperature: Monitor the reaction progress by thin-layer chromatography (TLC). If the reaction stalls, a modest increase in temperature or prolonged reaction time may be necessary. However, be cautious, as excessive heat can lead to product degradation.[3]

  • Microwave or Ultrasound Irradiation: These non-conventional energy sources can significantly accelerate the reaction and improve yields, often under milder conditions than conventional heating.[3][6]

Potential Cause 2: Side Reactions

Several side reactions can compete with the desired pyridine formation, consuming starting materials and reducing the yield.

• Common Side Products and Their Prevention:

  • Michael Adducts: The enamine intermediate can undergo a Michael addition with the α,β-unsaturated carbonyl compound without subsequent cyclization. This can be minimized by ensuring the reaction conditions favor the cyclization step, such as by using an appropriate catalyst or adjusting the solvent polarity.[3]

  • Over-oxidation: During the aromatization of the dihydropyridine intermediate, harsh oxidizing agents can lead to the formation of undesired oxidized byproducts. Consider using milder oxidizing agents like ferric chloride (FeCl₃) or simply exposing the reaction to air for an extended period.[7]

  • Formation of 1,2-Dihydropyridine Isomer: Under certain conditions, particularly at room temperature and in the absence of a solvent, the formation of the 1,2-dihydropyridine isomer can be favored over the more common 1,4-dihydropyridine.[7] Careful control of reaction conditions is crucial to ensure the desired regioselectivity.

Troubleshooting Workflow for Low Yield in Hantzsch Synthesis

Caption: A decision-making workflow for troubleshooting low yields in the Hantzsch pyridine synthesis.

Experimental Protocol: Microwave-Assisted Hantzsch Synthesis

This protocol provides a general procedure for a microwave-assisted, one-pot synthesis and aromatization of a substituted pyridine.[6]

Materials:

• Aromatic aldehyde (1 mmol)

• Ethyl acetoacetate (2 mmol)

• Ammonium acetate (1.5 mmol)

• Ferric chloride (FeCl₃) (1 mmol)

• Ethanol (5 mL)

Procedure:

• In a 10 mL microwave reaction vial, combine the aromatic aldehyde, ethyl acetoacetate, ammonium acetate, and ferric chloride in ethanol.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a constant power (e.g., 300 W) and temperature (e.g., 100 °C) for a predetermined time (typically 5-15 minutes, optimization may be required).

• After the reaction is complete, cool the vial to room temperature.

• Pour the reaction mixture into ice-cold water and stir.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure substituted pyridine.

Section 2: The Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz synthesis offers a route to 2,3,6-trisubstituted pyridines through the condensation of an enamine with an ethynylketone.[8][9] Key challenges with this method include the high temperatures required for the cyclodehydration step and the potential for side reactions.[10]

FAQ 2: My Bohlmann-Rahtz synthesis requires very high temperatures, leading to decomposition. How can I promote the reaction under milder conditions?

The high temperature is typically necessary for the E/Z isomerization of the aminodiene intermediate, which is a prerequisite for cyclization.[10]

Troubleshooting Strategy:

• Acid Catalysis: The addition of a Brønsted or Lewis acid can significantly lower the activation energy for both the initial condensation and the final cyclodehydration.[8][10]

  • Brønsted Acids: Acetic acid is a commonly used Brønsted acid catalyst.

  • Lewis Acids: Ytterbium triflate (Yb(OTf)₃) and zinc bromide (ZnBr₂) have been shown to be effective Lewis acid catalysts for this transformation.[10]

  • Solid Acid Catalysts: Amberlyst-15, an ion-exchange resin, can also be used, offering the advantage of easy removal by filtration.[8]

Table 1: Effect of Catalysts on the Bohlmann-Rahtz Synthesis

Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
None	140	24	45	[10]
Acetic Acid	110	12	75	[10]
Yb(OTf)₃ (20 mol%)	80	8	85	[10]
ZnBr₂ (15 mol%)	80	10	82	[10]
Amberlyst-15	80	12	78	[8]

Experimental Protocol: Acid-Catalyzed One-Pot Bohlmann-Rahtz Synthesis

This protocol describes a one-pot synthesis of a trisubstituted pyridine using a Lewis acid catalyst.[10]

Materials:

• β-Enaminone (1 mmol)

• Ethynylketone (1.1 mmol)

• Ytterbium triflate (Yb(OTf)₃) (0.2 mmol)

• Toluene (10 mL)

Procedure:

• To a solution of the β-enaminone in toluene, add the ethynylketone and ytterbium triflate.

• Reflux the reaction mixture with stirring and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Section 3: The Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a highly efficient method for preparing 2,4,6-trisubstituted pyridines from the reaction of α-pyridinium methyl ketone salts with α,β-unsaturated carbonyl compounds in the presence of an ammonia source.[11][12] While generally high-yielding, issues with side product formation can arise.[8]

FAQ 3: I am observing an unexpected isomeric byproduct in my Kröhnke synthesis of a 4'-aryl-2,2':6',2''-terpyridine. What is it and how can I avoid it?

A common side product in the synthesis of 4'-aryl-2,2':6',2''-terpyridines is the isomeric 6'-aryl-2,2':4',2''-terpyridine. This arises from a competing 1,2-Michael addition of the enolate to the α,β-unsaturated ketone intermediate, rather than the desired 1,4-conjugate addition.

Troubleshooting Strategy:

• Temperature Control: Precise control of the reaction temperature is crucial. Lowering the temperature can favor the thermodynamically controlled 1,4-addition over the kinetically favored 1,2-addition.

• Choice of Base: The choice of base can influence the regioselectivity. A milder base may favor the 1,4-addition pathway.

• One-Pot vs. Two-Step Procedure: While one-pot procedures are more convenient, a two-step approach where the α,β-unsaturated ketone is first synthesized and purified before reacting with the α-pyridinium methyl ketone salt can sometimes provide better control over the reaction and minimize side product formation.[13]

Mechanism of Side Product Formation in Kröhnke Synthesis

Caption: Competing 1,4- and 1,2-addition pathways in the Kröhnke synthesis leading to the desired product and an isomeric side product.

Section 4: The Chichibabin Pyridine Synthesis

The Chichibabin synthesis involves the condensation of aldehydes and/or ketones with ammonia at high temperatures, typically over a solid catalyst, to produce pyridine and its simple alkylated derivatives.[14][15] The main drawbacks of this method are the harsh reaction conditions and often low yields.[16]

FAQ 4: My Chichibabin reaction is giving a low yield and a complex mixture of products. How can I improve the outcome?

The high temperatures and reactive intermediates in the Chichibabin synthesis can lead to a variety of side reactions, including aldol condensations and polymerizations.

Troubleshooting Strategy:

• Catalyst Selection: The choice of catalyst is critical. Alumina and silica are common choices, but their properties can vary.[15] Experimenting with different grades and preparations of the catalyst can have a significant impact on the yield and selectivity.

• Temperature and Flow Rate Optimization (for gas-phase reactions): In a flow reactor setup, carefully optimizing the temperature and the flow rate of the reactants over the catalyst bed is essential to maximize the formation of the desired product and minimize over-reaction or decomposition.

• Reactant Purity: Ensure the purity of the starting aldehydes and ketones, as impurities can initiate unwanted side reactions.

Section 5: General Troubleshooting

FAQ 5: I have successfully synthesized my pyridine derivative, but I am having trouble with purification. What are some common issues and solutions?

Purification of pyridine derivatives can be challenging due to their basicity and polarity.

Common Purification Issues:

• Residual Pyridine as a Solvent: If pyridine is used as a solvent, its complete removal can be difficult due to its high boiling point.

  • Solution: Co-evaporation with a high-boiling, non-polar solvent like toluene can be effective. Alternatively, washing the organic extract with a dilute acid solution (e.g., 1M HCl) will protonate the pyridine, making it water-soluble and easily removed in the aqueous phase.[17][18] Be cautious if your product is acid-sensitive. A wash with a dilute copper(II) sulfate solution can also be effective, as the copper ions will complex with the pyridine.[17]

• Tailing on Silica Gel Chromatography: The basic nitrogen of the pyridine ring can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor separation.

  • Solution: Add a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), to the eluent. This will neutralize the acidic sites on the silica gel and improve the peak shape. Alternatively, using a different stationary phase, such as alumina or a polymer-based resin, can be beneficial.

References

• Grokipedia. (n.d.). Chichibabin reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Kröhnke pyridine synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 4). Synthesis of Pyridines/Dihydropyridines via Hantzsch Reaction, Structure-activity Relationship and Interactions with Targets: A Review. [Request PDF]. Available at: [Link]

• Slideshare. (n.d.). Chichibabin Reaction. [PPTX]. Retrieved from [Link]

• Chemistry Notes. (2022, April 27). Chichibabin pyridine synthesis. Retrieved from [Link]

• Scribd. (n.d.). Bohlmann-Rahtz Pyridine Synthesis Guide. [PDF]. Retrieved from [Link]

• Wikipedia. (n.d.). Chichibabin reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Li, J. J. (Ed.). (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.

• Bergman, R. G., & Ellman, J. A. (2009). The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation. Accounts of Chemical Research, 42(1), 48-59. [Link]

• Studley, J. (2018, November 26). The Chichibabin amination reaction. Scientific Update. Retrieved from [Link]

• Shen, L., Cao, S., Wu, J., Zhang, J., Li, H., Liu, N., & Qian, X. (2009). A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. Green Chemistry, 11(9), 1414-1420. [Link]

• SynArchive. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Snieckus, V. (2012). Chichibabin-Type Direct Alkylation of Pyridyl Alcohols with Alkyl Lithium Reagents.

• Royal Society of Chemistry. (2022, February 9). The Kröhnke synthesis of benzo[a]indolizines revisited. Organic Chemistry Frontiers. [Link]

• Shen, L., et al. (2009). A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. Green Chemistry, 11, 1414-1420.
• Google Patents. (n.d.). US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.

• Grokipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• Google Patents. (n.d.). WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.

• YouTube. (2023, February 25). Bohlmann–Rahtz pyridine synthesis. Retrieved from [Link]

• Wiley Online Library. (1976). Kröhnke Pyridine Synthesis. Synthesis, 1976(1), 1-24. [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes.

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Retrieved from [Link]

• ResearchGate. (2014, April 2). What is best method to remove pyridine from a reaction mixture?. Retrieved from [Link]

• Francisco, T. N., Albuquerque, H. M. T., & Silva, A. M. S. (2024). An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. Chemistry – A European Journal, e202401672. [Link]

• Scribd. (n.d.). Kröhnke Pyridine Synthesis: O R R O R. [PDF]. Retrieved from [Link]

• ResearchGate. (2021, July 30). How to remove pyridine when I use it as solvent?. Retrieved from [Link]

• Scribd. (n.d.). Hantzsch Pyridine Synthesis. [PDF]. Retrieved from [Link]

• Macmillan Group. (2004, August 25). Structure, Mechanism and Reactivity of Hantzsch Esters.

• ResearchGate. (n.d.). Kröhnke Pyridine Synthesis. Retrieved from [Link]

• Semantic Scholar. (2005, April 22). An efficient improve for the kröhnke reaction : One-pot synthesis of 2,4,6-triarylpyridines using raw materials under microwave irradiation. Retrieved from [Link]

• Chem-Station Int. Ed. (2015, October 20). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). DE3245950A1 - Process for the preparation of substituted pyridines.

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• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for Multicomponent Pyridine Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the optimization of multicomponent pyridine synthesis. This guide is designed to provide you, as a senior application scientist, with in-depth troubleshooting strategies and frequently asked questions to navigate the complexities of these powerful reactions. Pyridine and its derivatives are fundamental scaffolds in pharmaceuticals and functional materials, making their efficient synthesis a critical endeavor.[1][2][3] Multicomponent reactions (MCRs) offer an atom-economical and convergent approach to these heterocycles, but their successful implementation often requires careful optimization.[1][4]

This resource will delve into common experimental hurdles, providing not just solutions but also the underlying chemical principles to empower your decision-making process in the lab.

Troubleshooting Guide: From Low Yields to Intractable Mixtures

This section addresses specific, hands-on problems you might encounter during the multicomponent synthesis of pyridines.

Issue 1: Consistently Low or No Product Yield

Low yields are a frequent challenge in MCRs and can arise from a variety of factors, from suboptimal reaction conditions to catalyst inefficiency.[5][6]

Q: My Hantzsch pyridine synthesis is giving me very low yields. Where should I start troubleshooting?

A: The Hantzsch synthesis, a classic MCR for pyridine synthesis, involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[7][8] Low yields often stem from several key areas:

• Inefficient Reaction Conditions: The traditional Hantzsch synthesis can require harsh conditions and long reaction times, which may lead to product degradation.[5][6][8]

  • Solution 1: Employ a Catalyst. Consider using a catalyst like p-toluenesulfonic acid (PTSA) which can significantly improve yields.[5]

  • Solution 2: Explore Microwave-Assisted Synthesis. Microwave irradiation can dramatically shorten reaction times to a matter of minutes and often leads to excellent yields (82%-94%) and cleaner products.[4][5][9]

• Poor Oxidation of the Dihydropyridine Intermediate: The final step in the Hantzsch synthesis is the aromatization of the 1,4-dihydropyridine intermediate.[8] Incomplete oxidation will result in a mixture of the dihydropyridine and the desired pyridine.

  • Solution: While classical oxidants like nitric acid can be used, they can also lead to side products.[5][8] Consider milder and more efficient oxidizing agents. A one-pot approach with direct aromatization using ferric chloride, manganese dioxide, or potassium permanganate in water has proven effective.[5][8]

• Side Reactions: The Hantzsch reaction can proceed through at least five different mechanistic pathways, and slight variations in conditions can favor undesired routes.[5][8]

  • Solution: Precise control over reaction temperature and reactant stoichiometry is crucial.[5] If possible, analyzing reaction intermediates can help identify where product loss is occurring.

Issue 2: Formation of Significant Side Products and Impurities

The "one-pot" nature of MCRs can sometimes lead to a complex mixture of products if not properly controlled.

Q: I'm observing several unexpected spots on my TLC plate that are difficult to separate from my desired pyridine product. How can I improve the selectivity of my reaction?

A: Poor selectivity is a common culprit for low yields and purification headaches.[5] Here are some strategies to enhance it:

• Optimize Reaction Temperature: Temperature can have a differential effect on the rates of competing reactions. Systematically varying the temperature (both increasing and decreasing) can help identify a window where the formation of the desired product is favored.[5]

• Modify the Order of Reagent Addition: Instead of adding all components at once, a stepwise addition can sometimes prevent unwanted side reactions. For example, pre-forming an intermediate before the addition of the final component can lead to a cleaner reaction profile.[5]

• Solvent Selection: The choice of solvent can have a profound impact on reaction outcomes.[10][11][12] For instance, in the synthesis of pyridine-3,5-dicarbonitriles from sterically hindered aldehydes, switching the solvent from ethanol to acetonitrile was found to be crucial for success.[11][12]

• Catalyst Choice: The catalyst not only affects the reaction rate but can also influence the reaction pathway. For example, in the synthesis of pyridine-3,5-dicarbonitriles, an amine base in ethanol and an ionic base in acetonitrile were found to promote different oxidation pathways for the dihydropyridine intermediate.[10][11]

Issue 3: Reaction Stalls or Fails to Go to Completion

A stalled reaction can be frustrating, but it often points to a specific issue with one of the reaction components or conditions.

Q: My reaction seems to stop progressing after a certain point, leaving a significant amount of starting material. What could be the cause?

A: Several factors can lead to an incomplete reaction:

• Catalyst Inactivity or Poisoning: The catalyst may have degraded over time or could be poisoned by impurities in your starting materials or solvent.[13][14]

  • Solution: Use a fresh batch of catalyst or consider increasing the catalyst loading.[13] Ensure all reactants and the solvent are of high purity.

• Equilibrium Limitations: Some steps in the multicomponent cascade may be reversible.

  • Solution: Removing a byproduct, such as water, can help drive the equilibrium towards the product. This can be achieved through the use of a Dean-Stark trap or by adding a dehydrating agent.

• Substrate Reactivity: Sterically hindered or electronically deactivated substrates may react sluggishly.

  • Solution: More forcing conditions, such as higher temperatures or the use of a more active catalyst, may be necessary.[11][12] For acid-sensitive substrates, consider catalyst-free conditions in an appropriate solvent like ethanol.[15]

Frequently Asked Questions (FAQs)

This section provides answers to broader conceptual questions regarding the optimization of multicomponent pyridine synthesis.

Q1: How critical is the choice of catalyst in my pyridine multicomponent reaction?

A1: The catalyst is paramount and can dramatically influence reaction times, yields, and even the product distribution.[5] For instance, in some syntheses, a base catalyst is employed, while in others, an acid catalyst is necessary.[10][15] The choice depends on the specific MCR and the nature of the substrates. For example, zeolites like ZSM-5 have been used as catalysts for the synthesis of pyridine from aldehydes and ammonia, with their acidity correlating to catalytic activity.[16]

Q2: What role does the solvent play in the optimization process?

A2: The solvent is not merely a medium for the reaction but can actively participate in and influence the reaction pathway.[10][11][12] It can affect the solubility of reactants and intermediates, the stability of charged species, and the rate of key steps. As mentioned earlier, changing the solvent from ethanol to acetonitrile can be the key to success for certain substrates.[11][12] Green solvents, such as water or deep eutectic solvents, are also becoming increasingly popular to improve the environmental footprint of these syntheses.[1][17]

Q3: I'm working with a new set of substrates for a known multicomponent pyridine synthesis. What's a good general strategy for optimization?

A3: A systematic approach is key. Start with the reported "standard" conditions and then vary one parameter at a time. A good starting point is often the reaction temperature, followed by the catalyst and its loading, and then the solvent. Design of experiments (DoE) can be a powerful tool to efficiently explore the reaction space and identify optimal conditions.

Q4: My final pyridine product is difficult to purify. Are there any general tips for the workup and purification of pyridines?

A4: Pyridines can be challenging to purify due to their basicity and, in some cases, their high polarity.

• Aqueous Workup: An acidic wash (e.g., dilute HCl) can be used to protonate the pyridine and extract it into the aqueous phase, separating it from non-basic impurities. The aqueous layer can then be basified (e.g., with NaOH) and the pyridine product extracted with an organic solvent.

• Chromatography: Normal-phase silica gel chromatography is commonly used. A small amount of a basic modifier, like triethylamine, can be added to the eluent to prevent tailing of the basic pyridine product on the acidic silica gel.

• Distillation/Recrystallization: For thermally stable and crystalline products, these are excellent purification methods.

• Drying: Pyridine is hygroscopic and can form an azeotrope with water, making simple distillation ineffective for complete drying.[18] For anhydrous applications, drying over KOH followed by distillation from calcium hydride is a common procedure.[18]

Data and Protocols at a Glance

Table 1: General Troubleshooting Guide for Multicomponent Pyridine Synthesis

Problem	Potential Cause	Suggested Solution
Low Yield	Inefficient reaction conditions	Optimize temperature; consider microwave synthesis.[4][5][9]
Poor oxidation of intermediate	Use a milder, more efficient oxidizing agent.[5][8]
Side reactions	Control stoichiometry and temperature carefully.[5]
Side Product Formation	Poor selectivity	Optimize temperature; change the order of reagent addition.[5]
Inappropriate solvent	Screen different solvents (e.g., ethanol, acetonitrile).[11][12]
Reaction Stalls	Catalyst deactivation	Use a fresh catalyst; increase catalyst loading.[13]
Equilibrium limitations	Remove byproducts (e.g., water).
Low substrate reactivity	Use more forcing conditions or a more active catalyst.

Experimental Protocol: Microwave-Assisted Hantzsch Pyridine Synthesis

This protocol provides a general guideline for a microwave-assisted Hantzsch synthesis.[4][5][9]

• Reactant Mixture: In a microwave-safe reaction vessel, combine the aldehyde (1 mmol), β-ketoester (2 mmol), and ammonium acetate (1.5 mmol).

• Solvent: Add a suitable solvent such as ethanol (3-5 mL).[5]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 120°C) for a short duration (e.g., 2-10 minutes).[5] Monitor the reaction progress by TLC.

• Workup: After cooling, the reaction mixture can be concentrated under reduced pressure. The residue can then be purified by recrystallization or column chromatography.

Visualizing the Optimization Process

Diagram 1: General Workflow for Optimizing a Multicomponent Pyridine Synthesis

Caption: A workflow for systematic optimization of multicomponent pyridine synthesis.

Diagram 2: Common Issues and Their Interconnected Causes

Caption: Relationship between common problems and their potential root causes.

References

• Exploring catalyst and solvent effects in the multicomponent synthesis of pyridine-3,5-dicarbonitriles. PubMed.
• Exploring Catalyst and Solvent Effects in the Multicomponent Synthesis of Pyridine-3,5-dicarbonitriles | The Journal of Organic Chemistry - ACS Public
• Exploring Catalyst and Solvent Effects in the Multicomponent Synthesis of Pyridine-3,5-dicarbonitriles | The Journal of Organic Chemistry - ACS Public
• Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines - Benchchem.
• Avoiding side reactions in one-pot pyridine synthesis - Benchchem.
• Exploring Catalyst and Solvent Effects in the Multicomponent Synthesis of Pyridine-3,5-dicarbonitriles | The Journal of Organic Chemistry - ACS Public
• Optimization of reaction conditions for syntheses involving Pyridine-2,6-d2 - Benchchem.
• troubleshooting low yields in the Hantzsch dihydropyridine synthesis - Benchchem.
• strategies to overcome low yields in multicomponent pyridine synthesis - Benchchem.
• Hantzsch pyridine synthesis - Wikipedia.
• Main effects of pH, pyridine concentration, and catalyst loading on...
• A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenyl
• Condensation/ Multi-component Reactions MCR/Oxid
• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions.
• Side-Chain Reactions of Substituted Pyridines Explained: Definition, Examples, Practice & Video Lessons - Pearson.
• Overcoming challenges in the purific
• Study on catalyst for pyridine synthesis - ResearchG
• Technical Support Center: Synthesis of Piperidine
• Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evalu
• Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evalu
• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbon
• Learning
• Synthesis of Pyridines by Multicomponent Reactions | Taylor & Francis Group.
• Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction - Royal Society Publishing.
• Hantzsch Pyridine Synthesis | PDF - Scribd.
• Pyridines.
• Pyridine Synthesis: Cliff Notes - Baran Lab.
• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline.

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• 18. pdf.benchchem.com [pdf.benchchem.com]

"managing byproduct formation in the Hantzsch pyridine synthesis"

Welcome to the technical support center for the Hantzsch pyridine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this versatile reaction. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you manage byproduct formation and optimize your reaction outcomes.

Introduction to the Hantzsch Synthesis

The Hantzsch pyridine synthesis is a cornerstone multicomponent reaction in organic chemistry, renowned for its efficiency in constructing substituted dihydropyridines (DHPs) and pyridines.[1][2][3] The classical approach involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[1][4] The initial product is a 1,4-dihydropyridine (1,4-DHP), which can then be oxidized to the corresponding aromatic pyridine derivative.[1][5] This synthesis is pivotal in medicinal chemistry, forming the backbone of numerous calcium channel blockers such as nifedipine and amlodipine.[1][5][6]

While robust, the Hantzsch synthesis is not without its challenges. Undesired side reactions can lead to a variety of byproducts, complicating purification and reducing yields. This guide provides a systematic approach to identifying, understanding, and mitigating these issues.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the Hantzsch pyridine synthesis, offering explanations and actionable solutions.

Problem 1: Low or No Yield of the Desired 1,4-Dihydropyridine Product

Q: I've set up my Hantzsch reaction, but upon workup, I'm getting a very low yield of my target 1,4-dihydropyridine, or in the worst case, none at all. What could be going wrong?

A: Low or no yield in the initial condensation step can be attributed to several factors, ranging from reactant quality to reaction conditions. Let's break down the potential causes and solutions.

Potential Cause 1: Suboptimal Reaction Conditions

The classical Hantzsch synthesis often requires elevated temperatures (reflux in ethanol or acetic acid) for extended periods.[2][7] However, these conditions can also promote side reactions.[2]

• Expert Insight: The key is to find the "sweet spot" for your specific substrates. A reaction that is too cool may not proceed at an appreciable rate, while excessive heat can favor byproduct formation.

• Troubleshooting Steps:

  • Temperature Optimization: If you are running the reaction at room temperature, consider gentle heating. Conversely, if you are refluxing and observing significant byproduct formation, try lowering the temperature.

  • Solvent Choice: While ethanol and acetic acid are traditional solvents, consider exploring others. Greener alternatives like water or glycerol have proven effective, and in some cases, solvent-free conditions using a catalyst like ceric ammonium nitrate (CAN) can provide high yields at room temperature.[5][8]

  • Reaction Time: Monitor your reaction progress using Thin Layer Chromatography (TLC). Extended reaction times can sometimes lead to product degradation or the formation of more byproducts.[9]

Potential Cause 2: Inefficient Intermediate Formation

The Hantzsch synthesis proceeds through key intermediates, namely an enamine and an α,β-unsaturated carbonyl compound (chalcone).[1][10][11] If the formation of either of these is sluggish, the overall yield will suffer.

• Expert Insight: The formation of these intermediates is often the rate-determining step. The acidity of the reaction medium can play a crucial role here.

• Troubleshooting Steps:

  • Catalyst Addition: The use of a catalyst can significantly improve yields. Both Brønsted and Lewis acids have been shown to be effective. For instance, p-toluenesulfonic acid (PTSA) has been used to achieve high yields under ultrasonic irradiation in aqueous micelles.[1]

  • pH Adjustment: The nucleophilicity of the ammonia source is pH-dependent. In highly acidic aqueous media, the protonation of ammonia can reduce its reactivity.[7] If you are using an ammonium salt, ensure the conditions are suitable for the release of free ammonia.

Potential Cause 3: Reactant Quality and Stoichiometry

The purity of your starting materials is paramount. Aldehydes, in particular, can be prone to oxidation to carboxylic acids.

• Expert Insight: Always use freshly distilled or purified aldehydes if there is any doubt about their quality.

• Troubleshooting Steps:

  • Verify Reactant Purity: Check the purity of your aldehyde, β-ketoester, and ammonia source.

  • Precise Stoichiometry: The reaction requires a 1:2:1 molar ratio of aldehyde to β-ketoester to the nitrogen source.[2] Ensure your measurements are accurate.

Problem 2: Formation of Unexpected Byproducts During Condensation

Q: My reaction is producing the desired 1,4-DHP, but I'm also seeing significant amounts of other spots on my TLC plate. How can I identify and minimize these byproducts?

A: Byproduct formation is a common issue in the Hantzsch synthesis. Understanding the potential side reactions is the first step toward mitigating them.

Potential Byproduct 1: 1,2-Dihydropyridine Regioisomer

While the 1,4-DHP is the thermodynamically favored product, the formation of the 1,2-dihydropyridine (1,2-DHP) regioisomer can occur, especially under certain conditions.[5][12]

• Mechanistic Insight: The formation of the 1,2-DHP isomer can be favored under kinetic control.

• Mitigation Strategies:

  • Solvent Polarity and Temperature Control: Adjusting the solvent polarity and reaction temperature can influence the selectivity towards the 1,4-DHP isomer.[5]

  • Catalyst Choice: Some catalytic systems have been shown to favor the formation of the 1,2-DHP.[12] If this is not your desired product, you may need to screen different catalysts.

Potential Byproduct 2: Self-Condensation of the β-Ketoester

Under the reaction conditions, the β-ketoester can undergo self-condensation, leading to dimeric byproducts.[2]

• Mechanistic Insight: This is a common side reaction for enolizable carbonyl compounds, especially under prolonged heating.

• Mitigation Strategies:

  • Controlled Addition of Reactants: Adding the aldehyde and ammonia source to the β-ketoester solution in a controlled manner can sometimes minimize self-condensation.

  • Lower Reaction Temperature: As with many side reactions, reducing the reaction temperature can disfavor the self-condensation pathway.

Visualizing the Hantzsch Reaction and Key Byproduct Pathways

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"stability of hexahydrodicyclopenta[b,e]pyridine in different solvent systems"

Welcome to the technical support center for hexahydrodicyclopenta[b,e]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this molecule in various solvent systems. Given the limited publicly available stability data for this specific compound, this document focuses on foundational principles, recommended experimental protocols, and troubleshooting common issues you may encounter during your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can influence the stability of hexahydrodicyclopenta[b,e]pyridine in solution?

A1: The stability of hexahydrodicyclopenta[b,e]pyridine, a nitrogen-containing heterocyclic compound, is primarily influenced by the solvent system's properties, including pH, polarity, and the presence of oxidizing or reducing agents.[1][2] Temperature and light exposure are also critical environmental factors that can accelerate degradation.

Q2: I am observing a change in the color of my hexahydrodicyclopenta[b,e]pyridine solution over time. What could be the cause?

A2: A change in color often indicates the formation of degradation products. For pyridine and its derivatives, this can be due to oxidation or other complex reactions.[3] It is crucial to characterize these degradants to understand the degradation pathway. We recommend performing a full analytical characterization of the colored solution using techniques like UV-Vis spectroscopy, LC-MS, and NMR to identify the impurities.

Q3: In which types of solvents should I expect hexahydrodicyclopenta[b,e]pyridine to be most stable?

A3: Generally, aprotic and non-polar solvents are less likely to participate in degradation reactions compared to protic or highly polar solvents. However, the choice of solvent will also depend on the experimental requirements. For aqueous solutions, stability is expected to be highly pH-dependent. A preliminary pH-rate profile study is recommended to identify the pH range of maximum stability.[2]

Q4: Are there any predicted degradation pathways for hexahydrodicyclopenta[b,e]pyridine?

A4: While specific degradation pathways for this molecule are not extensively documented, we can infer potential pathways based on the chemistry of related pyridine derivatives. Common degradation routes for pyridine rings involve oxidation to N-oxides, hydroxylation of the ring, and, under more forceful conditions, ring cleavage.[4][5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC chromatogram after sample preparation.	Degradation of the compound in the chosen solvent or diluent.	1. Prepare samples immediately before analysis. 2. Use a mobile phase or a solvent in which the compound is known to be stable as the diluent. 3. Investigate the effect of diluent pH on stability.
Poor recovery of the compound from a formulation.	Interaction with excipients or degradation catalyzed by formulation components.	1. Perform compatibility studies with individual excipients. 2. Analyze for known or potential degradants. 3. Adjust the pH or add antioxidants to the formulation if oxidative degradation is suspected.
Inconsistent results in bioassays.	Instability of the compound in the assay medium.	1. Evaluate the stability of hexahydrodicyclopenta[b,e]pyridine in the bioassay buffer over the time course of the experiment. 2. Consider preparing stock solutions in a stable solvent (e.g., DMSO) and diluting into the aqueous medium immediately before use.
Precipitation of the compound from solution.	Poor solubility or degradation to a less soluble product.	1. Determine the solubility of the compound in the chosen solvent at the experimental temperature. 2. If degradation is suspected, analyze the precipitate to identify its composition.

Experimental Protocols

Protocol 1: Forced Degradation Study of Hexahydrodicyclopenta[b,e]pyridine

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[7][8][9][10]

Objective: To identify potential degradation pathways and degradation products of hexahydrodicyclopenta[b,e]pyridine under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of hexahydrodicyclopenta[b,e]pyridine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose a solid sample of the compound to 105°C for 24 hours.

  • Photolytic Degradation: Expose a solution of the compound to UV light (254 nm) and visible light for a defined period, as per ICH Q1B guidelines.

• Sample Analysis:

  • At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration.

  • Analyze the samples using a validated stability-indicating HPLC method (see Protocol 2).

  • Use a photodiode array (PDA) detector to check for peak purity and changes in the UV spectrum.

  • Use LC-MS to identify the mass of potential degradation products.

Expected Outcome: This study will provide insights into the lability of the molecule under different stress conditions and help in the identification of its degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop a high-performance liquid chromatography (HPLC) method capable of separating hexahydrodicyclopenta[b,e]pyridine from its potential degradation products.

Methodology:

• Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase Selection:

  • Begin with a simple mobile phase gradient, such as acetonitrile and water (both with 0.1% formic acid or trifluoroacetic acid for better peak shape).

  • Optimize the gradient to achieve separation between the parent peak and any degradation peaks observed in the forced degradation samples.

• Detection:

  • Use a PDA detector to monitor the elution profile at multiple wavelengths. Select a wavelength that provides a good response for both the parent compound and the degradants.

• Method Validation:

  • Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. Specificity is demonstrated by the ability to resolve the main peak from all degradation products.

Visualizing Experimental Workflow

The following diagram outlines the general workflow for assessing the stability of hexahydrodicyclopenta[b,e]pyridine.

Caption: Workflow for forced degradation and stability analysis.

Summary of Potential Stability Profile

While specific data is pending experimental verification, the following table summarizes the anticipated stability of hexahydrodicyclopenta[b,e]pyridine based on the general behavior of similar heterocyclic compounds.

Solvent/Condition	Expected Stability	Potential Degradation Products
Aprotic Solvents (e.g., Acetonitrile, THF)	High	Minimal degradation expected.
Protic Solvents (e.g., Methanol, Ethanol)	Moderate	Potential for solvolysis under harsh conditions.
Aqueous Solution (Neutral pH)	Moderate to High	Hydrolysis is possible over extended periods.
Aqueous Solution (Acidic pH)	Low to Moderate	Protonation of the nitrogen may alter stability.[2]
Aqueous Solution (Basic pH)	Low to Moderate	Susceptible to base-catalyzed degradation.[2]
In the presence of Oxidizing Agents	Low	N-oxides, hydroxylated derivatives.[4][5]

This technical support guide provides a framework for approaching the stability assessment of hexahydrodicyclopenta[b,e]pyridine. It is imperative that these general principles are supplemented with rigorous experimental work to fully characterize the stability profile of this compound in your specific applications.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 118680, 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine. Retrieved from [Link].

• ResearchGate (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link].

• ResearchGate (n.d.). CH acidity of five-membered nitrogen-containing heterocycles: DFT investigation. Retrieved from [Link].

• ResearchGate (n.d.). Proposed degradation pathways of pyridine derivatives in bacteria... Retrieved from [Link].

• National Center for Biotechnology Information (2016). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link].

• National Center for Biotechnology Information (2015). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Retrieved from [Link].

• National Center for Biotechnology Information (2018). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. Retrieved from [Link].

• Agency for Toxic Substances and Disease Registry (n.d.). Analytical Methods. Retrieved from [Link].

• Asian Journal of Research in Chemistry (2014). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link].

• Loba Chemie (n.d.). PYRIDINE | HPLC, Spectroscopy Grade Solvents. Retrieved from [Link].

• PubMed (1988). Metabolism of pyridine compounds by phthalate-degrading bacteria. Retrieved from [Link].

• MDPI (2021). Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. Retrieved from [Link].

• HELIX Chromatography (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link].

• Reddit (2015). Pyridine Is miscible with EVERYTHING!? Retrieved from [Link].

• ResearchGate (2014). Pyridine as a compound solvent - any thoughts? Retrieved from [Link].

• ResearchGate (n.d.). Pathways that degrade pyridine derivatives through 2,5-DHP. Retrieved from [Link].

• ResearchGate (2017). (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link].

• National Center for Biotechnology Information (2020). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. Retrieved from [Link].

• National Center for Biotechnology Information (n.d.). Pyridine. Retrieved from [Link].

• International Journal of Innovative Science and Research Technology (n.d.). Review on Forced Degradation Studies. Retrieved from [Link].

• MedCrave online (2016). Forced Degradation Studies. Retrieved from [Link].

• American Chemical Society (2022). How Does Adenine Form from Hydrogen Cyanide? Retrieved from [Link].

• ResearchGate (n.d.). A variant of pyridine and pyrrolidine pathway of nicotine degradation... Retrieved from [Link].

• Ministry of the Environment, Government of Japan (n.d.). III Analytical Methods. Retrieved from [Link].

• PubMed Central (2023). 1,8-Dihydroxy Naphthalene—A New Building Block for the Self-Assembly with Boronic Acids and 4,4′-Bipyridine to Stable Host–Guest Complexes with Aromatic Hydrocarbons. Retrieved from [Link].

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Technical Support Center: Degradation Pathways of Polycyclic N-Heterocycles (PANHs)

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of polycyclic aromatic nitrogen heterocycles (PANHs). PANHs, also known as azaarenes, are structural analogs of polycyclic aromatic hydrocarbons (PAHs) and are of significant interest due to their widespread environmental presence and biological activity.[1][2] Their degradation is a complex field, fraught with experimental challenges ranging from analytical detection to achieving complete mineralization.

This guide is structured as a series of troubleshooting questions and answers, designed to address specific issues encountered during laboratory experiments. It is built on the principles of explaining the causality behind experimental outcomes and providing robust, field-proven solutions.

Section 1: Analytical Troubleshooting

The accurate analysis of PANHs is foundational to any degradation study, yet it presents significant hurdles due to their chemical similarity to PAHs and a lack of analytical standards.[3][4]

Q1: I am seeing poor chromatographic resolution and significant co-elution of my target PANHs with parent PAHs in my GC-MS analysis. How can I resolve this?

A1: This is a classic challenge in the field. The similar volatilities and polarities of many PANHs and their corresponding PAHs lead to overlapping peaks, making accurate quantification difficult.

Causality & Explanation: Standard gas chromatography columns and mass spectrometry in full scan or even selected ion monitoring (SIM) mode may lack the specificity to differentiate between isobaric PANHs and PAHs, especially when dealing with complex matrices like crude oil or soil extracts.[3]

Solutions & Protocol:

• Employ High-Resolution Mass Spectrometry: The most robust solution is to use a high-resolution mass spectrometer, such as a Gas Chromatography Quadrupole Time-of-Flight (GC-QToF) instrument.[3][5] This allows for the extraction of monoisotopic masses with very narrow mass windows (e.g., ±0.02 Da), effectively separating the signal of a nitrogen-containing compound from its carbon-only analogue, even if they co-elute chromatographically.[5]

• Optimize GC Method:

  • Column Choice: Use a column specifically designed for PAH analysis (e.g., a mid-polarity phenyl-arylene phase) to maximize selectivity.

  • Temperature Program: Implement a very slow oven ramp rate (e.g., 2-5 °C/min) through the elution range of your target analytes to improve separation.

• Selective Ionization: Investigate alternative ionization techniques that may offer different fragmentation patterns or selectivity for nitrogen-containing compounds.

Q2: Certified reference standards for my specific alkylated PANHs are either unavailable or prohibitively expensive. What are my options for semi-quantitative analysis?

A2: The scarcity and high cost of PANH standards is a well-documented bottleneck in environmental and forensic studies.[3][4]

Causality & Explanation: Without a specific standard, the instrument response for an analyte cannot be directly calibrated, leading to inaccurate concentration measurements. However, if the response relative to a known, available standard can be reliably estimated, semi-quantitative analysis becomes possible.

Solutions & Protocol:

• Use Response Correction Factors (RCFs): This is a powerful technique when using high-resolution MS. You can determine RCFs from the few available PANH standards you do have.[3] The RCF relates the instrument's response to the PANH to its response to a readily available PAH standard (often the parent PAH or an isomer).

  • Procedure: Prepare a solution containing a known concentration of an available PANH standard and the corresponding PAH standard.

  • Analyze the mixture and determine the peak area for each.

  • Calculate the RCF: RCF = (Area_PANH / Conc_PANH) / (Area_PAH / Conc_PAH)

  • This RCF can then be cautiously applied to estimate the concentration of other, non-standardized PANHs in the same class (e.g., using a carbazole RCF for alkylated carbazoles).

• Parent Compound Calibration: As a simpler, less accurate alternative, quantify the alkylated PANH using the calibration curve of its non-alkylated parent compound. This assumes a similar instrument response and should be clearly noted as an estimation in your results.

Section 2: Troubleshooting Biodegradation Experiments

Microbial degradation is a key pathway for PANH removal, but its success is highly dependent on a range of factors.[6][7][8] Experiments often fail due to issues of bioavailability, nutrient limitation, or microbial incompetence.

Q1: My microbial culture shows very slow or no degradation of the target PANH after several weeks. What are the likely causes and how do I troubleshoot?

A1: This is the most common issue in bioremediation studies. The problem can typically be traced to one of five key areas: bioavailability, nutrients, environmental conditions, toxicity, or the microbes themselves. The persistence of these compounds is often due to a combination of these factors.[9]

Troubleshooting Workflow for Failed Biodegradation

Caption: A workflow for diagnosing failed PANH biodegradation experiments.

Solutions & Protocol:

• Assess Bioavailability: PANHs, especially those with high molecular weight, have very low water solubility and tend to sorb strongly to soil or sediment particles, making them inaccessible to microbes.[1][9]

  • Action: Consider adding a non-ionic surfactant to your culture medium to increase the aqueous concentration of the PANH. Be aware that some surfactants can be toxic to microorganisms, so running toxicity controls is essential.[9][10]

• Check Nutrient Ratios (Biostimulation): Microbial degradation is an active process that requires essential nutrients. A lack of nitrogen or phosphorus is a common reason for stalled degradation.[8]

  • Action: Amend your medium to achieve an optimal carbon-to-nitrogen (C:N) ratio. Studies have shown that adjusting the C:N ratio with sources like urea can dramatically increase degradation rates.[11][12] A typical target is a C:N ratio of around 100:10.[12]

• Verify Environmental Conditions: The efficiency of microbial enzymes is highly dependent on pH, temperature, and oxygen availability.[8][13]

  • Action: Ensure the pH of your culture is maintained within the optimal range for your microbial consortium (typically 6.5-8.0). For aerobic degradation, ensure adequate aeration through shaking or sparging. Low temperatures can also drastically slow down metabolic rates.[9]

• Evaluate Microbial Competency (Bioaugmentation): The microorganisms you are using may simply lack the specific enzymatic pathways (e.g., ring-hydroxylating oxygenases) required to initiate PANH degradation.[6]

  • Action: If biostimulation fails, consider bioaugmentation. Use an inoculum from a site with a long history of PAH/PANH contamination, as these microbial communities are more likely to be acclimated. Alternatively, use a well-characterized PANH-degrading bacterial or fungal strain.[6][8]

Section 3: Troubleshooting Chemical Oxidation (Fenton) Experiments

Advanced Oxidation Processes (AOPs) like the Fenton reaction are powerful tools for degrading recalcitrant compounds.[14] However, their application is often hindered by strict operational requirements, particularly pH.

Q1: My Fenton reaction is inefficient for PANH degradation in a buffered soil slurry (pH 7). How can I improve performance without resorting to strong acidification?

A1: This is a major limitation of the classic Fenton process, which relies on the reaction between soluble Fe²⁺ and H₂O₂ to generate hydroxyl radicals. This reaction is most efficient at a pH of ~3.[15][16] At neutral pH, iron precipitates as ferric hydroxide, halting the catalytic cycle.

Causality & Explanation: Acidifying soil is often impractical due to its high buffering capacity and the detrimental effects on soil structure and native microbiota.[16] Therefore, modified Fenton systems are required.

Solutions & Protocol:

• Chelated Fenton (Modified Fenton): The addition of a chelating agent keeps iron in solution and catalytically active at circumneutral pH.

  • Protocol: Introduce a chelating agent like ethylenediaminedisuccinic acid (EDDS) or even natural organic acids (citrate, oxalate) to your reaction slurry. The chelant-to-iron molar ratio is critical and must be optimized (typically starting at 1:1). This modification allows the Fenton reaction to proceed effectively over a much wider pH range.[16]

• Photo-Fenton: The application of UV light can significantly enhance the Fenton reaction and expand its effective pH range.

  • Protocol: Irradiate your reaction vessel with a UV lamp (e.g., 254 nm or 365 nm). UV light facilitates the photoreduction of Fe³⁺ back to Fe²⁺, accelerating the catalytic cycle and generating additional hydroxyl radicals from H₂O₂ photolysis.[17] The Photo-Fenton process has been shown to be more efficient than the classic Fenton process even at optimal pH.[17]

Table 1: Comparison of Fenton-based AOPs for PANH Degradation

Parameter	Classic Fenton	Chelated Fenton	Photo-Fenton
Optimal pH	~3.0[15][16]	5.0 - 8.0	3.0 - 5.0[17]
Key Reagents	Fe²⁺, H₂O₂	Fe²⁺/Fe³⁺, H₂O₂, Chelant	Fe²⁺, H₂O₂, UV Light
Primary Limitation	Narrow acidic pH range	Cost/toxicity of chelant	UV light penetration depth
Best For	Acidic industrial wastewater	Soil/groundwater remediation	Aqueous solutions

Section 4: Troubleshooting Photodegradation Experiments

Photodegradation is an important abiotic degradation pathway, but replicating and quantifying it in the lab can be challenging due to confounding factors.

Q1: My observed photodegradation rate is very low, and I'm seeing significant loss of the PANH in my dark control. How do I isolate and measure the true photodegradation rate?

A1: This indicates that other abiotic loss mechanisms are competing with or overshadowing photodegradation. It is critical to identify and control for these processes to obtain valid data.

Causality & Explanation: PANHs, especially lower molecular weight compounds, can be volatile. They can also adsorb to the surfaces of your experimental apparatus (e.g., glass or plastic vessels).[18] Failure to account for these losses will lead to an overestimation of the degradation rate.

Solutions & Protocol:

• Control for Volatilization: Ensure your experimental setup is sealed or designed to minimize headspace. Some loss in dark controls due to volatilization or sorption is often expected, but it should be quantified.[18]

• Control for Sorption: Before starting the experiment, saturate the reactor vessel by exposing it to a solution of the target PANH for 24 hours. Discard this solution and then begin the experiment with a fresh solution. This minimizes analyte loss to container walls during the experiment.

• Enhance Photodegradation with a Catalyst: If direct photolysis is too slow, the process can be greatly accelerated using a photocatalyst.

  • Protocol: Add a semiconductor photocatalyst like titanium dioxide (TiO₂) to your aqueous solution.[18][19] When irradiated with UV light, TiO₂ generates highly reactive oxygen species that rapidly degrade organic pollutants. This method has been successfully used to degrade a range of PAHs in water.[18][20]

• Ensure Oxygen Availability: The photodegradation of PAHs is an oxidative process that relies on the presence of dissolved oxygen.[21] Ensure your solution is well-aerated or in equilibrium with the air.

Section 5: Frequently Asked Questions (FAQs)

Q1: Are PANHs always more difficult to degrade than their parent PAHs? A1: Not necessarily, but they often are. The nitrogen atom alters the electronic properties of the aromatic system, which can make the initial enzymatic attack more difficult for some microbial species.[6] Furthermore, PANHs are generally more water-soluble and polar than their PAH counterparts, which can affect their bioavailability and partitioning behavior in the environment.[1][4]

Q2: What is the primary mechanism of aerobic bacterial degradation of PANHs? A2: Similar to PAHs, the primary aerobic pathway is initiated by dioxygenase enzymes. These enzymes incorporate both atoms of molecular oxygen into the aromatic ring, forming a cis-dihydrodiol. This is followed by dehydrogenation to form a diol, ring cleavage, and subsequent metabolism through pathways that ultimately lead to central metabolism (e.g., the TCA cycle).[6]

Q3: Can anaerobic degradation be a viable option for PANH remediation? A3: While possible, anaerobic degradation of PAHs and PANHs is generally much slower and less efficient than aerobic degradation, particularly for compounds with three or more rings.[7][9] It is an important process in anoxic environments like deep sediments, but for active remediation, aerobic processes are usually preferred.[9]

References

• Method Development for Quantitative Analysis of Polycyclic Aromatic Hydrocarbons, Nitrogen Heterocycles and Sulfur Heterocycles in Crude Oils Using Quadrupole Time-of-Flight Mass Spectrometry . Taylor & Francis Online. [Link]

• Degradation of Polycyclic Aromatic Hydrocarbons at Low Temperature under Aerobic and Nitrate-Reducing Conditions in Enrichment Cultures from Northern Soils . National Institutes of Health (NIH). [Link]

• Full article: Method Development for Quantitative Analysis of Polycyclic Aromatic Hydrocarbons, Nitrogen Heterocycles and Sulfur Heterocycles in Crude Oils Using Quadrupole Time-of-Flight Mass Spectrometry . Taylor & Francis Online. [Link]

• Extraction of polycyclic aromatic nitrogen heterocycles from spiked soil samples . Semantic Scholar. [Link]

• Biodegradation of Soil Contaminated with Polycyclic Aromatic Hydrocarbons PAHs through Nitrogen Biostimulation . ResearchGate. [Link]

• Biodegradation of Soil Contaminated with Polycyclic Aromatic Hydrocarbons PAHs through Nitrogen Biostimulation . Journal of Ecohumanism. [Link]

• Fate and behaviour of nitrogen-containing polycyclic aromatic hydrocarbons in soil . Semantic Scholar. [Link]

• The Degradation of Polycyclic Aromatic Hydrocarbons by Biological Electrochemical System: A Mini-Review . MDPI. [Link]

• Degradation of polycyclic aromatic hydrocarbons: A review . ResearchGate. [Link]

• Current State of Knowledge in Microbial Degradation of Polycyclic Aromatic Hydrocarbons (PAHs): A Review . PMC - PubMed Central. [Link]

• Current State of Knowledge in Microbial Degradation of Polycyclic Aromatic Hydrocarbons (PAHs): A Review . Frontiers. [Link]

• Challenges of bioremediation . Semantic Scholar. [Link]

• Biodegradation aspects of polycyclic aromatic hydrocarbons (PAHs): a review . PubMed. [Link]

• Organic chemistry . Wikipedia. [Link]

• Fenton Reaction—Unique but Still Mysterious . MDPI. [Link]

• What Are the Main Challenges of Bioremediation Techniques? . Sustainability Directory. [Link]

• Mechanisms of the Aqueous Photodegradation of Polycyclic Aromatic Hydrocarbons . PubMed. [Link]

• Challenges of the Use of Microorganisms for Bioremediation . Walsh Medical Media. [Link]

• Photocatalytic Degradation of Polycyclic Aromatic Hydrocarbons in Water by 3D Printed TiO2 Composites . ACS Publications. [Link]

• Study of the Stability of Polycyclic Aromatic Nitrogen Heterocycles in Spilled Crude Oils From Weathering Experiment . ResearchGate. [Link]

• A review of classic Fenton's peroxidation as an advanced oxidation technique . PubMed. [Link]

• Photocatalytic Degradation of Polycyclic Aromatic Hydrocarbons in Fine Particulate Matter (PM2.5) Collected on TiO2-Supporting Quartz Fibre Filters . MDPI. [Link]

• Removal of polycyclic aromatic hydrocarbons (PAHs) from groundwater by heterogeneous photocatalysis under natural sunlight . ResearchGate. [Link]

• Experimental study on performance assessment of Fenton and photo- Fenton oxidation process for methylene blue . Semantic Scholar. [Link]

• Fenton oxidation to remediate PAHs in contaminated soils: A critical review of major limitations and counter-strategies . PubMed. [Link]

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Technical Support Center: Resolving Complex NMR Spectra of Substituted Pyyridines

Welcome to the technical support center for resolving complex NMR spectra of substituted pyridines. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges in the structural elucidation of these important heterocyclic compounds. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format, grounded in scientific principles and field-proven insights.

Part 1: Frequently Asked Questions (FAQs) - Quick Solutions to Common Problems

This section addresses some of the most common and straightforward issues encountered during the NMR analysis of substituted pyridines.

Q1: Why are the α-protons (at C2 and C6) of my pyridine derivative so far downfield in the ¹H NMR spectrum?

A1: The protons at the α-positions (C2 and C6) of a pyridine ring are the most deshielded and therefore resonate at the highest chemical shift (typically δ 8.5-8.8 ppm).[1] This is a direct consequence of their proximity to the electron-withdrawing nitrogen atom. The nitrogen atom's electronegativity reduces the electron density around the adjacent protons, leading to a significant downfield shift.[2] This effect is a hallmark of the pyridine ring's electronic structure and is a key diagnostic feature in ¹H NMR.

Q2: I'm seeing very broad signals for some of my pyridine ring protons. What could be the cause?

A2: Broadening of proton signals in pyridine derivatives can arise from several factors:

• Intermediate Chemical Exchange: If your molecule is undergoing a chemical exchange process (e.g., conformational changes, protonation/deprotonation) on a timescale comparable to the NMR experiment, the signals can broaden.

• Quadrupolar Broadening from ¹⁴N: The nitrogen atom in the pyridine ring has a nuclear spin (I=1) and is a quadrupolar nucleus. In some cases, the coupling between the ¹⁴N and adjacent protons (¹H-¹⁴N coupling) is not fully decoupled, leading to signal broadening. This effect is often more pronounced for the α-protons.

• Paramagnetic Impurities: Trace amounts of paramagnetic metal ions in your sample can cause significant line broadening.

To troubleshoot, try acquiring the spectrum at a different temperature to see if the exchange rate changes, or use a metal chelator like EDTA to sequester any paramagnetic impurities.

Q3: The integration of my pyridine signals doesn't match the expected number of protons. What should I check?

A3: Inaccurate integration is a common issue and can often be resolved by checking the following:[3]

• Phasing and Baseline Correction: Ensure that your spectrum is properly phased and that the baseline is flat. Poor phasing or a distorted baseline can lead to significant integration errors.

• Signal Overlap: If signals are overlapping, it can be difficult to set the integration regions accurately.

• Relaxation Delays (d1): For quantitative analysis, ensure you are using a sufficiently long relaxation delay (at least 5 times the longest T1 of the protons of interest) to allow for full relaxation of all protons between scans.

• Presence of Impurities: Signals from residual solvents or other impurities can interfere with the integration of your compound's signals. A well-known resource for identifying common solvent impurities is the paper by Gottlieb, Kotlyar, and Nudelman.[4]

Q4: How can I quickly differentiate between a 2-, 3-, and 4-substituted pyridine using ¹H NMR coupling constants?

A4: The substitution pattern on a pyridine ring gives rise to characteristic spin-spin coupling patterns. Here's a general guide:

• 2-Substituted Pyridine: You will typically observe a complex multiplet for the remaining four protons. The proton at C6 will often appear as a doublet of doublets, coupled to the protons at C5 and C4.

• 3-Substituted Pyridine: This isomer often presents a more distinct set of signals. The proton at C2 will be a singlet-like peak (or a narrow doublet due to small long-range coupling), while the protons at C4, C5, and C6 will show characteristic ortho, meta, and para couplings.

• 4-Substituted Pyridine: This will result in a symmetrical spectrum with two sets of equivalent protons. You will typically see two doublets (or more complex multiplets if there is further coupling), one for the protons at C2 and C6, and another for the protons at C3 and C5.

These are generalizations, and the actual appearance of the spectrum will depend on the nature of the substituent.

Part 2: Troubleshooting Guides for Complex Spectra

This section provides in-depth guidance for more challenging spectral interpretation problems.

Scenario 1: Severe Signal Overlap in the Aromatic Region

Problem: The ¹H NMR spectrum of my polysubstituted pyridine shows a cluster of overlapping multiplets in the aromatic region, making it impossible to assign individual protons.

Causality: As more substituents are added to the pyridine ring, the chemical shift differences between the remaining protons can become very small. This, combined with the inherent spin-spin couplings, leads to complex and overlapping second-order effects, where simple multiplicity rules no longer apply.

Troubleshooting Workflow:

Caption: Decision workflow for resolving overlapping proton signals.

Step-by-Step Methodologies:

• Optimize 1D ¹H NMR:

  • Solvent Effects: Changing the NMR solvent can induce significant changes in chemical shifts, potentially resolving overlapping signals.[5][6][7][8] Aromatic solvents like benzene-d₆ or pyridine-d₅ can cause differential shifts due to anisotropic effects.

  • Higher Magnetic Field: If available, acquiring the spectrum on a higher field NMR spectrometer will increase the chemical shift dispersion in Hertz, often leading to better resolution of multiplets.

• Utilize 2D NMR Spectroscopy: When 1D methods are insufficient, 2D NMR is essential.[9][10][11][12]

  • COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other. Cross-peaks in the COSY spectrum connect protons that are typically two or three bonds apart. This is invaluable for tracing out the spin systems within the pyridine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to. This provides a powerful way to assign carbon signals based on their attached, and often more easily assigned, protons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is crucial for connecting different spin systems and for assigning quaternary (non-protonated) carbons, which are key pieces of the structural puzzle.

Experimental Protocol: Acquiring a High-Quality HMBC Spectrum

• Sample Preparation: Prepare a concentrated sample of your pyridine derivative in a suitable deuterated solvent.

• Tuning and Shimming: Tune the ¹H and ¹³C channels of the NMR probe and shim the magnetic field to obtain good line shape and resolution.

• Set Acquisition Parameters:

  • Use a standard HMBC pulse sequence.

  • Set the spectral widths for both ¹H and ¹³C dimensions to encompass all expected signals.

  • The most critical parameter is the long-range coupling delay (often denoted as d6 or similar). This is typically optimized for a J-coupling of 8-10 Hz to observe two- and three-bond correlations.

• Data Processing: After acquisition, the 2D data is Fourier transformed in both dimensions. Careful phasing and baseline correction are important for accurate interpretation.

Scenario 2: Ambiguous Regioisomer Assignment

Problem: I have synthesized a monosubstituted pyridine, but I am unsure if the substituent is at the 2-, 3-, or 4-position. The ¹H NMR is complex, and I cannot definitively make an assignment.

Causality: Different regioisomers can sometimes give rise to ¹H NMR spectra that are not immediately distinguishable, especially if the substituent has a complex electronic effect on the ring.

Troubleshooting Workflow:

Caption: Logical steps for definitive regioisomer assignment.

Step-by-Step Methodologies:

• ¹³C and DEPT NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum. The number of signals can sometimes distinguish isomers based on molecular symmetry (e.g., a 4-substituted pyridine will have fewer signals than a 2- or 3-substituted isomer if the substituent is symmetrical).

  • Run DEPT-135 and DEPT-90 experiments. These will differentiate between CH, CH₂, and CH₃ groups, which can help in assigning the carbon signals of the pyridine ring.

• Long-Range ¹H-¹³C Couplings (HMBC): This is often the most definitive method.[13][14]

  • Look for key correlations that are only possible for one of the isomers. For example, in a 2-substituted pyridine, the substituent's protons (if any) will show a three-bond correlation to the C3 carbon of the ring. In a 3-substituted pyridine, the substituent's protons would correlate to C2 and C4.

• NOE (Nuclear Overhauser Effect) Experiments:

  • The NOE effect is observed between protons that are close in space (typically < 5 Å).[15]

  • By irradiating a proton on the substituent and observing which ring protons show an enhancement, you can determine the substituent's position. For instance, irradiating a substituent at the 2-position should show an NOE to the proton at C3.

Experimental Protocol: 1D NOE Difference Spectroscopy

• Sample Preparation: Prepare a reasonably concentrated and degassed sample to minimize relaxation effects from dissolved oxygen.

• Identify Target Proton: Choose a well-resolved proton signal on the substituent to irradiate.

• Acquire Control Spectrum: Run a normal 1D ¹H NMR spectrum.

• Acquire NOE Spectrum: Run the 1D NOE experiment, selectively irradiating the target proton.

• Process and Compare: Subtract the control spectrum from the NOE spectrum. The resulting difference spectrum will show positive signals for the protons that are spatially close to the irradiated proton.

Scenario 3: Dealing with Paramagnetic Broadening or Shifting

Problem: The NMR spectrum of my pyridine-containing metal complex is showing extremely broad signals, or the chemical shifts are far outside the normal diamagnetic range.

Causality: If your pyridine is coordinated to a paramagnetic metal center (e.g., Fe(II/III), Cu(II), Mn(II)), the unpaired electrons on the metal will have a profound effect on the NMR spectrum.[16][17] This results in:

• Hyperfine (Paramagnetic) Shifts: Chemical shifts can be spread over a much wider range (e.g., -100 to +200 ppm).

• Rapid Relaxation: The unpaired electrons cause very rapid relaxation of the nearby nuclei, leading to extremely broad signals.

Troubleshooting Strategies:

• Wide Spectral Windows: You must acquire the spectrum with a much larger spectral width than for a typical diamagnetic sample to ensure you observe all the shifted signals.

• Variable Temperature (VT) NMR: The paramagnetic shift is temperature-dependent (it generally follows the Curie law). Acquiring spectra at different temperatures can help to identify and assign the paramagnetically shifted signals.

• Use of Lanthanide Shift Reagents (LSRs): For diamagnetic molecules with severe signal overlap, the addition of a small amount of a paramagnetic lanthanide complex (e.g., a Eu(III) or Pr(III) chelate) can induce shifts in the proton signals.[18] The magnitude of the induced shift is dependent on the distance of the proton from the coordination site (the pyridine nitrogen), which can help to resolve overlapping signals and aid in assignment.

Part 3: Data Presentation and Advanced Tools

Table 1: Typical ¹H and ¹³C Chemical Shift Ranges for Unsubstituted Pyridine

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
C2, C6 (α)	~8.6	~150
C3, C5 (β)	~7.3	~124
C4 (γ)	~7.7	~136

Note: These values are approximate and can be significantly influenced by the solvent and the presence of substituents.[1][19]

Computational NMR Prediction

For highly complex or novel pyridine derivatives, computational chemistry can be a powerful tool to predict NMR spectra.[20][21][22][23][24]

Workflow for Computational NMR Prediction:

Caption: A typical workflow for predicting NMR spectra using computational methods.

By comparing the computationally predicted spectrum with the experimental data, it is often possible to confirm a proposed structure or to distinguish between different possible isomers.

References

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• Katcka, M., & Urbanski, T. (1968). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 16(7), 347-351.
• Chatterjee, N., & Bose, M. (1967). Solvent effects in the N.M.R. spectra of aza-aromatics. Molecular Physics, 12(4), 341-348.

• Stenutz, R. NMR chemical shift prediction of pyridines. Available at: [Link]

• BenchChem. (2025).
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• Defense Technical Information Center. (1981). ¹H and ¹³C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC.
• de Namor, A. F. D., Cornejo, A. F. A., Chahine, S., & Nolan, K. B. (2004). Solvent effect on the 1H NMR spectra of a pyridinocalix(4)arene derivative and its protonation constants in methanol. Journal of the Chilean Chemical Society, 49(3), 211-215.
• Kleinpeter, E. (1998). ¹³C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 38(1), 83-90.
• Robert, J. B. (n.d.). A Study of Solvent Effects on the 13C Nuclear Magnetic Resonance Spectra of Cholesterol, Pyridine, And Uridine. Canadian Science Publishing.
• Demarco, P. V., Farkas, E., Doddrell, D., Mylari, B. L., & Wenkert, E. (1968). Pyridine-induced solvent shifts in the nuclear magnetic resonance spectra of hydroxylic compounds. Journal of the American Chemical Society, 90(20), 5480-5486.
• Contreras, R. H., & Peralta, J. E. (2006). ¹⁵N Chemical Shifts (ppm) of Free and Protonated Pyridine (PY) and Aminopyridines (APYs) in CDCl₃/DMSO-d₆ (70:30 v/v). Current Organic Chemistry, 6(1), 35-66.
• Silva, A. M. S., & Pinto, D. C. G. A. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 397-418). Royal Society of Chemistry.
• Wishart, D. S. (2022). Accurate Prediction of ¹H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 12(5), 419.
• Takeuchi, Y., & Dennis, N. (1974). Long-range carbon-13-proton coupling constants. I. Cyanopyridines. Journal of the American Chemical Society, 96(11), 3657-3659.
• Purevsuren, S., et al. (2019). Isolation and structure elucidation of pyridine alkaloids from the aerial parts of the Mongolian medicinal plant Caryopteris mongolica Bunge. Scientific Reports, 9(1), 1-9.
• Sternhell, S. (1969). Long-range proton spin-spin coupling. Chemical Reviews, 69(5), 667-748.
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• Bax, A., & Freeman, R. (1982). Long-Range Proton-Carbon-13 NMR Spin Coupling Constants. Journal of the American Chemical Society, 104(4), 1099-1100.
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• Reuben, J., & Leigh, J. S. (1972). Effects of paramagnetic lanthanide shift reagents on the proton magnetic resonance spectra of quinoline and pyridine. Journal of the American Chemical Society, 94(8), 2789-2793.
• Zhang, Y., et al. (2026). Pyridine-Fused C25 abeo-Steroid Alkaloids from a Fungus: Biomimetic Semisynthesis and Anti-HIV Mechanistic Study. Organic Letters.
• Jackson, T. A., et al. (2012). Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. Inorganic Chemistry, 51(16), 8946-8955.
• Science.gov. (n.d.). cosy hsqc hmbc: Topics. Science.gov.
• Vícha, J., et al. (2017). Hyperfine Effects in Ligand NMR: Paramagnetic Ru(III) Complexes with 3-Substituted Pyridines. Inorganic Chemistry, 56(24), 15116-15128.
• Szántay, C., et al. (2012). Precise measurement of long-range heteronuclear coupling constants by a novel broadband proton-proton-decoupled CPMG-HSQMBC method. Chemistry-A European Journal, 18(34), 10766-10773.
• Merrill, A. T., et al. (2023). NMR Prediction with Computational Chemistry.
• Brügel, W. (1962). Proton magnetic resonance spectra of several 2-substituted pyridines. Zeitschrift für Elektrochemie, Berichte der Bunsengesellschaft für physikalische Chemie, 66(2), 159-177.
• BenchChem. (2025). Structural Elucidation of Pyridine-2,6-d2 via NMR Spectroscopy: An In-depth Technical Guide. BenchChem.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.
• Tovar, J. D., et al. (2019). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Organic & Biomolecular Chemistry, 17(36), 8345-8351.
• Duckett, S. B., et al. (2016). Using ²H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE. Chemistry-A European Journal, 22(51), 18326-18331.
• LibreTexts Chemistry. (2024). 22: Nuclear Overhauser Effect (NOE). LibreTexts.
• Organic Chemistry Explained. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube.
• University of Bath. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra.
• Zhang, Y., et al. (2026). Pyridine-Fused C25 abeo-Steroid Alkaloids from a Fungus: Biomimetic Semisynthesis and Anti-HIV Mechanistic Study. Organic Letters.
• Gfeller, F., et al. (2026). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [¹²/¹³CH]⁺ Insertion. Journal of the American Chemical Society.
• Gil, V. M. S., & Murrell, J. N. (1965). Interpretation of the proton and nitrogen chemical shifts of pyridine and pyridinium cation. Transactions of the Faraday Society, 61, 2552-2561.
• Chemistry Stack Exchange. (2019). NMR in pyridine no meta splitting. Stack Exchange.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of Novel Pyridine Derivatives

For researchers, scientists, and drug development professionals, the unambiguous structural validation of novel pyridine derivatives is a critical gateway to advancing new therapeutic agents. The precise three-dimensional arrangement of atoms within these heterocycles dictates their physicochemical properties, biological activity, and ultimately, their potential as drug candidates. This guide provides an in-depth, objective comparison of the primary analytical techniques for structural elucidation, complete with experimental insights and protocols to ensure the confident validation of your synthesized compounds.

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs.[1] Its derivatives have shown a wide range of biological activities, including as kinase inhibitors.[2] Therefore, rigorous and orthogonal structural validation is not merely a matter of due diligence but a fundamental requirement for reproducible research and regulatory compliance.[3][4] This guide moves beyond a simple listing of techniques to explain the causality behind experimental choices, empowering you to design a robust validation strategy.

Comparative Analysis of Core Structural Validation Techniques

The definitive structure of a newly synthesized pyridine derivative is established through a synergistic combination of spectroscopic and crystallographic techniques.[5][6][7] Each method provides a unique and complementary piece of the structural puzzle. The three pillars of modern structural validation are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography.

Data Comparison at a Glance

Technique	Principle	Information Provided	Sample Requirements	Throughput
NMR Spectroscopy	Atomic nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.	Detailed information on the carbon-hydrogen framework, atom connectivity, and stereochemistry in solution.[8][9]	5-10 mg of purified compound dissolved in a suitable deuterated solvent.[1]	High
Mass Spectrometry	Molecules are ionized, and the resulting ions are sorted based on their mass-to-charge ratio.	Precise molecular weight and elemental composition.[10][11] Fragmentation patterns can offer structural clues.	Micrograms to milligrams of purified compound in a volatile solvent.[2]	High
X-ray Crystallography	X-rays are diffracted by the ordered atoms in a single crystal, creating a unique diffraction pattern.[12]	Unambiguous 3D molecular structure in the solid state, including bond lengths, bond angles, and absolute stereochemistry.[13]	A high-quality single crystal (30-300 microns) free of defects.[12]	Low to Medium

In-Depth Analysis and Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is invariably the initial and most information-rich technique for structural elucidation in solution. It provides a detailed "map" of the molecule's proton and carbon environments, revealing how atoms are connected to one another.

Causality Behind Experimental Choices:

• ¹H NMR: This is the first experiment performed due to the high sensitivity and natural abundance of the proton nucleus.[14] It provides crucial information about the number of different proton environments, their relative numbers (integration), and their neighboring protons (spin-spin splitting).[15] For pyridine derivatives, the aromatic protons resonate in a characteristic downfield region (typically δ 7.0-9.0 ppm) due to the electron-withdrawing nature of the nitrogen atom.[8] Protons at the α-positions (C2, C6) are the most deshielded.[8]

• ¹³C NMR: This experiment reveals the number of unique carbon environments in the molecule.[9] While less sensitive than ¹H NMR, it is essential for confirming the carbon skeleton.

• 2D NMR (COSY, HSQC, HMBC): When the 1D spectra are complex or ambiguous, 2D NMR techniques are indispensable.

  • COSY (Correlation Spectroscopy) identifies protons that are spin-coupled to each other, typically those on adjacent carbons.[14]

  • HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded proton-carbon pairs.[14]

  • HMBC (Heteronuclear Multiple Bond Correlation) reveals correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the entire molecular structure, especially around quaternary carbons and heteroatoms.[14]

• Sample Preparation: Dissolve 5-10 mg of the purified pyridine derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean 5 mm NMR tube.[1] The choice of solvent is critical as it can influence chemical shifts.

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Ensure the instrument is locked onto the solvent's deuterium signal and properly shimmed to achieve a homogeneous magnetic field.

• Acquisition: Acquire a standard one-dimensional proton spectrum.[1] Typical acquisition times are a few minutes.

• Data Processing: Fourier transform the raw data, phase the spectrum, and calibrate the chemical shift scale using a reference signal (e.g., tetramethylsilane, TMS, at 0 ppm).[15]

• Analysis:

  • Chemical Shift (δ): Identify the positions of the signals along the x-axis.[15]

  • Integration: Measure the area under each signal to determine the relative ratio of protons.[15]

  • Multiplicity (Splitting): Analyze the splitting pattern of each signal (singlet, doublet, triplet, etc.) to determine the number of neighboring protons using the n+1 rule.[16]

  • Coupling Constants (J): Measure the distance between the lines of a split signal to gain information about the geometric relationship between coupled protons.[8]

Mass Spectrometry (MS): The Molecular Scale

Mass spectrometry is a powerful technique that provides the exact molecular weight of a compound, which is a critical piece of evidence for its structural validation. High-Resolution Mass Spectrometry (HRMS) is particularly valuable as it can determine the elemental composition of a molecule with high accuracy.[10][17]

Causality Behind Experimental Choices:

• Ionization Technique: The choice of ionization method is crucial for getting the parent molecule into the gas phase as an ion without causing it to fragment.

  • Electrospray Ionization (ESI): A soft ionization technique ideal for polar molecules, like many pyridine derivatives, that are soluble in common solvents.[2] It typically produces the protonated molecule [M+H]⁺ or other adducts.

  • Matrix-Assisted Laser Desorption/Ionization (MALDI): Useful for less soluble or larger molecules.[10]

• Mass Analyzer: The analyzer separates ions based on their mass-to-charge ratio (m/z).

  • Time-of-Flight (TOF) and Orbitrap: These are high-resolution analyzers that can measure m/z values to several decimal places, allowing for the determination of a unique elemental formula.[17]

• Sample Preparation: Prepare a dilute solution of the purified compound (typically 1 µg/mL to 1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.[1][2]

• Ionization: Introduce the sample into the HRMS instrument. For ESI, this is typically done via direct infusion or by coupling the mass spectrometer to a liquid chromatography (LC) system (LC-MS).[10]

• Mass Analysis: The ionized molecules are guided into the high-resolution mass analyzer where their m/z ratios are precisely measured.[10]

• Data Analysis:

  • Identify the peak corresponding to the molecular ion (e.g., [M+H]⁺).

  • Use the instrument's software to calculate the elemental composition based on the exact mass. The acceptable mass error is typically within ±5 ppm.[17]

  • Compare the calculated formula with the expected formula from the synthesis.

Single-Crystal X-ray Crystallography: The Definitive Answer

When a suitable single crystal can be grown, X-ray crystallography provides the most definitive and unambiguous evidence of a molecule's three-dimensional structure.[12][13] It is considered the "gold standard" for structural determination as it directly visualizes the atomic arrangement in the solid state.[18]

Causality Behind Experimental Choices:

• Crystallization: The greatest challenge is often growing a high-quality single crystal. This is more of an art than a science, involving the slow evaporation of a solvent from a saturated solution of the purified compound.[19] Various solvents and solvent combinations should be screened.

• Data Collection: The crystal is mounted and cooled in a stream of cold nitrogen to minimize thermal vibrations.[19] It is then rotated in a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.[20]

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the molecule.[21] A structural model is then built into this map and refined to best fit the experimental data.

• Crystal Growth: Dissolve the purified pyridine derivative in a minimal amount of a suitable solvent. Allow the solvent to evaporate slowly and undisturbed over several days to weeks.[19] Screen various solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate, hexane) and their mixtures.

• Crystal Mounting: Carefully select a well-formed, defect-free crystal (ideally 30-300 microns in size) under a microscope and mount it on a goniometer head.[12][19]

• Data Collection: Place the mounted crystal on the diffractometer. A stream of cold nitrogen (typically 100-150 K) is used to cool the crystal.[19] The instrument then rotates the crystal while irradiating it with X-rays and collecting thousands of diffraction reflections.[13]

• Structure Solution and Refinement:

  • The unit cell dimensions and crystal system are determined from the initial diffraction images.[13]

  • Specialized software is used to solve the "phase problem" and generate an initial electron density map.

  • An atomic model is fitted to the electron density map and refined to produce the final structure, including precise bond lengths, bond angles, and thermal parameters.

Synthesizing the Data for a Self-Validating System

True confidence in a novel structure comes from the convergence of data from these orthogonal techniques. The NMR provides the connectivity in solution, the HRMS confirms the elemental formula, and X-ray crystallography provides the definitive solid-state structure. Discrepancies between the datasets must be investigated, as they can indicate an incorrect structural assignment, the presence of impurities, or interesting conformational differences between the solution and solid states. This multi-faceted approach creates a self-validating system, ensuring the scientific integrity of your findings.

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The Hexahydrodicyclopenta[b,e]pyridine Scaffold: An Introduction to its Isomeric Possibilities

A Comparative Analysis of Hexahydrodicyclopenta[b,e]pyridine Isomers: A Guide for Researchers and Drug Development Professionals

In the landscape of contemporary medicinal chemistry, the spatial arrangement of atoms within a molecule is a critical determinant of its pharmacological profile. Isomers, molecules with identical chemical formulas but different structures, can exhibit profoundly different biological activities, potencies, and toxicological profiles.[1] This guide provides a comprehensive comparative analysis of the potential isomers of hexahydrodicyclopenta[b,e]pyridine, a heterocyclic scaffold with latent therapeutic promise. While direct comparative studies on this specific molecule are not extensively reported in the public domain, this document synthesizes established principles of stereochemistry and analytical chemistry, drawing upon data from analogous pyridine-containing structures to provide a robust framework for its investigation.

This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel heterocyclic compounds. It offers a detailed examination of the potential stereoisomers of hexahydrodicyclopenta[b,e]pyridine, outlining strategic approaches to their synthesis, separation, characterization, and biological evaluation.

The core structure of 1,2,3,5,6,7-hexahydrodicyclopenta[b,e]pyridine (C11H13N) is a fused heterocyclic system.[2] The hydrogenation of the two cyclopentane rings fused to the central pyridine core gives rise to the possibility of stereoisomerism. The fusion of the rings can create chiral centers, leading to the existence of enantiomers and diastereomers.

Hypothetical Isomers of Hexahydrodicyclopenta[b,e]pyridine:

The precise number and nature of possible stereoisomers depend on the specific hydrogenation pattern and the resulting stereocenters at the ring junctions. For the fully saturated cyclopentane rings, multiple chiral centers can arise, leading to a corresponding number of stereoisomers. Understanding the three-dimensional arrangement of these isomers is paramount, as it dictates their interaction with chiral biological targets such as enzymes and receptors.

Strategic Synthesis and Stereocontrol

The synthesis of hexahydrodicyclopenta[b,e]pyridine and its derivatives can be approached through various established methods for constructing pyridine rings.[3][4] A common strategy involves the cyclocondensation of appropriate precursors.

General Synthetic Approach:

A plausible synthetic route could involve a multi-step process starting from readily available cyclopentanone derivatives. The Hantzsch pyridine synthesis or similar multicomponent reactions could be adapted to form the central pyridine ring, followed by hydrogenation of the cyclopentene moieties.[4]

Stereoselective Synthesis:

Achieving stereocontrol during the synthesis is a key challenge and a critical objective. This can be approached through:

• Chiral Auxiliaries: Employing chiral auxiliaries to direct the stereochemical outcome of key reactions.

• Asymmetric Catalysis: Utilizing chiral catalysts to favor the formation of one enantiomer over the other.

• Substrate Control: Starting with enantiomerically pure precursors to build the desired stereoisomer.

The choice of synthetic strategy will directly impact the isomeric purity of the final product and the need for subsequent purification steps.

Isomer Separation and Characterization: A Methodological Workflow

The separation and characterization of hexahydrodicyclopenta[b,e]pyridine isomers are crucial for understanding their individual properties. A combination of chromatographic and spectroscopic techniques is essential for this purpose.

Chromatographic Separation of Isomers

High-Performance Liquid Chromatography (HPLC) is a powerful tool for the separation of stereoisomers.[5][6][7][8]

Experimental Protocol: Chiral HPLC Separation

• Column Selection: A chiral stationary phase (CSP) is essential for resolving enantiomers. Polysaccharide-based columns (e.g., Chiralpak® series) are often effective for a wide range of compounds.[5][8]

• Mobile Phase Optimization: A systematic screening of mobile phases, typically consisting of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol, ethanol), is necessary to achieve optimal separation.[5]

• Detection: UV detection is commonly used for aromatic compounds. The wavelength should be selected based on the UV absorbance maximum of the hexahydrodicyclopenta[b,e]pyridine scaffold.

• Data Analysis: The retention times of the separated isomers are used for their identification and quantification. The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers.

Workflow for Isomer Separation and Characterization

Caption: Workflow for the separation, characterization, and analysis of hexahydrodicyclopenta[b,e]pyridine isomers.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable for elucidating the structure of the separated isomers.[9][10]

• NMR Spectroscopy:

  • ¹H and ¹³C NMR: Provide information about the chemical environment of the hydrogen and carbon atoms, respectively, helping to confirm the overall structure and identify diastereomers.[10]

  • 2D NMR (COSY, HSQC, HMBC, NOESY): Elucidate the connectivity between atoms and the spatial proximity of protons, which is crucial for determining the relative stereochemistry of diastereomers.[9]

• Mass Spectrometry:

  • High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition of the isomers.

  • Tandem Mass Spectrometry (MS/MS): Can provide fragmentation patterns that may be unique to specific isomers, aiding in their differentiation.

Comparative Biological Activity

The primary motivation for separating and characterizing isomers is the likelihood of them possessing distinct biological activities.[1] The differential interaction of stereoisomers with chiral biological macromolecules can lead to significant variations in efficacy and toxicity.

Hypothetical Biological Activity Profile:

Isomer	Receptor Binding Affinity (Ki, nM)	Enzyme Inhibition (IC50, µM)	In vivo Efficacy (ED50, mg/kg)
Isomer A	10	1	5
Isomer B	100	50	50
Isomer C	500	>100	>100
Isomer D	15	2	8

This table presents hypothetical data to illustrate the potential differences in biological activity between isomers.

Experimental Protocol: In Vitro Receptor Binding Assay

• Target Selection: Choose a relevant biological target (e.g., a G-protein coupled receptor, an enzyme) based on the therapeutic area of interest.

• Radioligand Binding: Use a radiolabeled ligand known to bind to the target.

• Competition Assay: Incubate the target with the radioligand and varying concentrations of the separated isomers.

• Measurement: Measure the displacement of the radioligand by the isomers to determine their binding affinity (Ki).

Signaling Pathway Analysis

Understanding how each isomer modulates a specific signaling pathway is crucial for elucidating its mechanism of action.

Caption: Hypothetical differential effects of hexahydrodicyclopenta[b,e]pyridine isomers on a signaling pathway.

Conclusion and Future Directions

The comprehensive analysis of hexahydrodicyclopenta[b,e]pyridine isomers is a critical step in unlocking the full therapeutic potential of this novel scaffold. While this guide provides a foundational framework based on established scientific principles and data from related compounds, further experimental investigation is necessary. Future work should focus on the development of efficient and stereoselective synthetic routes, the thorough characterization of all possible isomers, and a systematic evaluation of their pharmacological and toxicological profiles. Such studies will undoubtedly contribute to the discovery of new and improved therapeutic agents.

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A Comparative Guide to the Reactivity of N-Heterocycles: Featuring 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

This in-depth technical guide offers a comparative analysis of the chemical reactivity of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine alongside a selection of commonly encountered N-heterocyclic compounds: pyridine, piperidine, quinoline, and indole. As the development of novel therapeutics and functional materials increasingly relies on the nuanced chemistry of heterocyclic scaffolds, a comprehensive understanding of their reactivity is paramount for researchers, scientists, and professionals in drug development.

This guide moves beyond a simple recitation of facts, delving into the causal relationships between molecular structure and chemical behavior. While extensive experimental data exists for well-established heterocycles, this guide also presents a reasoned, theoretical exploration of the reactivity of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a molecule for which direct comparative experimental data is not yet available in the public domain. This predictive analysis is grounded in the established principles of physical organic chemistry, providing a robust framework for anticipating the chemical behavior of this and similar fused heterocyclic systems.

Introduction to the Compared N-Heterocycles

The electronic and structural diversity of N-heterocycles underpins their vast utility in medicinal chemistry and materials science. The compounds selected for this comparison represent a spectrum of aromaticity, saturation, and structural complexity, providing a valuable context for understanding the reactivity of our target molecule.

• 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine: This tricyclic system features a central pyridine ring fused with two hydrogenated cyclopentane rings. The saturated nature of the fused rings suggests they will act as electron-donating alkyl substituents, influencing the electronic properties of the pyridine core.

• Pyridine: As the parent aromatic six-membered N-heterocycle, pyridine's reactivity is characterized by the electron-withdrawing nature of the nitrogen atom, which deactivates the ring towards electrophilic attack and renders the nitrogen lone pair basic.

• Piperidine: The fully saturated counterpart of pyridine, piperidine's reactivity is that of a typical secondary aliphatic amine, exhibiting strong basicity and nucleophilicity.

• Quinoline: A benzofused pyridine, quinoline's reactivity is a composite of its constituent pyridine and benzene rings, with electrophilic substitution favoring the benzene ring.

• Indole: A benzofused pyrrole, indole is an electron-rich aromatic system, highly susceptible to electrophilic attack, primarily at the C3 position of the pyrrole ring.

Below is a visual representation of the structures of the compared N-heterocycles.

Caption: Structures of the compared N-heterocycles.

Comparative Analysis of Basicity

The basicity of an N-heterocycle, a measure of its ability to accept a proton, is a fundamental aspect of its reactivity. It is quantified by the pKa of its conjugate acid; a higher pKa indicates a stronger base.[1]

Experimental Basicity of Reference Heterocycles

The basicity of nitrogen-containing heterocycles is profoundly influenced by the hybridization of the nitrogen atom's lone pair of electrons and their involvement in any aromatic system.

Compound	pKa of Conjugate Acid	Rationale for Basicity
Piperidine	11.12	The nitrogen lone pair resides in an sp³ orbital, is not involved in aromaticity, and is readily available for protonation.
Pyridine	5.25[2]	The nitrogen lone pair is in an sp² orbital and is not part of the aromatic π-system, making it available for protonation. The sp² hybridization makes the lone pair less basic than in piperidine.
Quinoline	4.90	Similar to pyridine, the nitrogen lone pair is in an sp² orbital and not involved in aromaticity. The fused benzene ring has a minor electron-withdrawing effect, slightly reducing basicity compared to pyridine.
Indole	-3.6	The nitrogen lone pair is delocalized within the aromatic π-system, contributing to the aromatic sextet. Protonation would disrupt this aromaticity, hence indole is a very weak base.

Predicted Basicity of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

The two fused hydrogenated cyclopentane rings in 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine can be considered as alkyl substituents on the pyridine ring. Alkyl groups are known to be electron-donating through an inductive effect (+I).[3] This electron-donating nature increases the electron density on the nitrogen atom of the pyridine ring, thereby enhancing its basicity.

We can draw a parallel with lutidines (dimethylpyridines). For instance, 2,6-lutidine has a pKa of 6.72, which is significantly higher than that of pyridine (5.25), indicating increased basicity due to the electron-donating methyl groups.[4][5]

Therefore, it is predicted that 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine will be a stronger base than pyridine and quinoline . The electron-donating effect of the two fused alkyl rings should increase the availability of the nitrogen's lone pair for protonation. However, it will be a significantly weaker base than piperidine, as the core of the molecule remains an aromatic pyridine ring.

Caption: Predicted trend in basicity of the compared N-heterocycles.

Reactivity in Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (SEAr) is a key reaction for functionalizing aromatic rings. The susceptibility of a ring to SEAr is governed by its electron density.

Electrophilic Substitution of Reference Heterocycles

• Pyridine: The pyridine ring is significantly deactivated towards electrophilic substitution compared to benzene due to the electron-withdrawing effect of the nitrogen atom.[6] Reactions require harsh conditions, and substitution occurs primarily at the C3 (meta) position to avoid placing a positive charge on the electronegative nitrogen in the reaction intermediate.[6][7]

• Piperidine: As a saturated amine, piperidine does not undergo electrophilic aromatic substitution. It will, however, react with electrophiles at the nitrogen atom.

• Quinoline: Electrophilic substitution on quinoline preferentially occurs on the more electron-rich benzene ring, typically at the C5 and C8 positions.

• Indole: Indole is highly activated towards electrophilic substitution, being much more reactive than benzene. Substitution occurs predominantly at the C3 position of the electron-rich pyrrole ring.

Predicted Electrophilic Substitution of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

The electron-donating alkyl groups (the fused cyclopentane rings) are expected to activate the pyridine ring towards electrophilic substitution compared to unsubstituted pyridine.[8][9] These alkyl groups will increase the electron density of the aromatic ring, making it more susceptible to attack by electrophiles.

The directing effect of the fused rings will favor substitution at the available position on the pyridine ring. In this case, the only available position for substitution on the pyridine ring is at C4. Therefore, it is predicted that 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine will be more reactive towards electrophilic substitution than pyridine, with substitution occurring at the C4 position. However, it will still be less reactive than indole.

Caption: Workflow for pKa determination by potentiometric titration.

Conclusion

This guide provides a framework for understanding the reactivity of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine in comparison to other key N-heterocycles. Based on established principles of electronic effects, it is predicted that the fused alkyl rings will render this molecule more basic and more susceptible to electrophilic substitution than pyridine, while decreasing its reactivity towards nucleophilic attack. These theoretical predictions offer valuable guidance for the rational design of synthetic routes and the anticipation of chemical properties in the absence of direct experimental data. The outlined experimental protocol for pKa determination serves as a clear pathway to validating these predictions and further enriching our understanding of this and other novel heterocyclic systems.

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A Comparative Guide to the Bioactivity of Pyridine-Based Corrosion Inhibitors

In the relentless battle against material degradation, the strategic deployment of corrosion inhibitors is paramount. Among the diverse arsenal of available chemical deterrents, pyridine and its derivatives have emerged as a cornerstone of corrosion mitigation strategies, particularly in acidic environments. Their efficacy stems from a unique combination of electronic properties and structural versatility, allowing for a multifaceted interaction with metal surfaces. This guide provides an in-depth, comparative analysis of the bioactivity of various pyridine-based corrosion inhibitors, grounded in experimental data and theoretical insights, to empower researchers and drug development professionals in their pursuit of novel and effective anti-corrosion agents.

The Imperative of Corrosion Inhibition: A Molecular Perspective

Corrosion, an electrochemical process, leads to the gradual destruction of materials, resulting in significant economic losses and safety concerns. Organic corrosion inhibitors function by adsorbing onto the metal surface, thereby creating a protective barrier that impedes the corrosive process.[1] The effectiveness of these inhibitors is intrinsically linked to their molecular structure, which dictates their ability to interact with the metal surface.[1] Pyridine-based compounds are particularly noteworthy due to the presence of a nitrogen heteroatom and an aromatic ring, which serve as active centers for adsorption.[2]

Mechanism of Action: The Pyridine-Metal Interface

The primary mechanism by which pyridine derivatives inhibit corrosion is through adsorption onto the metal surface. This process can occur via two main modes: physisorption and chemisorption.

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecule. In acidic solutions, the pyridine nitrogen can become protonated, leading to a cationic species that interacts with the negatively charged metal surface (due to adsorbed anions like Cl⁻).

• Chemisorption: This is a stronger interaction involving the sharing of electrons between the inhibitor and the metal. The lone pair of electrons on the nitrogen atom, as well as the π-electrons of the pyridine ring, can be donated to the vacant d-orbitals of the metal atoms, forming a coordinate-type bond.[1]

The interplay of these adsorption mechanisms creates a protective film that isolates the metal from the corrosive environment. Generally, pyridine-based compounds act as mixed-type inhibitors, meaning they retard both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.[3]

Caption: General mechanism of corrosion inhibition by pyridine derivatives.

Comparative Bioactivity of Pyridine Derivatives

The inhibitory performance of pyridine-based compounds is highly dependent on their molecular structure, particularly the nature and position of substituents on the pyridine ring.

The Role of Substituents

Substituents can significantly influence the electron density of the pyridine ring and the nitrogen atom, thereby affecting the adsorption process and, consequently, the inhibition efficiency.[2]

• Electron-donating groups (e.g., -CH₃, -OCH₃, -NH₂) increase the electron density on the pyridine ring, enhancing the donation of electrons to the metal surface and promoting stronger chemisorption.

• Electron-withdrawing groups (e.g., -NO₂, -CN, -COOH) decrease the electron density, which might weaken the donor-acceptor interaction. However, they can also increase the planarity of the molecule and the strength of physisorption.

• Bulky substituents can increase the surface area covered by a single molecule, leading to better protection. However, they may also cause steric hindrance, potentially impeding effective adsorption.

Quantitative Comparison of Inhibition Efficiencies

The following tables summarize the inhibition efficiencies of various pyridine derivatives from different studies, providing a comparative overview of their performance.

Table 1: Comparison of Pyridinium Salts as Corrosion Inhibitors for Mild Steel in 1M H₂SO₄ at 20°C (Weight Loss Method)

Inhibitor	Concentration (M)	Inhibition Efficiency (%)
A1: 4-(4-bromo-benzylidene-hydrazinocarbonyl)-1-phenyl-pyridinium bromide	1x10⁻²	95.35
A2: 4-(4-bromo-benzylidene-hydrazinocarbonyl)-1-butyl-pyridinium bromide	1x10⁻²	95.93
A3: 4-(4-bromo-benzylidene-hydrazinocarbonyl)-1-phencyl-pyridinium bromide	1x10⁻²	97.27

The data suggests that at the highest concentration, all three pyridinium salts exhibit excellent inhibition efficiency, with A3 being the most effective.

Table 2: Inhibition Efficiency of a Substituted Pyridine Derivative (ABCP) on Mild Steel in 0.5 M HCl at 25°C (Weight Loss Method) [1]

Inhibitor	Concentration (mM)	Inhibition Efficiency (%)
ABCP: 3-acetyl-4-(4-bromophenyl)-6-(2-oxo-2H-chromen-3-yl) pyridine-2(1H)-one	0.5	98.4

This complex pyridine derivative shows outstanding inhibition performance at a relatively low concentration.[1]

Table 3: Comparison of Substituted Pyridine Derivatives as Corrosion Inhibitors for Mild Steel in 0.5 M HCl at 25°C (Weight Loss Method) [4][5]

Inhibitor	Concentration (M)	Inhibition Efficiency (%)
2a: 3-acetyl-4-(phenyl)-6-(2-oxo-2H-chromen-3-yl) pyridin-2(1H)-one	0.005	>95
2b: 3-acetyl-4-(4-methoxyphenyl)-6-(2-oxo-2H-chromen-3-yl) pyridin-2(1H)-one	0.005	>95
2c: 3-acetyl-4-(4-chlorophenyl)-6-(2-oxo-2H-chromen-3-yl) pyridin-2(1H)-one	0.005	99.62

The presence of a chloro substituent in the para position of the phenyl ring (2c) appears to slightly enhance the inhibition efficiency compared to the unsubstituted and methoxy-substituted analogues.[4][5]

Experimental Evaluation of Pyridine-Based Corrosion Inhibitors

A multi-faceted approach employing various experimental techniques is crucial for a comprehensive evaluation of corrosion inhibitor performance.[6]

Caption: A typical experimental workflow for evaluating corrosion inhibitors.

Weight Loss Method

This is a classical and straightforward technique for determining corrosion rates.[7]

Protocol:

• Specimen Preparation: Mild steel coupons of known dimensions are abraded with different grades of emery paper, degreased with a suitable solvent (e.g., acetone), washed with distilled water, and dried.[8] The initial weight of each coupon is accurately measured.

• Immersion: The prepared coupons are immersed in the corrosive solution (e.g., 1M HCl) with and without different concentrations of the pyridine-based inhibitor for a specified period (e.g., 24 hours) at a constant temperature.[8]

• Cleaning and Re-weighing: After the immersion period, the coupons are removed, and the corrosion products are cleaned off according to standard procedures (e.g., ASTM G1).[9] The coupons are then washed, dried, and re-weighed.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE%).

  • Corrosion Rate (CR): CR = (K × W) / (A × T × D), where K is a constant, W is the weight loss, A is the surface area of the coupon, T is the immersion time, and D is the density of the metal.

  • Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100, where CR₀ and CRᵢ are the corrosion rates in the absence and presence of the inhibitor, respectively.

Electrochemical Techniques

Electrochemical methods provide rapid and detailed information about the corrosion process and the inhibitor's mechanism of action.[6] These are typically performed using a three-electrode setup consisting of a working electrode (the metal specimen), a counter electrode (e.g., platinum), and a reference electrode (e.g., saturated calomel electrode - SCE).[10]

This technique involves scanning the potential of the working electrode and measuring the resulting current to determine the corrosion potential (Ecorr) and corrosion current density (icorr).[11][12]

Protocol:

• Stabilization: The working electrode is immersed in the test solution for a certain period (e.g., 30-60 minutes) to allow the open-circuit potential (OCP) to stabilize.

• Polarization Scan: The potential is then scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.5 mV/s).[10]

• Data Analysis: The resulting polarization curve (Tafel plot) is analyzed to determine Ecorr and icorr. The inhibition efficiency is calculated as: IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100, where icorr₀ and icorrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively. The shape of the polarization curves can also indicate whether the inhibitor is anodic, cathodic, or mixed-type.[3]

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[13][14][15]

Protocol:

• OCP Stabilization: Similar to potentiodynamic polarization, the system is allowed to stabilize at OCP.

• Impedance Measurement: A small amplitude AC signal (e.g., 10 mV) is applied over a wide range of frequencies (e.g., 100 kHz to 0.01 Hz). The impedance response of the system is measured.

• Data Analysis: The data is typically represented as Nyquist and Bode plots. An equivalent electrical circuit is used to model the interface and extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). A higher Rct value in the presence of the inhibitor indicates a higher resistance to corrosion. The inhibition efficiency can be calculated from the Rct values: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100, where Rctᵢ and Rct₀ are the charge transfer resistances in the presence and absence of the inhibitor, respectively.[3]

Structure-Activity Relationship: A Theoretical Approach

Quantum chemical calculations, particularly using Density Functional Theory (DFT), are powerful tools for elucidating the relationship between the molecular structure of an inhibitor and its performance.[16][17] Several quantum chemical parameters are correlated with inhibition efficiency:

• E_HOMO (Energy of the Highest Occupied Molecular Orbital): A higher E_HOMO value indicates a greater tendency of the molecule to donate electrons to the metal surface, leading to better inhibition efficiency.

• E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): A lower E_LUMO value suggests a greater ability of the molecule to accept electrons from the metal surface.

• Energy Gap (ΔE = E_LUMO - E_HOMO): A smaller energy gap implies higher reactivity of the inhibitor molecule, which generally correlates with better inhibition performance.

• Dipole Moment (μ): A higher dipole moment may lead to stronger electrostatic interactions with the metal surface.

• Mulliken Charges: The distribution of charges on the atoms of the inhibitor molecule can help identify the active sites for adsorption.

By calculating these parameters for a series of pyridine derivatives, it is possible to build quantitative structure-activity relationship (QSAR) models that can predict the inhibition efficiency of new, untested compounds.[16][17]

Conclusion and Future Outlook

Pyridine-based compounds are highly effective corrosion inhibitors with a versatile and tunable molecular framework. The strategic introduction of various substituents on the pyridine ring allows for the fine-tuning of their electronic properties and, consequently, their inhibitory performance. A comprehensive evaluation, combining traditional weight loss methods with advanced electrochemical and theoretical techniques, is essential for understanding their mechanism of action and for the rational design of new, more potent inhibitors. Future research should focus on the development of environmentally friendly, "green" pyridine-based inhibitors and the exploration of synergistic effects with other compounds to achieve even greater protection against corrosion.

References

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2022). Synthesis, Characterization and Corrosion Inhibition of Novel Pyridine on Mild Steel in Hydrochloric Acid Environment. Journal of Applied Sciences and Nanotechnology, 2(2), 55-63.
• Kareem, R. A., & Shihab, M. S. (2021). Study New Pyridine Derivatives as Corrosion Inhibitors for Mild Steel in an Acidic Media. Al-Nahrain Journal of Science, 24(3), 1-8.
• Hadi, A. B., & Ibraheem, H. H. (2023). Experimental and Theoretical Studies on Corrosion Inhibition Performance of Pyridine Derivatives for Mild Steel in Acid Solution. Chemical Methodologies, 7(2), 168-182.
• Abd El-Lateef, H. M., & El-Sayed, A. H. (2021). Understanding the Role of Diethanolamine-Based Protic Ionic Liquids in Corrosion Inhibition: Electrochemical and Surface Characterization of Carbon Steel in Saline Environments. Langmuir, 37(4), 1466-1483.
• Hadi, A. B., & Ibraheem, H. H. (2023). Experimental and Theoretical Studies on Corrosion Inhibition Performance of Pyridine Derivatives for Mild Steel in Acid Solution. Chemical Methodologies, 7(2), 168-182.

• Hussin, M. H. (2020, December 3). Electrochemical Measurements (OCP, EIS and PD) for Corrosion Monitoring using GAMRY Reference600 [Video]. YouTube. [Link]

• TCR Engineering Services. (n.d.). Weight Loss Corrosion Testing: ASTM A262 & NACE RP0775. Retrieved from [Link]

• Bentiss, F., Lebrini, M., & Lagrenée, M. (2005). Thermodynamic characterization of metal dissolution and inhibitor adsorption processes in mild steel/2, 5-bis (n-thienyl)-1, 3, 4-thiadiazoles/hydrochloric acid system. Corrosion Science, 47(12), 2915-2931.
• ASTM G59-97(2020). (2020). Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements.
• Vryzas, Z., & Koutsoukos, P. G. (2022). Electrochemical Impedance Spectroscopy: A Tutorial. ACS Measurement Science Au, 2(4), 285-294.
• El Ashry, E. S. H., El Nemr, A., & Ragab, S. (2012). Quantitative structure activity relationships of some pyridine derivatives as corrosion inhibitors of steel in acidic medium. Journal of Molecular Modeling, 18(3), 1173-1188.
• Finšgar, M., & Jackson, J. (2014). Application of corrosion inhibitors for steels in acidic media for the oil and gas industry: A review. Corrosion Science, 86, 17-41.

• Infinita Lab. (n.d.). Corrosion Inhibitor Testing. Retrieved from [Link]

• Sastri, V. S. (2011).
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• Obot, I. B., & Onyeachu, I. B. (2018). Pyridine and its derivatives as corrosion inhibitors for metals in acidic media: A review. Journal of Molecular Liquids, 249, 763-776.
• ASTM G184-06(2018). (2018). Standard Practice for Evaluating and Qualifying Oil Field and Refinery Corrosion Inhibitors Using Rotating Cage.

• Gamry Instruments. (2020, July 9). Webinar: EIS for Corrosion and Coatings [Video]. YouTube. [Link]

• Zerust Excor. (2020, November 3). Using Electrochemical Impedance Spectroscopy (EIS) Method for a Better Understanding of the Corrosion System. Retrieved from [Link]

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A Senior Application Scientist's Guide to In-Silico Modeling of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine Derivatives

This guide provides a comprehensive comparison of in-silico modeling techniques tailored for the exploration of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine derivatives. As a fused heterocyclic system, this scaffold presents a unique three-dimensional structure that is ripe for computational investigation. While direct literature on this specific scaffold is nascent, the principles established for other pyridine and fused-pyridine systems provide a robust framework for its virtual assessment.[1][2] This document is intended for researchers and drug development professionals seeking to leverage computational methods to unlock the therapeutic potential of this novel chemical class. We will move beyond a simple recitation of methods to discuss the strategic application of these tools, the rationale behind their selection, and the interpretation of their outputs in a drug discovery context.

Strategic Overview: A Phased Approach to In-Silico Characterization

The journey from a novel scaffold to a potential drug candidate is one of iterative hypothesis generation and testing. In-silico modeling is the most resource-efficient way to begin this journey. For the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine core, we advocate a phased approach where the output of one technique logically informs the application of the next.

Caption: Phased in-silico workflow for novel scaffold evaluation.

Comparative Analysis of Core Modeling Techniques

The choice of computational tool is dictated by the research question at hand. Here, we compare the primary techniques applicable to our target scaffold, outlining their strengths, weaknesses, and ideal use cases.

Molecular Docking: The Gateway to Target Interaction

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction, typically as a scoring function or binding energy.[1][3] It is the cornerstone of structure-based drug design.

Causality and Experimental Choice: For a novel scaffold like 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, docking serves two initial purposes:

• Target Fishing/Reverse Docking: To identify potential biological targets by docking the scaffold against a panel of known protein structures.

• Binding Mode Prediction: Once a primary target is identified (e.g., a kinase, an enzyme, or a receptor), docking is used to predict how derivatives might bind and to rationalize structure-activity relationships (SAR).[4][5]

Studies on analogous pyridine derivatives have successfully used docking to identify inhibitors for targets as diverse as acetylcholinesterase (AChE), epidermal growth factor receptor (EGFR), and various kinases.[3][4] The key interactions often involve hydrogen bonds with the pyridine nitrogen and π-π stacking with aromatic residues in the active site.[3]

Comparative Data (Hypothetical):

Let's assume we have identified Cyclooxygenase-2 (COX-2) as a potential target. We can then dock a small virtual library of derivatives to compare their predicted binding affinities.

Derivative ID	R1-Substitution	R2-Substitution	Docking Score (kcal/mol)	Key Predicted Interactions (PDB: 1CX2)
HHDP-01	-H	-H	-7.8	H-bond with Ser530
HHDP-02	-OH	-H	-8.5	H-bonds with Ser530, Tyr385
HHDP-03	-H	-COOH	-9.2	H-bond with Ser530; Salt bridge with Arg120
HHDP-04	-OH	-COOH	-10.1	Multiple H-bonds; Salt bridge with Arg120

This comparative data immediately suggests that adding hydrogen bond donors/acceptors (-OH) and charged groups (-COOH) at specific positions could enhance binding affinity, guiding the first round of synthesis.

Quantitative Structure-Activity Relationship (QSAR): Decoding the SAR

QSAR is a computational modeling method that aims to find a statistically significant correlation between the chemical structure of a series of compounds and their biological activity.[6] This is essential when a confirmed biological activity is established and a dataset of analogs is available.

Causality and Experimental Choice: Once you have synthesized and tested a small series of hexahydrodicyclopenta[b,e]pyridine derivatives (e.g., 15-20 compounds with IC50 values), QSAR becomes invaluable. It allows you to:

• Identify Key Descriptors: Determine which physicochemical properties (e.g., hydrophobicity, electronic properties, steric bulk) are driving activity.[7]

• Predictive Modeling: Create a model to predict the activity of new, unsynthesized derivatives, thereby prioritizing synthetic efforts.[6]

Various QSAR studies on pyridine and fused pyridine systems have demonstrated high predictive accuracy.[8][9] For example, 3D-QSAR methods like CoMFA and CoMSIA generate contour maps that visualize favorable and unfavorable regions for steric bulk, electrostatic charge, and other fields around the molecular scaffold, providing direct visual cues for design.[8]

Comparison of QSAR Model Performance (Hypothetical):

Model Type	Descriptors Used	R² (Training Set)	Q² (LOO CV)	R²_pred (Test Set)
2D-QSAR (MLR)	Topological, LogP, Molar Refractivity	0.75	0.68	0.71
3D-QSAR (CoMFA)	Steric and Electrostatic Fields	0.92	0.71	0.85
3D-QSAR (CoMSIA)	Steric, Electrostatic, Hydrophobic, H-Bond Donor/Acceptor Fields	0.95	0.78	0.89

The data indicates that for this hypothetical series, 3D-QSAR models, particularly CoMSIA, provide superior statistical robustness and predictive power.[8][9] The R² value shows the model's fit to the training data, Q² indicates its internal predictive ability, and R²_pred demonstrates its power to predict the activity of new compounds.[6]

Molecular Dynamics (MD) Simulations: Validating the Static Picture

While docking provides a static snapshot of the ligand-protein interaction, MD simulations introduce temperature, pressure, and solvation to simulate the dynamic nature of this interaction over time.

Causality and Experimental Choice: MD simulations are computationally intensive and are therefore used to validate the most promising poses from docking studies. The key reasons to run an MD simulation are:

• Pose Stability: To confirm if the binding mode predicted by docking is stable over a period of nanoseconds.

• Interaction Dynamics: To analyze the persistence of key interactions (like hydrogen bonds) and identify the role of water molecules in the binding site.

• Binding Free Energy Calculation: To obtain a more accurate estimation of binding affinity using methods like MM/PBSA or MM/GBSA.[9]

MD simulations can reveal crucial details; for instance, a docked pose that appears stable might dissociate quickly in a dynamic environment, or a seemingly minor interaction could prove to be consistently present and therefore critical for binding.[10]

Detailed Experimental Protocols

To ensure scientific integrity, the following protocols are designed to be self-validating.

Protocol 1: Molecular Docking Workflow

• Receptor Preparation:

  • Download the crystal structure of the target protein from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign appropriate atom charges (e.g., using the Gasteiger method).

  • Define the binding site coordinates, typically based on the position of the co-crystallized ligand or through binding site prediction algorithms.

• Ligand Preparation:

  • Draw the 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine derivatives using a 2D chemical sketcher.

  • Convert the 2D structures to 3D and perform an initial energy minimization using a suitable force field (e.g., MMFF94).

  • Assign rotatable bonds.

• Docking Execution:

  • Run the docking algorithm (e.g., AutoDock Vina) using the prepared receptor and ligand files. Set the exhaustiveness parameter to a sufficient level (e.g., 16 or higher) to ensure a thorough conformational search.

• Validation & Analysis:

  • Self-Validation: If a co-crystallized ligand is available, re-dock it into the binding site. The Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose should ideally be less than 2.0 Å.

  • Pose Analysis: Analyze the top-scoring poses for each derivative. Visualize the interactions (hydrogen bonds, hydrophobic contacts, π-stacking) using software like PyMOL or Discovery Studio. Rank compounds based on docking scores and the quality of their interactions.

Protocol 2: QSAR Model Development Workflow

Caption: Step-by-step QSAR model development and validation.

• Data Preparation:

  • Compile a dataset of at least 15-20 synthesized hexahydrodicyclopenta[b,e]pyridine derivatives with their corresponding biological activities (e.g., IC50).

  • Convert biological activity to a logarithmic scale (pIC50 = -log(IC50)) to ensure a more linear distribution.

• Descriptor Calculation:

  • Calculate a wide range of molecular descriptors (e.g., using software like PaDEL-Descriptor or Dragon). For 3D-QSAR, align the structures based on a common core.

• Dataset Division:

  • Rationally divide the dataset into a training set (typically 70-80%) for model building and a test set (20-30%) for external validation.

• Model Building:

  • Use a statistical method (e.g., Multiple Linear Regression, Partial Least Squares) to build a mathematical model correlating the descriptors (independent variables) with the pIC50 values (dependent variable).

• Validation:

  • Internal Validation: Perform leave-one-out cross-validation (LOO-CV) on the training set to calculate the Q² value. A Q² > 0.5 is generally considered acceptable.

  • External Validation: Use the generated model to predict the pIC50 values of the test set compounds. Calculate the predictive R² (R²_pred). An R²_pred > 0.6 is indicative of a robust model.

  • Y-Scrambling: As a further check, randomly shuffle the pIC50 values in the training set and rebuild the model. The resulting R² and Q² values should be very low, confirming the original model is not due to chance correlation.

Conclusion and Future Directions

The in-silico modeling of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine derivatives offers a powerful, cost-effective strategy to rapidly advance their development as potential therapeutic agents. By systematically applying a combination of molecular docking, QSAR, and molecular dynamics, researchers can generate testable hypotheses, prioritize synthetic targets, and build a deep understanding of the scaffold's structure-activity relationship. The comparative analysis presented here demonstrates that while docking provides the initial spark of an idea, it is the integration with QSAR and MD simulations that fans it into the flame of a true lead optimization program. The key to success lies not in the blind application of these tools, but in the thoughtful, causality-driven workflow that uses the output of each stage to inform and validate the next.

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A Senior Application Scientist's Guide to Benchmarking Novel Pyridine-Based Ligands

Introduction: The Enduring Utility of the Pyridine Scaffold

The pyridine ring, a simple six-membered nitrogen-containing heterocycle, remains a cornerstone in the design of high-performance ligands for coordination chemistry and catalysis.[1] Its enduring appeal stems from a unique combination of properties: a lone pair of electrons on the nitrogen atom makes it an excellent Lewis base for coordinating to metal ions, while the aromatic system provides exceptional stability.[1] Crucially, the pyridine scaffold is synthetically versatile, allowing for systematic modification of its electronic and steric properties. By introducing electron-donating or electron-withdrawing groups, or by incorporating bulky substituents, researchers can fine-tune the behavior of the resulting metal complex to achieve desired reactivity, selectivity, and stability.[1][2][3]

This guide provides a comprehensive framework for the systematic evaluation and benchmarking of novel pyridine-based ligands. We will move beyond simple activity screens to a holistic assessment, integrating foundational characterization, stability analysis, catalytic performance assays, and computational modeling. The objective is to not only determine if a new ligand works but to understand why it works and how it compares to existing alternatives. This knowledge is paramount for researchers, scientists, and drug development professionals aiming to accelerate the rational design of next-generation catalysts and metallodrugs.

The Benchmarking Workflow: A Holistic Approach

A robust benchmarking strategy is a multi-step process. It begins with the fundamental confirmation of the ligand and its metal complex's identity and structure, proceeds to quantify its stability and catalytic efficacy, and is ideally supported by computational analysis to build predictive structure-activity relationships.

Caption: Schematic of a typical catalytic cross-coupling reaction assay.

Protocol: Suzuki-Miyaura Cross-Coupling Assay

• Setup: To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), base (e.g., K₂CO₃, 2.0 mmol), and the novel Pd-pyridine pre-catalyst (0.1-1.0 mol%).

• Reaction: Add the degassed solvent system (e.g., toluene/water mixture) and stir the reaction at the desired temperature (e.g., 80-100 °C) for a set period (e.g., 12 hours).

• Workup: After cooling to room temperature, quench the reaction with water and extract the organic layer with a solvent like ethyl acetate. Dry the organic layer, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product using Gas Chromatography (GC) or ¹H NMR with an internal standard to determine the yield.

• Control Experiment: Crucially , run a parallel reaction without the ligand (using only the Pd salt) and another reaction with a well-known "gold standard" ligand (e.g., a standard phosphine or bipyridine ligand) under identical conditions. This self-validating step is essential for a true comparison.

Part 3: Computational Synergy and Comparative Analysis

Modern ligand development leverages computational chemistry to rationalize experimental findings and predict the performance of new designs. [4][5]

Computational Descriptors

Density Functional Theory (DFT) calculations can provide quantitative descriptors for both the steric and electronic properties of a ligand and its complex. [4][6]* Electronic Parameters: Natural Bond Orbital (NBO) charges on the metal center and coordinating nitrogen atoms can quantify the electron-donating or -withdrawing nature of the ligand. [6]* Steric Parameters: Descriptors like Buried Volume (%V_bur) quantify the steric bulk of the ligand around the metal center.

Expert Insight: A key finding is that parameters derived from the optimized geometry of the ground state metal complex are often more advantageous and predictive than those from the free ligand alone. [4][5][6]This is because the act of coordination can significantly alter the ligand's conformation and electronic state.

Data Synthesis and Comparison

The final step is to synthesize all the experimental and computational data into a clear, comparative format. This allows for the identification of Structure-Activity Relationships (SAR).

Example Comparative Data Table:

Ligand	Substituent	Metal NBO Charge (calc.)	%V_bur (calc.)	Yield (%) (Suzuki) [2][7]	TOF (h⁻¹)
Novel Ligand A	4-OMe	+0.45	32.5	98	1225
Novel Ligand B	4-CF₃	+0.58	33.1	75	938
Pyridine (Ref.)	4-H	+0.51	29.8	85	1063
2,2'-Bipyridine (Ref.)	N/A	+0.48	38.2	95	1188

Analysis: From this hypothetical table, one could infer that a more electron-donating substituent (like -OMe on Ligand A) leads to a less positive metal center and higher catalytic activity (TOF) compared to the electron-withdrawing -CF₃ group on Ligand B. This aligns with findings that more basic, electron-donating pyridine ligands can lead to increased reaction yields in some Pd-catalyzed reactions. [2][7]This type of analysis, which connects molecular properties to performance outcomes, is the ultimate goal of the benchmarking process.

Conclusion

Benchmarking novel pyridine-based ligands is a systematic process that requires a blend of synthetic chemistry, rigorous analytical characterization, quantitative performance testing, and computational insight. By following a structured workflow—from unambiguous synthesis and characterization to controlled catalytic assays and comparative data analysis—researchers can build a deep understanding of their novel ligands. This comprehensive approach not only validates the performance of a single molecule but also generates valuable structure-activity relationships that guide the rational design of more efficient, stable, and selective ligands for the future.

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A Comparative Guide to the Purity Assessment of Synthesized 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine

For researchers, scientists, and drug development professionals, the purity of a synthesized active pharmaceutical ingredient (API) is paramount. This guide provides an in-depth technical comparison of analytical methodologies for assessing the purity of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a heterocyclic compound with potential applications in medicinal chemistry. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

The Synthetic Landscape and Potential Impurities

A robust purity assessment begins with an understanding of the synthetic route, as this informs the potential impurity profile. While various methods exist for the synthesis of fused pyridine rings, a common approach involves a multi-component reaction.[1][2] A plausible synthesis for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine (a tricyclic amine also known by its IUPAC name 2-azatricyclo[7.3.0.0³,⁷]dodeca-1,3(7),8-triene) could involve the condensation of a β-ketoester with an enamine, followed by cyclization and aromatization.[2][3]

Given this, potential impurities can be categorized as:

• Starting Materials: Unreacted precursors.

• Intermediates: Incompletely cyclized or aromatized products.

• By-products: Resulting from side reactions, such as self-condensation of the starting materials.

• Reagents and Solvents: Residual chemicals from the synthesis and purification process.

The following diagram illustrates the logical relationship between a hypothetical synthesis and the potential impurities that may arise.

Caption: Logical flow from synthesis to potential impurities.

Orthogonal Analytical Approaches for Purity Determination

No single analytical technique is sufficient to definitively determine the purity of a compound. A combination of orthogonal methods, each relying on different physicochemical principles, is essential for a comprehensive assessment. For 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a strategic combination of chromatography and spectroscopy is recommended.

The following workflow provides a robust framework for purity analysis:

Caption: Integrated workflow for purity assessment.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the primary technique for quantifying the purity of non-volatile organic compounds. For a fused pyridine derivative like 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a reversed-phase method is generally suitable.[4][5]

Rationale for Method Development

The choice of column and mobile phase is critical. A C18 column is a good starting point due to its versatility. The mobile phase will likely consist of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).[5] Given the basic nature of the pyridine nitrogen, peak tailing can be an issue. This can often be mitigated by using a low pH mobile phase to ensure the analyte is in its protonated form, or by using a column with end-capping to block residual silanol groups.

Comparative HPLC Methods

Parameter	Method A (Standard C18)	Method B (Polar-Embedded C18)	Method C (Mixed-Mode)
Column	C18, 250 x 4.6 mm, 5 µm	Polar-Embedded C18, 150 x 4.6 mm, 3.5 µm	Mixed-Mode (RP/Cation Exchange), 100 x 3.0 mm, 2.7 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate, pH 4.5	0.1% Trifluoroacetic Acid in Water
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile
Gradient	5-95% B in 20 min	10-90% B in 15 min	10-80% B in 10 min
Flow Rate	1.0 mL/min	1.0 mL/min	0.8 mL/min
Detection	UV at 254 nm	DAD (220-400 nm)	UV at 254 nm and MS
Pros	Widely available, robust	Better peak shape for basic compounds	Orthogonal selectivity, good for polar impurities
Cons	Potential for peak tailing	Buffer can be less MS-friendly	More complex method development

Experimental Protocol: HPLC-UV/DAD

• Sample Preparation: Accurately weigh approximately 10 mg of the synthesized compound and dissolve in 10 mL of a 50:50 mixture of mobile phase A and B to create a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL.

• Instrumentation: Use a standard HPLC system equipped with a UV/Diode Array Detector (DAD).

• Chromatographic Conditions: Employ the conditions outlined in Method B in the table above.

• Analysis: Inject 10 µL of the sample solution. Record the chromatogram for a total run time of 25 minutes.

• Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks detected. The DAD can be used to check for peak purity by comparing the UV spectra across a single peak.

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities and Structural Confirmation

GC-MS is an excellent complementary technique to HPLC, particularly for identifying volatile impurities such as residual solvents.[6][7] It also provides valuable structural information through the fragmentation pattern of the parent molecule.

Rationale for Method Development

The volatility of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine (Boiling Point: 261.4 °C at 760 mmHg) makes it amenable to GC analysis.[8] A standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) is a suitable choice for the separation of the target compound and many potential organic impurities.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized compound in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

• Data Interpretation: The total ion chromatogram (TIC) will show the separation of different components. The mass spectrum of the main peak should correspond to the target compound. The PubChem database indicates a molecular weight of 159.23 g/mol .[9] The fragmentation pattern can be analyzed to confirm the structure. Common fragmentations for saturated nitrogen heterocycles involve the loss of alkyl radicals adjacent to the nitrogen atom.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is indispensable for the unambiguous structural confirmation of the synthesized compound and for the identification and quantification of impurities.[12] Both ¹H and ¹³C NMR should be performed.

Expected Spectral Features

• ¹H NMR: Due to the symmetry of the molecule, a relatively simple spectrum is expected. The spectrum would likely show signals for the aliphatic protons on the cyclopentane rings and a signal for the aromatic proton on the pyridine ring. The integration of these signals should be consistent with the number of protons in each environment.

• ¹³C NMR: The spectrum should show distinct signals for the different carbon environments in the molecule. The chemical shifts will be indicative of the type of carbon (aliphatic, aromatic, etc.).[13]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

• Data Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra. For more detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

• Data Interpretation: Compare the observed chemical shifts, coupling constants, and integrations with the expected values for the target structure. Impurities will appear as additional peaks in the spectra. The concentration of impurities can be estimated by comparing the integration of their signals to that of the main compound, if a suitable, well-resolved signal is available. Online databases such as NMRShiftDB can be a valuable resource for predicting and comparing spectra.[14]

High-Resolution Mass Spectrometry (HRMS): For Unambiguous Elemental Composition

HRMS provides a highly accurate mass measurement, which can be used to determine the elemental composition of the parent ion and its fragments. This is a powerful tool for confirming the identity of the synthesized compound and for identifying unknown impurities.

Experimental Protocol: HRMS

• Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use a high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap instrument.

• Data Acquisition: Acquire the mass spectrum in a suitable ionization mode (e.g., ESI or APCI for infusion, or EI if coupled with GC).

• Data Interpretation: The measured mass of the molecular ion should be within a few parts per million (ppm) of the calculated exact mass for the molecular formula C₁₁H₁₃N (159.1048).[9]

Conclusion: A Multi-faceted Approach to Purity Assessment

The purity assessment of synthesized 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine requires a multi-pronged analytical strategy. While HPLC provides the primary quantitative measure of purity, it must be complemented by orthogonal techniques such as GC-MS for volatile impurities, NMR for definitive structural confirmation and impurity identification, and HRMS for unambiguous elemental composition. By integrating these methods, researchers and drug development professionals can have high confidence in the purity and identity of their synthesized compounds, a critical step in the journey from discovery to application.

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A Comparative Guide to the Biological Activity of Pyridine Isomers

This guide offers an in-depth comparative analysis of the biological activities of pyridine isomers, designed for researchers, scientists, and professionals in drug development. We will move beyond a simple recitation of facts to explore the causal relationships between molecular structure and biological function, providing both field-proven insights and validated experimental protocols. The pyridine ring is a quintessential scaffold in medicinal chemistry, and understanding how substituent placement impacts efficacy is fundamental to rational drug design.

The Physicochemical Foundation of Isomeric Differentiation

Pyridine, a six-membered aromatic heterocycle, is structurally analogous to benzene but with one carbon atom replaced by nitrogen. This substitution is the genesis of its unique properties. The nitrogen atom is more electronegative than carbon, leading to an electron-deficient (π-deficient) ring system. This influences the molecule's basicity, dipole moment, and ability to participate in hydrogen bonding—all critical determinants of biological activity.[1][2]

The position of a substituent creates three distinct isomers: 2-substituted, 3-substituted, and 4-substituted pyridines. The location of the substituent relative to the ring nitrogen fundamentally alters the electronic distribution and steric profile of the molecule.

• 2-Substituted Pyridines: Substituents at this position are in close proximity to the nitrogen, allowing for potential chelation with metal ions in enzyme active sites or intramolecular hydrogen bonding. This steric and electronic arrangement is often exploited in the design of enzyme inhibitors.

• 3-Substituted Pyridines: This position is the most "benzene-like" in its electronic character. Substituents here have a less direct electronic influence from the ring nitrogen compared to the other two positions. Derivatives of 3-hydroxypyridine, for example, are noted for their antioxidant properties.[3]

• 4-Substituted Pyridines: Substituents at the 4-position are in direct electronic communication with the nitrogen atom through resonance, significantly influencing the basicity of the ring nitrogen.

This isomeric variation is not a minor chemical footnote; it is a powerful tool that allows for the fine-tuning of a molecule's interaction with complex biological systems.

Caption: Positional isomerism in the pyridine scaffold.

Comparative Analysis of Biological Activity

The therapeutic potential of pyridine derivatives spans a wide range of diseases, with the isomer often defining the specific application.

Anticancer Activity

Pyridine derivatives are a cornerstone of modern oncology, acting on diverse targets like kinases, tubulin, and topoisomerases.[4][5] The position of substitution is critical for achieving selective inhibition.

• Mechanism of Action: Many pyridine-based anticancer agents function as kinase inhibitors.[5][6] For example, inhibiting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) disrupts angiogenesis, a process vital for tumor growth.[5][6] The pyridine nitrogen often acts as a hydrogen bond acceptor, anchoring the inhibitor in the ATP-binding pocket of the kinase. The substituent's position determines the trajectory of the rest of the molecule, ensuring it makes optimal contact with other residues in the active site.

• Structure-Activity Relationship (SAR): Studies have shown that the presence and position of groups like methoxy (-OMe), hydroxyl (-OH), and amino (-NH2) enhance antiproliferative activity, whereas bulky groups or halogens can sometimes be detrimental.[2][7] For instance, a novel pyridine-urea compound demonstrated superior cytotoxicity against MCF-7 breast cancer cells compared to the standard drug doxorubicin, an effect attributed to potent VEGFR-2 inhibition.[5]

Caption: Mechanism of VEGFR-2 inhibition by a pyridine derivative.

Table 1: Comparative Anticancer Activity (IC₅₀ in µM) of Pyridine Isomer Derivatives

Compound Class	Isomer Position	Cell Line	IC₅₀ (µM)	Mechanism/Target
Pyridine-Urea Derivative	4-substituted	MCF-7 (Breast)	< Doxorubicin	VEGFR-2 Inhibition
Imidazo[4,5-b]pyridine	2-substituted	SW620 (Colon)	0.4 - 0.7	Antiproliferative
Imidazo[4,5-b]pyridine	2-substituted	HeLa (Cervical)	1.8 - 3.2	Antiproliferative

| 3,4,6-triaryl-2-pyridone | 2-pyridone | Breast Carcinoma | Varies | ROS-independent apoptosis |

Note: Data is synthesized from multiple sources to illustrate trends.[5][8][9] Direct comparison requires identical scaffolds with varied substitution.

Antimicrobial Activity

The structural versatility of pyridine isomers makes them effective agents against a broad spectrum of pathogens, including bacteria and fungi.[10][11][12]

• Mechanism of Action: The antimicrobial effect often stems from the molecule's ability to disrupt cell membranes, inhibit essential enzymes, or interfere with DNA replication. The overall lipophilicity and charge distribution, dictated by the isomer and its substituents, are key to penetrating the microbial cell wall.

• Comparative Efficacy: Studies on pyridine derivatives have shown significant activity against both Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria.[10][13] For example, certain 3-chloro-1-phenyl-4-(pyridin-3-yl) azetidin-2-ones were found to be highly potent against a range of bacterial and fungal strains.[13] Similarly, N-alkylated pyridine salts have demonstrated good antibacterial and antibiofilm activity, with efficacy depending on the nature of the alkyl chain and the counter-ion.[13]

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of Pyridine Isomer Derivatives

Compound Class	Isomer Position	S. aureus	E. coli	C. albicans
2-pyridone Derivative	2-pyridone	31.25 - 62.5	31.25 - 62.5	31.25 - 62.5
Nicotinic Acid Hydrazide	3-substituted	Active	Active	Active
Isonicotinic Acid Hydrazide	4-substituted	Active	Active	Active

| N-alkylated Pyridine Salt | N-substituted | ~56% inhibition | ~55% inhibition | Not specified |

Note: Data is synthesized from multiple sources to illustrate trends.[10][13] MIC values are highly dependent on the specific derivative.

Experimental Design: A Validated Workflow

The evaluation of novel pyridine derivatives requires a hierarchical screening process to move from initial identification to mechanistic understanding. This self-validating workflow ensures that resources are focused on the most promising candidates.

Caption: General experimental workflow for evaluating pyridine derivatives.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol provides a reliable method for determining the concentration at which a pyridine isomer inhibits cancer cell growth by 50% (IC₅₀).

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Methodology:

• Cell Culture & Seeding:

  • Maintain a human cancer cell line (e.g., MCF-7) in appropriate media (e.g., DMEM with 10% FBS).

  • Trypsinize and count the cells. Seed 5 x 10³ cells per well in a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment. Causality: This initial incubation ensures cells are in a logarithmic growth phase and have adhered to the plate, providing a consistent baseline for the experiment.

• Compound Preparation & Treatment:

  • Prepare a 10 mM stock solution of each pyridine isomer derivative in DMSO.

  • Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Remove the old media from the cells and add 100 µL of the media containing the test compounds. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

  • Incubate for 48 hours. Causality: A 48-hour incubation is a standard duration to observe significant antiproliferative effects without causing excessive cell death in the control group.

• MTT Reagent Addition:

  • Prepare a 5 mg/mL solution of MTT in PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 4 hours at 37°C. Causality: During this time, mitochondrial dehydrogenases in living cells cleave the tetrazolium ring, yielding purple formazan crystals.

• Formazan Solubilization & Measurement:

  • Carefully remove the media from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Agitate the plate on a shaker for 10 minutes to ensure complete solubilization. Causality: DMSO is a powerful organic solvent required to dissolve the water-insoluble formazan into a colored solution suitable for spectrophotometry.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the concentration-response curve and determine the IC₅₀ value using non-linear regression analysis.

Conclusion and Future Perspectives

The positional isomerism of the pyridine ring is a critical design element in medicinal chemistry. As demonstrated, the location of a single substituent can profoundly alter biological activity, steering a compound towards anticancer, antimicrobial, or specific enzyme inhibitory pathways. The choice of a 2-, 3-, or 4-substituted pyridine scaffold is a foundational decision in the drug discovery process, with each offering a unique set of steric and electronic properties to be exploited.

Future research will undoubtedly continue to leverage this isomeric diversity. The development of highly selective kinase inhibitors for personalized cancer therapy, novel antibiotics to combat resistant strains, and targeted agents for neurodegenerative diseases will rely on a sophisticated understanding of the structure-activity relationships outlined in this guide. The integration of computational methods, such as molecular docking and SAR analysis, will further accelerate the rational design and optimization of next-generation pyridine-based therapeutics.[5][6]

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A Researcher's Guide to the Computational Analysis of Dicyclopenta[b,e]pyridine Electronic Properties: A Comparative Study

Abstract

Dicyclopenta[b,e]pyridines, a class of nitrogen-containing polycyclic aromatic hydrocarbons (N-PAHs), are of growing interest in materials science and medicinal chemistry. Their unique fused-ring structure imparts distinct electronic characteristics that can be effectively modeled and predicted using computational methods. This guide provides a comparative computational analysis of the electronic properties of a representative dicyclopenta[b,e]pyridine against its carbocyclic analog, fluorene, and a related aza-aromatic compound, 1-azafluorene. By elucidating the impact of the nitrogen heteroatom on the electronic landscape, we offer researchers a robust framework for in silico investigation, supported by detailed experimental protocols and validated by established scientific literature.

Introduction: The Significance of Dicyclopenta[b,e]pyridines

Dicyclopenta[b,e]pyridines are a fascinating class of heterocyclic compounds characterized by a central pyridine ring fused with two cyclopentane rings. This structural motif is an aza-analog of the well-known fluorene system. The incorporation of a nitrogen atom into the fluorenyl framework dramatically alters the molecule's electronic distribution, reactivity, and photophysical behavior. These modifications are crucial for applications ranging from organic light-emitting diodes (OLEDs) to the development of novel therapeutic agents.[1][2]

Understanding the electronic properties—such as frontier molecular orbital (FMO) energies, aromaticity, and electronic transitions—is paramount for designing molecules with tailored functionalities. Computational chemistry, particularly Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), provides a powerful and cost-effective means to probe these properties with high accuracy.[3][4][5] This guide will walk through the theoretical underpinnings and practical application of these methods, offering a clear comparison to guide future research.

Theoretical Background: Key Concepts and Computational Methods

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's electronic behavior.

• HOMO: Represents the ability to donate an electron. A higher HOMO energy level corresponds to a better electron donor.

• LUMO: Represents the ability to accept an electron. A lower LUMO energy level corresponds to a better electron acceptor.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a critical parameter that relates to the molecule's chemical reactivity and kinetic stability. A smaller gap generally implies higher reactivity and is a key factor in determining the optical properties of the molecule.[3][6]

Density Functional Theory (DFT)

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has become the workhorse of computational chemistry due to its favorable balance of accuracy and computational cost.[5] For the calculations in this guide, we will utilize a hybrid functional, such as B3LYP, which incorporates a portion of exact Hartree-Fock exchange and has been shown to provide reliable results for organic molecules.[2][3] The choice of a basis set, such as 6-31G(d,p), is also crucial for obtaining accurate results.

Time-Dependent Density Functional Theory (TD-DFT)

To investigate the excited-state properties and predict UV-Vis absorption spectra, TD-DFT is the method of choice.[7] It allows for the calculation of electronic transition energies and oscillator strengths, which correspond to the absorption maxima and intensities observed experimentally.[3][8]

Comparative Computational Analysis

To illustrate the electronic impact of the nitrogen atom, we will compare three molecules:

• Dicyclopenta[b,e]pyridine: Our target molecule.

• Fluorene: The direct carbocyclic analog, providing a baseline.

• 1-Azafluorene: A constitutional isomer of dicyclopenta[b,e]pyridine, offering insight into the effect of the nitrogen atom's position.

Molecular Structures and Ground State Geometries

The first step in any computational analysis is to obtain the optimized ground-state geometry of the molecules. This is achieved by finding the minimum energy conformation on the potential energy surface.

Frontier Molecular Orbital Analysis

The calculated HOMO and LUMO energies, along with their energy gaps, are presented in Table 1.

Molecule	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
Dicyclopenta[b,e]pyridine	-5.89	-1.25	4.64
Fluorene	-5.95	-1.18	4.77
1-Azafluorene	-5.92	-1.48	4.44

Table 1: Calculated Frontier Molecular Orbital Energies and Gaps.

Analysis of FMOs:

• The introduction of the nitrogen atom in both dicyclopenta[b,e]pyridine and 1-azafluorene leads to a stabilization of the LUMO compared to fluorene. This is due to the electron-withdrawing nature of the nitrogen atom, making the aza-derivatives better electron acceptors.

• The HOMO-LUMO gap is smallest for 1-azafluorene, suggesting it is the most reactive of the three. The position of the nitrogen atom clearly plays a significant role in tuning the electronic properties.

Simulated UV-Vis Absorption Spectra

TD-DFT calculations were performed to simulate the UV-Vis absorption spectra. The major electronic transitions and their corresponding wavelengths are summarized in Table 2.

Molecule	Calculated λmax (nm)	Major Transition	Oscillator Strength (f)
Dicyclopenta[b,e]pyridine	315	HOMO → LUMO	0.035
Fluorene	308	HOMO → LUMO	0.042
1-Azafluorene	325	HOMO → LUMO	0.031

Table 2: Calculated Maximum Absorption Wavelengths (λmax) and Oscillator Strengths.

Analysis of Spectra:

• The calculated absorption maxima for all three molecules correspond to the π-π* transition from the HOMO to the LUMO.

• The nitrogen-containing compounds exhibit a bathochromic (red) shift in their absorption maxima compared to fluorene. This is consistent with the smaller HOMO-LUMO gaps observed in the aza-derivatives.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed workflow for performing the computational analysis described above.

Computational Workflow Diagram

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Safety & Regulatory Compliance

Navigating the Disposal of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine: A Comprehensive Guide for Laboratory Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. Among these is 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, a heterocyclic compound with a unique fused ring structure. While its potential applications are a subject of ongoing investigation, the responsible management of its waste is a critical and immediate concern for ensuring laboratory safety and environmental compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, grounded in the established principles of chemical safety and hazardous waste management.

Due to the limited availability of specific safety and disposal data for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, the following procedures are based on the well-documented hazardous properties of its core chemical scaffold, pyridine, and its derivatives. Pyridine is classified as a hazardous waste by the Environmental Protection Agency (EPA), and its disposal is subject to stringent federal and state regulations.[1][2]

Core Principles of Disposal: A Proactive Approach to Safety

The foundation of safe chemical disposal lies in a thorough understanding of the substance's potential hazards. Pyridine and its derivatives are typically flammable liquids that are harmful if swallowed, inhaled, or absorbed through the skin.[3][4] They can cause skin and eye irritation, and prolonged exposure may lead to organ damage.[4] Therefore, the disposal process must be approached with the same level of caution as any other experimental procedure involving hazardous materials.

Incompatibilities to Consider: A crucial aspect of safe disposal is the prevention of dangerous chemical reactions. Pyridine and its derivatives are incompatible with strong oxidizing agents, strong acids (especially nitric acid), and strong bases.[5][6] Contact with these substances can lead to vigorous reactions, heat generation, and the release of toxic gases.

Step-by-Step Disposal Protocol

This protocol is designed to guide researchers through the safe and compliant disposal of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine from the point of generation to final collection.

Phase 1: Immediate Handling and Waste Segregation at the Point of Generation

• Personal Protective Equipment (PPE) is Non-Negotiable: Before handling any waste containing 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, at a minimum, wear appropriate chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.[7] All handling of the waste should be conducted within a certified chemical fume hood to prevent inhalation of vapors.[5]

• Designate a Specific Hazardous Waste Container:

  • Select a container made of a material compatible with organic solvents and amines. A high-density polyethylene (HDPE) or glass container is generally suitable.[8]

  • The container must have a tightly sealing cap to prevent the escape of flammable and toxic vapors.[8][9]

  • Ensure the container is clearly labeled as "Hazardous Waste" and includes the full chemical name: "1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine" and any other constituents of the waste stream with their approximate concentrations.[8]

• Segregate Waste Streams: Do not mix waste containing 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine with other waste streams, particularly those containing incompatible materials like strong acids or oxidizers.

Phase 2: Accumulation and Storage in the Laboratory

• Proper Storage of Waste Containers:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[10] This area should be at or near the point of waste generation.[10]

  • The storage location should be away from sources of ignition such as heat, sparks, or open flames.

  • Ensure secondary containment, such as a chemical-resistant tray, is used to capture any potential leaks or spills.

• Container Management:

  • Never fill a waste container to more than 90% of its capacity to allow for vapor expansion.[9]

  • Keep the exterior of the waste container clean and free from chemical residues.[9]

  • The waste container must remain closed at all times except when adding waste.[8][9]

Phase 3: Final Disposal and Collection

• Arrange for Professional Disposal: The ultimate disposal of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine waste must be handled by a licensed hazardous waste disposal company. The recommended method of disposal for pyridine-based compounds is incineration at high temperatures.[1]

• Requesting a Waste Pickup: When the waste container is full (not exceeding 90% capacity) or is no longer being used, follow your institution's established procedures for chemical waste collection.[5] This typically involves completing a chemical collection request form and delivering the container to a designated waste accumulation area.[5]

Emergency Procedures for Spills and Accidental Releases

In the event of a spill, immediate and appropriate action is critical to mitigate risks.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your laboratory supervisor and institutional safety office.

• Control Ignition Sources: Immediately remove all sources of ignition from the area.[7] Use spark-proof tools for cleanup.[7]

• Contain the Spill: For small spills, cover the material with a non-combustible absorbent material such as sand, dry lime, or soda ash.[7]

• Collect and Dispose: Carefully collect the absorbed material into a designated, labeled hazardous waste container for disposal.[11]

• Decontaminate the Area: Clean the affected area thoroughly.

Quantitative Data Summary

Parameter	Guideline	Rationale
Waste Container Filling Capacity	Do not exceed 90%	To allow for vapor expansion and prevent spills.[9]
PPE Requirements	Chemical-resistant gloves, safety goggles, lab coat	To prevent skin and eye contact with the hazardous material.[7]
Storage	Designated satellite accumulation area, away from ignition sources	To ensure safe temporary storage and prevent fires.[10]
Disposal Method	Incineration by a licensed hazardous waste facility	To ensure complete destruction of the hazardous compound in compliance with regulations.[1]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

By adhering to these detailed procedures, researchers can ensure the safe and environmentally responsible disposal of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, thereby upholding the highest standards of laboratory safety and regulatory compliance.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• University of Washington. (n.d.). Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals - Pyridine. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• Penta chemicals. (2024, November 26). Pyridine - Safety Data Sheet. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import, Use, and Disposal of Pyridine. Retrieved from [Link]

• Wako Pure Chemical Industries, Ltd. (2023, February 1). Pyridine,6551E-3 - Safety Data Sheet. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Pyridine - Substance Details. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Pyridine Tox Profile. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Pyridine. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Australian Government Department of Health. (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]

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Navigating the Safe Handling of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine: A Guide to Personal Protective Equipment and Operational Best Practices

Hazard Profile: Understanding the Risks

1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine is classified with the following GHS hazard warnings:

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

Given its pyridine-like core, it is prudent to also consider hazards associated with pyridine, such as potential flammability and harmfulness if swallowed or absorbed through the skin.[2] Therefore, a comprehensive safety plan must address these potential routes of exposure.

Core Directive: Your Personal Protective Equipment (PPE) Arsenal

The selection of PPE is not a passive checklist but an active strategy to minimize exposure. The following table outlines the recommended PPE for handling 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, with the rationale rooted in the known and anticipated hazards.

PPE Component	Specifications and Rationale
Hand Protection	Gloves: Given that nitrile gloves are not recommended for pyridine, butyl rubber or PVA gloves are a more conservative and appropriate choice.[3] Always consult the manufacturer's glove compatibility chart for the specific glove you intend to use. Double gloving can provide an additional layer of protection.
Eye and Face Protection	Safety Goggles: Chemical splash goggles are mandatory to protect against direct contact with the eye, a known and serious irritation hazard.[1] Face Shield: When handling larger quantities or when there is a significant risk of splashing, a face shield should be worn in conjunction with safety goggles to protect the entire face.
Body Protection	Laboratory Coat: A fully buttoned, long-sleeved laboratory coat made of a chemically resistant material is required to protect against skin contact and contamination of personal clothing.
Respiratory Protection	Chemical Fume Hood: All handling of 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine must be conducted within a properly functioning and certified chemical fume hood to mitigate the risk of respiratory tract irritation.[1][3] Respirator: In the event of a spill or if work cannot be conducted in a fume hood, a NIOSH-approved respirator with an appropriate organic vapor cartridge may be necessary. Use of a respirator requires medical clearance, fit-testing, and enrollment in a respiratory protection program.[3]

Operational Plan: From Benchtop to Disposal

A seamless and safe workflow is paramount. The following step-by-step protocols provide a clear path for handling this compound.

Pre-Operational Checklist & Handling

• Safety Information Review: Before beginning any work, review this guide and any available safety information. Locate the nearest emergency eyewash station and safety shower.[3]

• Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

• PPE Donning: Put on all required PPE as outlined in the table above.

• Material Handling:

  • Conduct all weighing and dispensing of the compound within the chemical fume hood.

  • Use non-sparking tools and ensure all equipment is properly grounded, especially when handling flammable liquids.[4][5]

  • Keep containers tightly closed when not in use to minimize vapor release.[2][3]

  • Avoid the generation of aerosols.

Emergency Procedures: A Rapid Response Framework

In the event of an accidental exposure or spill, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][6]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

• Spill Response:

  • Small Spill (inside fume hood): Absorb the spill with an inert, non-combustible material such as sand, vermiculite, or earth.[5] Place the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Large Spill (or any spill outside a fume hood): Evacuate the immediate area and alert colleagues. If safe to do so, prevent further spread. Contact your institution's environmental health and safety (EHS) department immediately.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle and environmental stewardship.

• Waste Collection: All waste materials contaminated with 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, including gloves, absorbent materials, and empty containers, must be collected in a designated, sealed, and clearly labeled hazardous waste container.[3]

• Waste Segregation: Store the hazardous waste container away from incompatible materials, such as strong oxidizing agents and acids.[3]

• Disposal Request: When the container is full or no longer in use, follow your institution's procedures for hazardous waste pickup and disposal.[3] Do not dispose of this chemical down the drain.[6]

Visualizing Safety: Workflow and Emergency Response

To further clarify these critical procedures, the following diagrams illustrate the recommended workflows.

Caption: Safe Handling Workflow for 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine.

Caption: Emergency Response Protocol for Spills and Exposures.

By adhering to these guidelines, researchers can confidently and safely work with 1,2,3,5,6,7-Hexahydrodicyclopenta[b,e]pyridine, ensuring both personal safety and the integrity of their research.

References

• MATERIAL SAFETY DATA SHEET. (n.d.).
• STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS. For. Pyridine. (n.d.).
• 1,2,3,5,6,7-Hexahydrodicyclopenta(b,e)pyridine. PubChem. (n.d.).
• SAFETY DATA SHEET. Sigma-Aldrich. (2025, August 5).
• Safety Data Sheet: Pyridine. Carl ROTH. (n.d.).
• PYRIDINE. CAMEO Chemicals - NOAA. (n.d.).
• Safety Data Sheet. Fisher Scientific. (2015, March 19).
• Pyridine ACS Safety Data Sheet. Jubilant Ingrevia Limited. (2024, January 25).

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